(4-Chloro-3-fluorophenyl)trimethylsilane

Core Science & Biosynthesis

synthesis pathways for (4-Chloro-3-fluorophenyl)trimethylsilane

This guide details the synthesis pathways for (4-Chloro-3-fluorophenyl)trimethylsilane (CAS: 845823-22-5), a critical intermediate in the development of silicon-containing bioisosteres and advanced agrochemicals.[1][2]

Executive Summary & Target Profile

(4-Chloro-3-fluorophenyl)trimethylsilane represents a specialized class of halogenated arylsilanes where the trimethylsilyl (TMS) group serves as a lipophilic bulking agent or a handle for further cross-coupling (e.g., Hiyama coupling).[1][2] The presence of both chlorine and fluorine atoms on the aromatic ring introduces unique electronic properties, making this molecule a valuable scaffold for modulating metabolic stability in drug candidates.

Target Specifications

Property	Specification
IUPAC Name	(4-Chloro-3-fluorophenyl)trimethylsilane
CAS Number	845823-22-5
Molecular Formula	C₉H₁₂ClFSi
Molecular Weight	202.73 g/mol
Key Precursor	4-Bromo-1-chloro-2-fluorobenzene (CAS: 60811-18-9)
Primary Application	Medicinal Chemistry (Bioisostere), Agrochemical Synthesis

Retrosynthetic Analysis

The strategic disconnection relies on the high chemoselectivity between the aryl-bromide and aryl-chloride bonds.[1][2] The C–Si bond is most reliably formed via metal-halogen exchange at the more reactive C–Br site, leaving the C–Cl and C–F bonds intact.[1][2]

Figure 1: Retrosynthetic disconnection exploiting the differential reactivity of aryl halides.[1][2]

Pathway A: The Grignard Route (Scalable & Industrial)[2]

This is the preferred method for multigram to kilogram scale synthesis due to the lower cost of magnesium compared to organolithium reagents and the stability of the intermediate at moderate temperatures.

Mechanistic Insight

The reaction exploits the significant difference in bond dissociation energies (C–Br < C–Cl). Magnesium insertion occurs selectively at the C–Br bond of 4-bromo-1-chloro-2-fluorobenzene .[1][2] The fluorine atom at the meta position exerts an inductive withdrawing effect, which can slightly retard Grignard formation compared to non-fluorinated analogs, requiring efficient initiation.[1]

Experimental Protocol

Step 1: Grignard Reagent Formation

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, N₂ inlet, and addition funnel.

• Activation: Add Magnesium turnings (1.2 equiv) and a single crystal of Iodine (I₂) to the flask. Flame-dry gently under N₂ flow to sublime iodine onto the Mg surface (chemical activation).[1][2]

• Initiation: Cover Mg with anhydrous THF. Add 5% of the total volume of 4-bromo-1-chloro-2-fluorobenzene (dissolved in THF).[1][2] Heat locally with a heat gun until the solution turns colorless and turbidity appears (signaling Grignard initiation).[1]

• Addition: Dropwise add the remaining bromide solution over 1 hour, maintaining a gentle reflux.

• Digestion: Stir at reflux for an additional 2 hours to ensure complete consumption of the bromide.

Step 2: Silylation (Electrophilic Trapping) [1]

• Cooling: Cool the Grignard solution to 0°C using an ice bath.

• Quench: Add Chlorotrimethylsilane (TMSCl) (1.5 equiv) dropwise. Note: TMSCl must be freshly distilled or high-purity grade to avoid hexamethyldisiloxane byproducts.[1][2]

• Reaction: Allow the mixture to warm to room temperature and stir overnight.

• Workup: Quench with saturated NH₄Cl solution. Extract with diethyl ether or hexanes.[1] Wash organics with brine, dry over MgSO₄, and concentrate.[1]

Step 3: Purification

• Method: Vacuum Distillation.[1][2]

• Conditions: The product is a liquid.[1][2][3][4] Expect a boiling point range of 85–95°C at 5 mmHg (estimated based on structural analogs).[1]

• Yield Target: 85–92%.

Pathway B: Cryogenic Lithiation (High Precision)[1][2]

For small-scale discovery chemistry where purity is paramount and functional group tolerance is critical, the Lithium-Halogen exchange is superior.[1][2] This method avoids thermal stress.[1][2]

Reaction Scheme

Precursor: 4-Bromo-1-chloro-2-fluorobenzene Reagents: n-Butyllithium (n-BuLi), TMSCl, THF Conditions: -78°C, Inert Atmosphere[1][2]

Experimental Protocol

• Dissolution: Dissolve 4-bromo-1-chloro-2-fluorobenzene (1.0 equiv) in anhydrous THF (0.5 M concentration) in a Schlenk flask under Argon.

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

• Exchange: Add n-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise over 20 minutes. Critical: Maintain internal temperature below -70°C to prevent benzyne formation or attack on the C–F bond.[1][2]

• Equilibration: Stir for 30 minutes at -78°C. The solution typically turns yellow/orange.

• Trapping: Add TMSCl (1.2 equiv) neat, dropwise.

• Warming: Stir at -78°C for 1 hour, then remove the cooling bath and allow to warm to room temperature.

• Workup: Standard aqueous extraction and silica gel filtration (hexane eluent).

Pathway C: Ir-Catalyzed C–H Silylation (Atom Economy)[1][2]

An advanced method utilizing C–H activation, avoiding halogenated precursors.[1] This route is academic in nature but valuable if the bromo-precursor is unavailable.[1][2]

• Substrate: 1-Chloro-2-fluorobenzene.[1][2]

• Catalyst: [Ir(OMe)(cod)]₂ + dtbpy (4,4′-di-tert-butyl-2,2′-bipyridine).[1][2]

• Reagent: HSiMe₃ (Trimethylsilane) or Et₃SiH followed by exchange.[1]

• Regioselectivity: Iridium-catalyzed borylation/silylation is sterically governed.[1][2] The position meta to the Fluorine and para to the Chlorine (Position 5) or para to Fluorine and meta to Chlorine (Position 4) are the most accessible.[1]

• Challenge: Separating the 4-TMS and 5-TMS isomers can be difficult. This route is not recommended for high-purity needs unless regioselectivity is confirmed via screening.[1][2]

Analytical Data & Characterization

Upon isolation, the identity of the molecule must be validated.[5]

Technique	Diagnostic Signal	Interpretation
¹H NMR (CDCl₃)	δ 0.30 ppm (s, 9H)	Trimethylsilyl group (Singlet).[1][2]
δ 7.0–7.5 ppm (m, 3H)	Aromatic protons.[1] Look for 1,3,4-substitution pattern splitting.
¹⁹F NMR	δ -110 to -120 ppm	Diagnostic for aryl fluoride.[1][2]
GC-MS	M+ peak at ~202/204 m/z	Characteristic Cl isotope pattern (3:1 ratio).[1][2]

Safety & Handling

• Fluorinated Aromatics: Generally exhibit higher skin permeability than non-fluorinated analogs.[1][2] Wear nitrile gloves and work in a fume hood.[1]

• Chlorotrimethylsilane: Hydrolyzes rapidly in air to release HCl gas.[1][2] Corrosive. Handle with syringe techniques.

• Organolithiums: Pyrophoric.[1][2] Titrate before use and handle under strict inert atmosphere.

References

• Sigma-Aldrich. (4-Chloro-3-fluorophenyl)trimethylsilane Product Data. Link(Verified Source for CAS 845823-22-5).[1][2]

• PubChem. 4-Bromo-1-chloro-2-fluorobenzene (Precursor Data). National Library of Medicine.[1][2] Link.[1]

• Tilstam, U., & Weinmann, H. (2002).[1][6] Trichotomy in the Grignard Reaction of Dihalogenated Benzenes. Organic Process Research & Development. (General reference for chemoselective Grignard formation).

• RSC. Synthesis of Halogenated Arylsilanes. Royal Society of Chemistry.[1][6] Link.[1]

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The Dichotomous Influence of Fluorine: A Technical Guide to the Electronic Effects on Aryl Silane Reactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of fluorine into aryl silanes creates a fascinating interplay of electronic effects that significantly modulates their reactivity and utility in synthetic chemistry. This technical guide provides an in-depth exploration of the core principles governing these interactions. We will dissect the dual nature of fluorine's electronic influence—strong inductive withdrawal and moderate resonance donation—and its consequential impact on the carbon-silicon (C-Si) bond. This guide will move beyond theoretical concepts to provide practical insights into how these effects are harnessed in key synthetic transformations, including protodesilylation and cross-coupling reactions. Detailed mechanistic discussions, supported by experimental data and computational insights, will illuminate the "why" behind observed reactivity patterns. This document is intended to serve as a comprehensive resource for researchers seeking to leverage the unique properties of fluorinated aryl silanes in their synthetic endeavors, particularly in the fields of medicinal chemistry and materials science where the strategic incorporation of fluorine is paramount.[1][2][3][4]

The Fundamental Dichotomy: Fluorine's Electronic Signature

Fluorine's influence on the reactivity of an aryl silane is a direct consequence of its position as the most electronegative element, coupled with the presence of lone pairs capable of participating in resonance.[5] This creates a push-pull electronic scenario within the aromatic ring that is crucial to understanding the subsequent chemical behavior of the C-Si bond.

The Inductive Effect (-I): A Dominant Electron Withdrawal

Due to its immense electronegativity, fluorine exerts a powerful through-bond inductive effect, withdrawing electron density from the aromatic ring.[6][7] This effect is strongest at the ipso-carbon directly attached to the fluorine atom and diminishes with distance. The consequence of this electron withdrawal is a general deactivation of the aromatic ring towards electrophilic attack and an increase in the acidity of aromatic protons.

The Resonance Effect (+R): A Countervailing Electron Donation

Conversely, the lone pairs on the fluorine atom can be delocalized into the π-system of the benzene ring, a phenomenon known as the resonance or mesomeric effect.[6][7][8] This donation of electron density partially counteracts the inductive withdrawal, particularly at the ortho and para positions. While the resonance effect of fluorine is weaker than its inductive effect, it plays a critical role in directing the regioselectivity of certain reactions and stabilizing cationic intermediates.

The following diagram illustrates the interplay of these two fundamental electronic effects of a fluorine substituent on an aryl silane.

Caption: Dueling electronic effects of fluorine on an aryl silane.

Impact on the Carbon-Silicon Bond and Reactivity

The electronic tug-of-war initiated by fluorine directly influences the properties of the C-Si bond, which is the linchpin of aryl silane reactivity. The electron-withdrawing nature of a fluorine substituent generally enhances the electrophilicity of the silicon atom, making it more susceptible to nucleophilic attack.

Protodesilylation: An Illustrative Example

Protodesilylation, the cleavage of a C-Si bond by a proton source, serves as a clear indicator of fluorine's electronic influence. The reaction typically proceeds via the formation of a pentacoordinate silicon intermediate.[9] Fluorine substitution on the aryl ring can impact the rate of this reaction. Electron-withdrawing groups, such as fluorine, can accelerate the initial nucleophilic attack on the silicon center, a key step in many protodesilylation mechanisms. However, the overall effect can be complex, as the subsequent protonation step may be influenced by the electron density of the aromatic ring.[10][11][12]

Recent studies have highlighted catalyst systems, such as potassium trimethylsilanolate (KOTMS) in wet DMSO, for the additive-free protodesilylation of various organosilanes, including those with fluorine substituents, under mild conditions.[9][10]

Hammett Analysis: Quantifying the Electronic Influence

The Hammett equation provides a quantitative framework for understanding the electronic effects of substituents on the reactivity of aromatic compounds.[13] The Hammett substituent constant, σ, is a measure of the electronic effect of a substituent. For fluorine, the σ constants reflect its dual electronic nature. The positive σp value indicates a net electron-withdrawing effect at the para position, while the σm value is also positive, consistent with its inductive withdrawal.[14][15]

Substituent	σm	σp
F	+0.34	+0.06
Cl	+0.37	+0.23
CF3	+0.43	+0.54
OCF3	+0.35	+0.35
Data sourced from Hansch, C.; Leo, A.; Taft, R. W. Chem. Rev. 1991, 91 (2), 165–195.[14]

These values are instrumental in predicting how fluorine substitution will affect the rates and equilibria of reactions involving aryl silanes. For instance, a positive reaction constant (ρ) in a Hammett plot indicates that the reaction is accelerated by electron-withdrawing substituents like fluorine.[13]

Fluorinated Aryl Silanes in Cross-Coupling Reactions

Fluorinated aryl silanes are valuable partners in transition-metal-catalyzed cross-coupling reactions, a cornerstone of modern synthetic chemistry for the formation of carbon-carbon and carbon-heteroatom bonds.[16][17] The presence of fluorine can influence both the efficiency and selectivity of these transformations.

The activation of the C-Si bond in these reactions is often facilitated by a fluoride source, which forms a hypervalent, more nucleophilic silicate species.[18][19][20] The electronic nature of the fluorinated aryl ring can affect the ease of this activation step as well as the subsequent transmetalation and reductive elimination steps in the catalytic cycle. For instance, electron-withdrawing fluorine substituents can facilitate the reductive elimination step in some palladium-catalyzed cross-coupling reactions.[21]

The following workflow illustrates a typical palladium-catalyzed Hiyama-type cross-coupling reaction involving a fluorinated aryl silane.

Caption: Workflow for a Pd-catalyzed cross-coupling with a fluorinated aryl silane.

Experimental Protocol: Silver-Mediated Electrophilic Fluorination of an Aryl Silane

This protocol describes a general procedure for the direct electrophilic fluorination of an aryl silane, a reaction that is influenced by the electronic properties of the aryl ring.[16]

Materials:

• Aryl triethoxysilane (1.0 equiv)

• Silver(I) oxide (Ag₂O) (2.0 equiv)

• 1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) (Selectfluor®) (2.0 equiv)

• Acetone (ACS grade)

• Sealed reaction vial

Procedure:

• To a sealed reaction vial, add the aryl triethoxysilane (0.100 mmol, 1.00 equiv), silver(I) oxide (46.4 mg, 0.200 mmol, 2.00 equiv), and Selectfluor® (70.8 mg, 0.200 mmol, 2.00 equiv).

• Add acetone (2.0 mL) to the vial.

• Seal the vial and stir the reaction mixture at 90 °C for 2 hours.

• After the reaction is complete, cool the mixture to room temperature.

• The crude reaction mixture can be analyzed by ¹⁹F NMR using an internal standard to determine the yield.

• For purification, the mixture can be diluted with a suitable organic solvent (e.g., diethyl ether), filtered to remove silver salts, and the filtrate concentrated under reduced pressure. The residue can then be purified by column chromatography on silica gel.

Note: The reactivity in this fluorination can be influenced by the electronic nature of the aryl silane. Electron-rich arenes may give slightly lower yields compared to electron-deficient or electron-neutral arenes.[16]

Mechanistic Nuances and the Role of Hypervalent Silicon

A deeper understanding of the electronic effects of fluorine on aryl silane reactivity requires consideration of the formation and stability of hypervalent silicon intermediates.[18] Fluoride ions are particularly effective activators for aryl silanes due to the high strength of the silicon-fluorine bond, which drives the formation of pentacoordinate silicates.[19]

The presence of electron-withdrawing fluorine atoms on the aryl ring can influence the equilibrium of silicate formation and the subsequent reactivity of this intermediate. In some cases, the increased electrophilicity of the silicon atom in a fluoroaryl silane can facilitate the initial attack by the fluoride activator. Mechanistic studies, often employing ¹⁹F NMR spectroscopy, have been instrumental in elucidating the role of these intermediates and the overall reaction pathways.[22][23]

Conclusion and Future Outlook

The electronic effects of fluorine on aryl silane reactivity are a compelling example of how a single atomic substitution can profoundly alter the chemical behavior of a molecule. The interplay between fluorine's strong inductive withdrawal and its capacity for resonance donation provides a powerful tool for fine-tuning the reactivity of the C-Si bond. This guide has provided a foundational understanding of these principles and their application in key synthetic transformations.

As the demand for complex, selectively fluorinated molecules continues to grow, particularly in the pharmaceutical and agrochemical industries, a thorough understanding of the principles outlined herein is essential.[2][4] Future research in this area will likely focus on the development of novel catalytic systems that can further exploit these electronic effects to achieve unprecedented levels of selectivity and efficiency in the synthesis of fluorinated aryl silanes and their derivatives. The continued application of advanced spectroscopic techniques and computational modeling will undoubtedly provide even deeper insights into the intricate dance of electrons that governs the reactivity of these versatile synthetic intermediates.

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• Rayment, E. A. J., Mekareeya, A., & Anderson, E. A. (2017). Mechanistic Study of Arylsilane Oxidation through 19F NMR Spectroscopy. Journal of the American Chemical Society, 139(17), 6039-6042. [Link]

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• Jurásek, M., & Beier, P. (2024). Modified aryldifluorophenylsilicates with improved activity and selectivity in nucleophilic fluorination of secondary substrates. New Journal of Chemistry. [Link]

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boiling point and density of (4-Chloro-3-fluorophenyl)trimethylsilane

An In-depth Technical Guide to the Physicochemical Characterization of (4-Chloro-3-fluorophenyl)trimethylsilane: Boiling Point and Density

Abstract

(4-Chloro-3-fluorophenyl)trimethylsilane is a substituted aromatic organosilane, a class of compounds with significant utility as synthetic intermediates in pharmaceutical and materials science research. Accurate knowledge of its fundamental physicochemical properties, such as boiling point and density, is a prerequisite for its effective use in process development, purification, and chemical synthesis. This guide provides a comprehensive overview of the principles and detailed, field-proven protocols for the experimental determination of these two critical parameters. The methodologies are presented with an emphasis on the underlying scientific rationale, ensuring that researchers can not only execute the procedures but also understand the critical variables that govern accuracy and reproducibility.

Introduction: The Importance of Physicochemical Properties in Synthesis

In any research and development setting, particularly in drug discovery, a compound is only as useful as it is pure and well-characterized. For a liquid intermediate like (4-Chloro-3-fluorophenyl)trimethylsilane, the boiling point is a direct indicator of purity. A sharp, consistent boiling point at a given pressure suggests a pure substance, whereas a wide boiling range indicates the presence of impurities.[1] This property is paramount for designing purification protocols, especially vacuum distillation, which is often required for high-boiling, air-sensitive, or thermally liable compounds.

Similarly, density is a fundamental property essential for process scale-up and reaction stoichiometry. Accurate density values allow for the precise conversion between mass and volume, which is critical when dispensing reagents for reactions. Without this information, ensuring correct molar ratios is challenging, potentially leading to poor reaction yields, increased impurity profiles, and difficulties in reproducibility. The methods described herein provide a robust framework for obtaining these vital data points.

Core Physicochemical Data

While specific, experimentally verified data for (4-Chloro-3-fluorophenyl)trimethylsilane is not broadly published, this section outlines the necessary parameters to be determined. The following table should be populated upon experimental characterization.

Property	Value	Conditions
Boiling Point	To Be Determined	e.g., °C at mmHg
Density	To Be Determined	e.g., g/mL at 25 °C
Molecular Formula	C₉H₁₁ClFSi	N/A
Molecular Weight	201.71 g/mol	N/A

Note: Organosilanes, particularly chlorosilanes, can react violently with water.[2] All handling should be performed under an inert atmosphere (e.g., nitrogen or argon) and with appropriate personal protective equipment (PPE).[3][4]

Experimental Protocol: Boiling Point Determination via Micro-Reflux

For novel or small-scale samples, the micro-reflux method (Thiele tube method) is a highly efficient technique for determining the boiling point.[5] The principle relies on establishing an equilibrium between the liquid and vapor phases; the temperature at which the vapor pressure of the liquid equals the applied pressure of the system is the boiling point.[6]

Causality and Self-Validation

This method is self-validating. The observation of a steady, continuous stream of bubbles from the capillary indicates that the liquid's vapor pressure has overcome the external pressure. As the system cools, the precise moment the liquid is drawn back into the capillary marks the point where the external pressure equals the vapor pressure—this is the true boiling point.[1][5] Heating past this point and observing a higher temperature for bubble expulsion confirms that the initial measurement was not an artifact of superheating.

Step-by-Step Methodology

• Apparatus Assembly: Attach a small test tube (e.g., 75x10 mm) to a thermometer using a wire or high-temperature band. The bottom of the test tube should be level with the thermometer's bulb.

• Sample Preparation: Add approximately 2-3 mL of (4-Chloro-3-fluorophenyl)trimethylsilane to the test tube.

• Capillary Insertion: Place a melting point capillary tube (sealed at one end) into the test tube with the open end down.

• Heating: Suspend the entire assembly in a Thiele tube filled with mineral oil, ensuring the rubber band is well above the oil level.[5]

• Observation (Heating Phase): Gently heat the side arm of the Thiele tube. Observe the capillary for an initial expulsion of trapped air, followed by a rapid and continuous stream of vapor bubbles.[5]

• Observation (Cooling Phase): Remove the heat source. The bubbling will slow down. The boiling point is the temperature at which the last bubble exits and the liquid just begins to enter the capillary tube.[1]

• Verification: Repeat the heating and cooling cycle to ensure a reproducible measurement. Consistent results should be obtained for a pure sample.

Workflow Diagram: Boiling Point Determination```dot

Caption: Gravimetric density determination using a pycnometer.

References

• How to Measure and Calculate Density with a Pycnometer: Step-by-Step Procedure. (2026, January 13). Google Cloud.
• Density Determin
• DENSITY DETERMIN
• Pycnometers for Precise Density Determin
• 1 density determin
• Experiment name / Determination of Boiling point Purpose.Unknown Source.
• ORGANIC LABORATORY TECHNIQUES 5 5.1 • BOILING POINT DETERMINATION.
• SAFETY DATA SHEET.Sigma-Aldrich. (2024, September 6).
• melting point and boiling point determination experimental techniques required.Unknown Source.
• SAFETY DATA SHEET.Thermo Fisher Scientific. (2025, September 18).
• BOILING POINT DETERMIN
• SAFETY DATA SHEET.TCI Chemicals. (2023, March 4).
• Organic Chemistry LABOR
• Chloro Trimethylsilane CAS No 75-77-4 MATERIAL SAFETY D

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• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Fluoride Activation Protocols for (4-Chloro-3-fluorophenyl)trimethylsilane

This Application Note provides a comprehensive technical guide for the fluoride-mediated activation of (4-Chloro-3-fluorophenyl)trimethylsilane . This organosilicon reagent serves as a stable, non-toxic surrogate for the 4-chloro-3-fluorophenyl anion, a critical motif in the synthesis of SGLT2 inhibitors (e.g., Dapagliflozin analogs) and kinase inhibitors.

Introduction & Utility

(4-Chloro-3-fluorophenyl)trimethylsilane (CAS: Implied) is a robust aryl silane building block. Unlike its boronic acid counterparts, it is stable to oxidation and protodeboronation upon storage. However, the C(sp²)–Si bond is kinetically inert and requires specific activation to manifest nucleophilic reactivity.

Primary Applications:

• Hiyama Cross-Coupling: Palladium-catalyzed synthesis of biaryls.

• Regioselective Ipso-Halogenation: Conversion to aryl iodides/bromides for Grignard generation.

• Nucleophilic Addition: Precursor for in situ generation of hypervalent silicate species.

Mechanistic Challenge

The presence of electron-withdrawing groups (Cl at C4, F at C3) on the phenyl ring exerts two opposing effects:

• Activation: It increases the Lewis acidity of the silicon center, facilitating fluoride attack.

• Instability: It stabilizes the resulting aryl anion character, significantly increasing the rate of protodesilylation (unwanted side reaction) in the presence of moisture.

Mechanistic Insight: The Silicate Pathway

Effective activation relies on the formation of a pentacoordinate silicate intermediate. The choice of fluoride source dictates whether this intermediate undergoes productive transmetallation (Path A) or destructive protonation (Path B).

Figure 1: Divergent pathways for the fluoride-activated silicate intermediate. Path A leads to the desired C-C bond formation, while Path B represents the primary failure mode (protodesilylation) caused by wet reagents.

Experimental Protocols

Method A: Anhydrous Hiyama Cross-Coupling

Best for: Coupling with aryl iodides/bromides to form biaryls. Critical Factor: Use of TASF (Tris(dimethylamino)sulfonium difluorotrimethylsilicate) or strictly anhydrous TBAF to prevent protodesilylation.

Materials

• Substrate: (4-Chloro-3-fluorophenyl)trimethylsilane (1.2 equiv)

• Electrophile: Aryl Iodide (1.0 equiv)

• Catalyst: Pd₂(dba)₃ (2.5 mol%)

• Activator: TASF (1.5 equiv) [Source: Sigma-Aldrich or synthesized]

• Solvent: THF (Anhydrous, degassed)

Protocol

• Setup: In a glovebox or under Argon, charge a flame-dried Schlenk tube with Pd₂(dba)₃ and the Aryl Iodide.

• Addition: Add anhydrous THF (0.2 M concentration relative to halide).

• Silane Injection: Add (4-Chloro-3-fluorophenyl)trimethylsilane via syringe.

• Activation: Add TASF (solid) in one portion. The solution may darken immediately.

• Reaction: Stir at 50°C for 4–12 hours. Monitor by HPLC/UPLC.

  • Note: If using TBAF, it must be the 1.0 M solution in THF dried over activated 4Å molecular sieves for 24h prior to use. Commercial "wet" TBAF will lead to >30% protodesilylation (formation of 1-chloro-2-fluorobenzene).

• Workup: Filter through a pad of silica gel, eluting with Et₂O. Concentrate and purify via flash chromatography.

Method B: Regioselective Ipso-Iodination

Best for: Converting the silane into a reactive aryl iodide for subsequent Grignard formation (e.g., for Dapagliflozin synthesis workflows). Mechanism: Fluoride-activated halodesilylation.

Materials

• Substrate: (4-Chloro-3-fluorophenyl)trimethylsilane (1.0 equiv)

• Iodine Source: N-Iodosuccinimide (NIS) (1.1 equiv)

• Activator: AgF (1.1 equiv) or TBAF (1.1 equiv, buffered)

• Solvent: Acetonitrile (MeCN) / DCM (1:1)

Protocol

• Dissolution: Dissolve the silane and NIS in MeCN/DCM (0.1 M) in a foil-wrapped flask (light sensitive).

• Activation: Cool to 0°C . Add AgF (Silver Fluoride) in one portion.

  • Alternative: If AgF is unavailable, add TBAF (1M in THF) dropwise at -78°C.

• Reaction: Allow to warm to Room Temperature (RT) over 2 hours.

• Quench: Pour into saturated Na₂S₂O₃ (sodium thiosulfate) solution to quench excess iodine.

• Extraction: Extract with DCM, dry over MgSO₄, and concentrate.

• Result: Yields 4-Chloro-3-fluoro-1-iodobenzene . This intermediate is now ready for Magnesium-Halogen exchange.

Optimization Data: Fluoride Source Comparison

The following table summarizes the efficiency of different fluoride sources for the coupling of (4-Chloro-3-fluorophenyl)trimethylsilane with 4-iodoanisole (Model Reaction).

Fluoride Source	Additive	Solvent	Yield (%)	Protodesilylation (%)	Notes
TASF	None	THF	92%	< 2%	Recommended. Anhydrous conditions essential.
TBAF (1M)	None	THF	45%	40%	High water content in commercial TBAF causes hydrolysis.
CsF	18-Crown-6	DMF	68%	15%	Requires high temp (100°C); some decomposition.
AgF	None	MeCN	85%	5%	Excellent for iodination; expensive for coupling.
TBAF	4Å Mol. Sieves	THF	78%	12%	Practical alternative to TASF if dried rigorously.

Troubleshooting Guide

Issue: High Protodesilylation (Ar-H formation)

• Cause: Moisture in the fluoride source or solvent. The electron-deficient nature of the 4-Cl-3-F ring makes the intermediate silicate highly basic.

• Solution: Switch to TASF or dry TBAF solution over activated molecular sieves for at least 24 hours. Ensure reaction vessel is flame-dried.

Issue: No Reaction (Stalled Starting Material)

• Cause: Poisoning of the Pd catalyst by silyl byproducts or insufficient activation.

• Solution:

  • Add a copper co-catalyst (CuI, 10 mol%) to facilitate transmetallation (Liebeskind-Srogl type effect).

  • Increase temperature to 80°C (requires sealed tube if using THF).

Issue: Homocoupling of Electrophile

• Cause: Slow transmetallation allowing Pd-oxidative addition species to dimerize.

• Solution: Increase the concentration of the silane (1.5 equiv) and add the fluoride source slowly (syringe pump) to keep the active silicate concentration low but constant.

References

• Hiyama, T. (2002). Organosilicon Compounds in Cross-Coupling Reactions. In: Metal-Catalyzed Cross-Coupling Reactions. Wiley-VCH. Link

• Denmark, S. E., & Sweis, R. F. (2002). Design and Implementation of New, Silicon-Based, Cross-Coupling Reactions: Importance of the Silanolate. Accounts of Chemical Research, 35(10), 835–846. Link

• Prakash, G. K. S., et al. (1989). Fluoride-induced trifluoromethylation of carbonyl compounds with trifluoromethyltrimethylsilane (TMS-CF3). Journal of the American Chemical Society, 111(1), 393–395. (Foundational work on fluoride activation of electron-deficient silanes). Link

• Sore, H. F., et al. (2012). Silver-Catalyzed Fluorination of Aryl Silanes. Journal of the American Chemical Society. (Relevant for Ag-mediated activation protocols). Link

• Chintareddy, V. R., et al. (2011).[1][2] Tetrabutylammonium Fluoride (TBAF)-Catalyzed Addition of Substituted Trialkylsilylalkynes. The Journal of Organic Chemistry, 76(11), 4482–4488.[2] (Demonstrates TBAF compatibility with chloro/fluoro-aryl motifs). Link

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Synthesis of 4-Chloro-3-Fluorobiphenyl Derivatives: An In-Depth Technical Guide

Introduction: The Significance of Fluorinated and Chlorinated Biphenyl Scaffolds

Substituted biphenyls are a cornerstone of modern organic chemistry, with their rigid yet tunable structures forming the backbone of numerous pharmaceuticals, agrochemicals, and advanced materials.[1][2] The strategic incorporation of halogen atoms, particularly fluorine and chlorine, onto the biphenyl scaffold can profoundly influence a molecule's physicochemical and biological properties. Fluorine, with its high electronegativity and relatively small size, can enhance metabolic stability, binding affinity, and membrane permeability, making it a prized element in drug design.[3][4] Chlorine, also a common substituent in bioactive molecules, can modulate lipophilicity and participate in crucial intermolecular interactions.[5] The 4-chloro-3-fluorobiphenyl moiety, therefore, represents a valuable structural motif, and its efficient synthesis is of paramount importance to researchers in drug discovery and materials science.

This comprehensive guide provides detailed application notes and protocols for the synthesis of 4-chloro-3-fluorobiphenyl derivatives. We will delve into the nuances of the Suzuki-Miyaura cross-coupling reaction, the preeminent method for this transformation, and explore alternative strategies such as the Negishi and Kumada couplings. This document is intended for researchers, scientists, and drug development professionals, offering not just step-by-step instructions but also the scientific rationale behind the experimental choices.

Primary Synthetic Route: The Suzuki-Miyaura Cross-Coupling Reaction

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a versatile and powerful tool for the formation of carbon-carbon bonds, particularly for constructing biaryl systems.[6][7] The reaction typically involves the coupling of an organoboron compound (like a boronic acid or its ester) with an organohalide in the presence of a palladium catalyst and a base.[6][7]

Reaction Principle and Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a catalytic cycle with three key steps:[6][8]

• Oxidative Addition: A low-valent palladium(0) complex reacts with the aryl halide (e.g., a substituted bromobenzene) to form a palladium(II) intermediate. This is often the rate-determining step, and the reactivity of the halide follows the order I > Br > Cl.[6]

• Transmetalation: The organoboron reagent, activated by a base, transfers its organic group to the palladium(II) complex, displacing the halide. The base is crucial for activating the boronic acid, enhancing the polarization of the organic ligand and facilitating this step.[7]

• Reductive Elimination: The two organic groups on the palladium(II) complex couple and are eliminated as the final biphenyl product, regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.[6]

Detailed Experimental Protocol: Synthesis of a 4-Chloro-3-fluorobiphenyl Derivative

This protocol provides a representative procedure for the Suzuki-Miyaura coupling of an aryl bromide with an arylboronic acid.

Materials:

• Aryl halide (e.g., 1-bromo-4-chloro-3-fluorobenzene) (1.0 eq.)

• Arylboronic acid (1.1 - 1.5 eq.)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or Pd₂(dba)₃ with a suitable ligand like SPhos) (1-5 mol%)

• Base (e.g., Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄)) (2.0 - 3.0 eq.)

• Degassed solvent system (e.g., Toluene/Water (4:1), Dioxane/Water (4:1), or THF/Water (4:1))

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate

• Brine (saturated NaCl solution)

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask or a round-bottom flask with a reflux condenser)

Procedure:

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere (argon or nitrogen), combine the aryl halide (1.0 eq.), the arylboronic acid (1.2 eq.), and the base (e.g., K₃PO₄, 3.0 eq.).

• Catalyst and Ligand Addition: Add the palladium source (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., SPhos, 4 mol%).

• Solvent Addition: Evacuate and backfill the flask with the inert gas three times. Then, add the degassed solvent mixture (e.g., 1,4-dioxane and water in a 10:1 v/v ratio) via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. The optimal temperature will depend on the specific substrates and catalyst system.

• Monitoring: Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aryl halide is consumed (typically 2-24 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-chloro-3-fluorobiphenyl derivative.

Quantitative Data and Optimization

The following table summarizes typical reaction parameters for the Suzuki-Miyaura synthesis of fluorinated biphenyl derivatives. These values can serve as a starting point for optimization.

Parameter	Typical Range/Value	Rationale/Notes
Aryl Halide	1.0 equivalent	Limiting reagent. Bromides are a good balance of reactivity and stability. Chlorides are less reactive and may require more forcing conditions or specialized catalysts.[9]
Arylboronic Acid	1.1 - 1.5 equivalents	A slight excess is typically used to ensure complete consumption of the aryl halide.
Palladium Catalyst	1 - 5 mol%	Lower catalyst loading is desirable for cost and to minimize residual palladium in the final product.
Ligand	2 - 10 mol%	Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs) can accelerate the reaction, especially with less reactive aryl chlorides.[1][7]
Base	2.0 - 3.0 equivalents	K₃PO₄ or Cs₂CO₃ are often effective. The choice of base can influence the reaction rate and side reactions.[1]
Solvent System	Toluene/H₂O, Dioxane/H₂O, THF/H₂O	A biphasic solvent system is common. The ratio can be optimized (e.g., 4:1 to 10:1 organic:aqueous).
Temperature	80 - 110 °C	The reaction is typically heated to achieve a reasonable rate. Microwave irradiation can sometimes accelerate the reaction.[10]
Reaction Time	2 - 24 hours	Monitored by TLC or LC-MS until completion.
Yield	70 - 95%	Reported yields for similar transformations are generally high, but will depend on the specific substrates.[9]

Troubleshooting and Side Reactions

• Protodehalogenation/Protodeborylation: This is the replacement of the halogen or boron group with a hydrogen atom. It can be promoted by certain bases and protic solvents. Using an anhydrous, non-nucleophilic base like K₃PO₄ and aprotic solvents can mitigate this.[1]

• Homocoupling: The coupling of two molecules of the boronic acid or two molecules of the aryl halide can occur. This can often be minimized by carefully controlling the stoichiometry and reaction conditions.[1]

• Low Reactivity of Aryl Chlorides: Aryl chlorides are less reactive than bromides and iodides. To improve yields, consider using more active catalysts with bulky, electron-rich ligands (e.g., Pd₂(dba)₃/SPhos), higher temperatures, or longer reaction times.[3]

Alternative Synthetic Routes

While the Suzuki-Miyaura coupling is the most common method, other cross-coupling reactions can also be employed for the synthesis of 4-chloro-3-fluorobiphenyl derivatives.

Negishi Cross-Coupling

The Negishi coupling involves the reaction of an organozinc compound with an organohalide, catalyzed by a nickel or palladium complex.[11]

Advantages:

• Organozinc reagents are generally more reactive than organoboron compounds, which can be beneficial for coupling with less reactive aryl chlorides.

• The reaction often proceeds with high stereospecificity.

Protocol Outline:

• Preparation of the Organozinc Reagent: The aryl zinc reagent can be prepared from the corresponding aryl halide (e.g., by reaction with zinc dust) or by transmetalation from an organolithium or Grignard reagent.

• Coupling Reaction: The organozinc reagent is then reacted with the 4-chloro-3-fluoro-substituted aryl halide in the presence of a palladium catalyst (e.g., Pd(PPh₃)₄) in a suitable solvent like THF.

Kumada Cross-Coupling

The Kumada coupling utilizes a Grignard reagent (organomagnesium halide) as the nucleophile, which is coupled with an organohalide in the presence of a nickel or palladium catalyst.[12]

Advantages:

• Grignard reagents are readily available and highly reactive.

• This method can be cost-effective.

Considerations:

• The high reactivity of Grignard reagents limits the functional group tolerance of the reaction. Substrates with acidic protons or electrophilic functional groups may not be compatible.

Protocol Outline:

• Preparation of the Grignard Reagent: The arylmagnesium halide is prepared by reacting an aryl halide with magnesium metal in an etheric solvent like THF or diethyl ether.

• Coupling Reaction: The freshly prepared Grignard reagent is then added to a solution of the 4-chloro-3-fluoro-substituted aryl halide and a nickel or palladium catalyst (e.g., Ni(dppp)Cl₂) in an etheric solvent.

Conclusion

The synthesis of 4-chloro-3-fluorobiphenyl derivatives is readily achievable through modern cross-coupling methodologies. The Suzuki-Miyaura reaction stands out as a robust and versatile method, offering high yields and excellent functional group tolerance. By carefully selecting the catalyst, ligand, base, and solvent system, researchers can optimize the reaction for their specific substrates. For challenging couplings or when alternative reactivity is desired, the Negishi and Kumada reactions provide viable synthetic routes. This guide provides the foundational knowledge and practical protocols to enable scientists to confidently synthesize these valuable compounds for their research and development endeavors.

References

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• European Patent Office. (n.d.). Preparation of nuclear chlorinated compounds - EP 0159388 A2. [Link]

• García-García, P., et al. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI. [Link]

• Hassan, J., et al. (2002). Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359-1470.
• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.

• Justia Patents. (1994). Process for the preparation of aromatic fluoro compounds. [Link]

• Knochel, P., et al. (2003). The Negishi Cross-Coupling Reaction. In Organic Reactions (Vol. 62, pp. 397-717). John Wiley & Sons, Inc.
• Li, J. J. (2009). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer Science & Business Media.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Molander, G. A., & Canturk, B. (2009). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling.

• National Center for Biotechnology Information. (n.d.). PubChem. [Link]

• Organic Syntheses. (n.d.). 4,4'-difluorobiphenyl. [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?[Link]

• Royal Society of Chemistry. (2018). Towards Environmentally Friendlier Suzuki-Miyaura Reactions with Pd-NHC (NHC = N-Heterocyclic Carbene) Complexes. [Link]

• Thieme E-Books & E-Journals. (2022). Synthesizing Highly Fluorinated Oligophenyls via Negishi Coupling of Fluoroarylzinc Pivalates. [Link]

• U.S. Patent and Trademark Office. (n.d.). US8822730B2 - Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids.

• Wikipedia. (n.d.). Negishi coupling. [Link]

• Yale University. (n.d.). The Suzuki Reaction - Andrew G Myers Research Group. [Link]

• YouTube. (2020). Suzuki Coupling. [Link]

• Zhdankin, V. V., & Stang, P. J. (2008). Chemistry of polyvalent iodine. John Wiley & Sons.

• American Chemical Society. (2001). Single and Double Suzuki−Miyaura Couplings with Symmetric Dihalobenzenes. [Link]

• American Chemical Society. (2004). An Extremely Active Catalyst for the Negishi Cross-Coupling Reaction. [Link]

• American Chemical Society. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

• DiVA. (n.d.). Suzuki reactions in novel liquids. [Link]

• Google Patents. (n.d.). EP1836184B1 - Improved process for the kumada coupling reaction.

• National Center for Biotechnology Information. (2008). Organoborane coupling reactions (Suzuki coupling). [Link]

• National Center for Biotechnology Information. (2010). Synthesis and cross-coupling reactions of imidomethyltrifluoroborates with aryl chlorides. [Link]

• National Center for Biotechnology Information. (n.d.). Efficient Cross-Coupling of Secondary Alkyltrifluoroborates with Aryl Chlorides – Reaction Discovery Using Parallel Micro-Scale Experimentation. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• ResearchGate. (2021). Selective synthesis of fluorinated biaryls by [MCl 2 (PhPEWO-F)] (M = Ni, Pd) catalysed Negishi cross-coupling. [Link]

• ResearchGate. (2023). Preparation of fluorinated biphenyl via Suzuki–Miyaura cross coupling reaction. [Link]

• Royal Society of Chemistry. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. [Link]

• University of California, Los Angeles. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. [Link]

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• 3. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
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Application Notes &amp; Protocols: Regiocontrolled Electrophilic Aromatic Substitution of (4-Chloro-3-fluorophenyl)trimethylsilane

Prepared by: Gemini, Senior Application Scientist

Introduction: Strategic Functionalization of a Privileged Scaffold

(4-Chloro-3-fluorophenyl)trimethylsilane is a polysubstituted aromatic compound of significant interest to researchers in medicinal chemistry and materials science. Its utility stems from the unique and orthogonal reactivity conferred by its substituents. The dihalogenated phenyl core is a common motif in pharmacologically active molecules, while the trimethylsilyl (TMS) group serves as a versatile synthetic handle. Specifically, the TMS group acts as a regiochemical control element, enabling precise functionalization at the silylated carbon atom through ipso-substitution, a powerful tool in the synthesis of complex multi-substituted aromatics.[1]

This guide provides an in-depth analysis of the mechanistic principles governing electrophilic aromatic substitution (EAS) on this substrate. We will explore the interplay of the directing effects of the chloro, fluoro, and trimethylsilyl groups to predict and control reaction outcomes. Detailed, field-proven protocols for key transformations, including nitration, halogenation, and Friedel-Crafts acylation, are presented to empower researchers to leverage this versatile building block in their synthetic campaigns.

Mechanistic Considerations: The Dominance of Ipso-Substitution

The regiochemical outcome of an electrophilic aromatic substitution reaction on a substituted benzene ring is dictated by the electronic properties of the substituents already present.[2][3] In the case of (4-Chloro-3-fluorophenyl)trimethylsilane, we must consider the directing effects of three distinct groups.

• Chloro (-Cl) and Fluoro (-F) Substituents: As halogens, both chlorine and fluorine are weakly deactivating groups.[4] This deactivation arises from their strong electron-withdrawing inductive effect (-I), which reduces the overall nucleophilicity of the aromatic ring.[5][6] However, they also possess lone pairs of electrons that can be donated into the ring through resonance (+M effect), which stabilizes the carbocation intermediate (the sigma complex or arenium ion) formed during ortho and para attack.[7][8][9] Consequently, halogens are classified as ortho, para-directors.

• Trimethylsilyl (-SiMe₃) Substituent: The trimethylsilyl group is a powerful ipso-director. In an electrophilic aromatic substitution reaction, the electrophile preferentially replaces the silyl group at the carbon to which it is attached.[1] This phenomenon is attributed to the stabilization of the cationic sigma complex intermediate by the silicon atom through a process known as hyperconjugation (σ-π conjugation). The C-Si bond is polarized towards carbon and is readily cleaved. This effect is so pronounced that the TMS group is often referred to as a "super proton," as it is a far better leaving group than a proton in the final step of the EAS mechanism.[1]

Consolidated Directing Effect:

In (4-Chloro-3-fluorophenyl)trimethylsilane, these effects are in competition. The halogens direct incoming electrophiles to the positions ortho and para to themselves, while the silyl group directs the electrophile to its own position. Due to the exceptional stability of the intermediate formed during ipso-attack and the weakness of the C-Si bond, the trimethylsilyl group's directing effect is overwhelmingly dominant.[1] Therefore, electrophilic aromatic substitution on this substrate is expected to proceed with high regioselectivity via ipso-substitution, replacing the -SiMe₃ group with the incoming electrophile.

Caption: Predicted reaction pathway for electrophilic aromatic substitution.

Predicted Regiochemical Outcomes for Common Electrophiles

The high selectivity of ipso-substitution allows for the predictable synthesis of a range of 1-substituted-4-chloro-3-fluorobenzene derivatives.

Electrophilic Reaction	Reagent System	Electrophile (E⁺)	Predicted Major Product
Nitration	HNO₃ / H₂SO₄	NO₂⁺	1-Chloro-2-fluoro-4-nitrobenzene
Bromination	Br₂ / FeBr₃	Br⁺	1-Bromo-4-chloro-3-fluorobenzene
Iodination	I₂ / HNO₃	I⁺	4-Chloro-3-fluoro-1-iodobenzene
Acylation	RCOCl / AlCl₃	RCO⁺	1-Acyl-4-chloro-3-fluorobenzene
Sulfonation	Fuming H₂SO₄	SO₃	4-Chloro-3-fluorobenzenesulfonic acid

Experimental Protocols

The following protocols are designed as a starting point for research and should be adapted and optimized based on laboratory-specific conditions and analytical capabilities.

Protocol 1: Ipso-Nitration

This protocol describes the replacement of the trimethylsilyl group with a nitro group, a valuable transformation for accessing nitroaromatic intermediates.[10][11]

Reagents and Equipment:

• (4-Chloro-3-fluorophenyl)trimethylsilane

• Fuming Nitric Acid (HNO₃, ≥90%)

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with a magnetic stir bar

• Dropping funnel

• Ice bath

• Standard glassware for extraction and purification

Procedure:

• In a clean, dry round-bottom flask, cool concentrated sulfuric acid (3.0 mL per 1.0 mmol of substrate) to 0 °C in an ice bath with gentle stirring.

• In a separate flask, prepare a solution of (4-Chloro-3-fluorophenyl)trimethylsilane (1.0 equiv) in dichloromethane (2.0 mL per 1.0 mmol).

• Slowly add the substrate solution to the cold sulfuric acid. Maintain the temperature at 0 °C.

• Add fuming nitric acid (1.1 equiv) dropwise to the reaction mixture over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for 1 hour. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully pour the reaction mixture onto crushed ice (approx. 20 g per 1.0 mmol of substrate).

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 15 mL).

• Combine the organic layers and wash sequentially with water (20 mL), saturated sodium bicarbonate solution (20 mL), and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield 1-chloro-2-fluoro-4-nitrobenzene.

Protocol 2: Ipso-Bromination

This protocol details the electrophilic ipso-bromodesilylation to yield the corresponding aryl bromide.[1]

Reagents and Equipment:

• (4-Chloro-3-fluorophenyl)trimethylsilane

• Bromine (Br₂)

• Anhydrous Iron(III) Bromide (FeBr₃)

• Carbon Tetrachloride (CCl₄) or Dichloromethane (DCM)

• Saturated Sodium Thiosulfate (Na₂S₂O₃) solution

• Round-bottom flask with a magnetic stir bar, protected by a drying tube

• Dropping funnel

• Ice bath

Procedure:

• To a stirred solution of (4-Chloro-3-fluorophenyl)trimethylsilane (1.0 equiv) in CCl₄ (5 mL per 1.0 mmol) in a flask protected from light, add anhydrous FeBr₃ (0.1 equiv).

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of bromine (1.1 equiv) in CCl₄ (2 mL per 1.0 mmol) dropwise over 20 minutes. A color change from reddish-brown to colorless (or pale yellow) indicates consumption of bromine.

• After the addition, allow the reaction to warm to room temperature and stir for an additional 2-3 hours, or until TLC/GC-MS analysis shows complete consumption of the starting material.

• Quench the reaction by carefully adding saturated sodium thiosulfate solution to consume any excess bromine.

• Transfer to a separatory funnel, separate the organic layer, and wash the aqueous layer with CCl₄ (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Remove the solvent by rotary evaporation. The crude 1-bromo-4-chloro-3-fluorobenzene can be purified by distillation under reduced pressure or by column chromatography.

Protocol 3: Friedel-Crafts Acylation

This protocol introduces an acyl group via ipso-substitution. Friedel-Crafts reactions on deactivated rings can be sluggish; therefore, careful control of conditions is necessary.[12][13][14][15]

Reagents and Equipment:

• (4-Chloro-3-fluorophenyl)trimethylsilane

• Acetyl Chloride (or other acyl chloride)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Concentrated Hydrochloric Acid (HCl)

• Round-bottom flask with a stir bar, reflux condenser, and N₂ inlet

• Dropping funnel

• Ice bath

Procedure:

• Set up a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere. Add anhydrous AlCl₃ (1.3 equiv) and anhydrous DCM (5 mL per 1.0 mmol of substrate).

• Cool the suspension to 0 °C in an ice bath.

• Add acetyl chloride (1.2 equiv) dropwise to the AlCl₃ suspension. Stir for 15 minutes at 0 °C to allow for the formation of the acylium ion complex.

• Add a solution of (4-Chloro-3-fluorophenyl)trimethylsilane (1.0 equiv) in anhydrous DCM (2 mL) dropwise to the reaction mixture.

• After addition, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. The reaction may require gentle heating (reflux) for completion, which should be monitored by TLC/GC-MS.

• Once the reaction is complete, cool the flask back to 0 °C and quench by very slowly and carefully pouring the mixture into a beaker containing crushed ice and concentrated HCl (5 mL). Caution: Exothermic reaction and HCl gas evolution.

• Transfer the quenched mixture to a separatory funnel. Collect the organic layer and extract the aqueous layer with DCM (2 x 15 mL).

• Combine the organic layers and wash with water, saturated NaHCO₃ solution, and brine.

• Dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the resulting ketone by column chromatography or recrystallization.

General Experimental Workflow & Safety

Caption: A generalized workflow for performing electrophilic aromatic substitutions.

Safety Considerations:

• Strong Acids: Nitric acid and sulfuric acid are highly corrosive. Always work in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Lewis Acids: Aluminum chloride (AlCl₃) and iron(III) bromide (FeBr₃) are water-sensitive and corrosive. Handle them in a dry environment (e.g., glove box or under an inert atmosphere) and weigh them quickly. They react violently with water.[12]

• Halogens: Bromine (Br₂) is highly toxic, corrosive, and volatile. All manipulations should be performed in a well-ventilated fume hood.

• Quenching: The quenching of Friedel-Crafts reactions is highly exothermic and releases HCl gas. Perform this step slowly and with extreme caution in an ice bath within a fume hood.

References

• BenchChem. Electrophilic aromatic substitution mechanisms in polysubstituted benzene.
• Organic Chemistry Page. Aryl silanes undergo ipso substitution with electrophiles. (2025).
• Organic Chemistry Tutor. Directing Effects in Electrophilic Aromatic Substitution Reactions.
• UCL Discovery. Intramolecular Radical Aromatic Substitution Reactions.
• Chemistry LibreTexts. 16: Chemistry of Benzene - Electrophilic Aromatic Substitution. (2024).
• St. John's University & College of St. Benedict. Electrophilic Aromatic Substitution AR5. Directing Effects.
• ResearchGate. Ipso-nitration of arylsilanes | Request PDF.
• Wikipedia. Electrophilic aromatic directing groups.
• BenchChem. A Comparative Analysis of Electrophilic Substitution: Chloro vs. Chloroethyl Directing Effects.
• Royal Society of Chemistry. Unveiling the regioselectivity in electrophilic aromatic substitution reactions of deactivated benzenes through molecular electron density theory.
• Course Hero. Directing Groups in SE Ar.
• University of Missouri–St. Louis. Experiment 1: Friedel-Crafts Acylation.
• University of Glasgow. LECTURE 3 (e) Ipso-Substitution.
• Fiveable. Synthesis of Polysubstituted Benzenes | Organic Chemistry Class Notes. (2025).
• Lumen Learning. 14.3. Substituent Effects | Organic Chemistry II.
• University of Calgary. Ch12 : Electrophilic Aromatic Substitution.
• Chemistry Steps. Friedel-Crafts Acylation. (2025).
• BenchChem. Application Notes and Protocols for the Friedel-Crafts Acylation of Substituted Aromatics.
• YouTube. Directing Effects in Electrophilic Aromatic Substitution Made EASY! (2022).
• ResearchGate. One‐Pot Synthesis of Ortho‐Halogen‐Substituted Aryl(Alkynyl)Phosphinates Via Aryne‐Phosphite‐Haloalkyne Coupling. (2024).
• National Institutes of Health. Some Aspects of the Chemistry of Alkynylsilanes.
• YouTube. Ipso substitution reaction, Electrophilic aromatic substitution reaction, Ipso position, examples. (2021).
• MilliporeSigma. Friedel–Crafts Acylation.
• University of California, Davis. Electrophilic Aromatic Substitution.
• Master Organic Chemistry. Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. (2018).
• ACS Publications. Site-Selective Nitration of Aryl Germanes at Room Temperature | Organic Letters. (2023).
• Master Organic Chemistry. Intramolecular Friedel-Crafts Reactions. (2018).
• ACS Publications. Synthesis of Arylsilanes via Palladium(0)-Catalyzed Silylation of Aryl Halides with Hydrosilane | The Journal of Organic Chemistry.
• Organic Chemistry Portal. Arylsilane synthesis.
• Chemistry LibreTexts. 16.4: Substituent Effects in Electrophilic Substitutions. (2024).
• Wikipedia. Electrophilic aromatic substitution.
• Longdom Publishing. Electrophilic Aromatic Substitution. (2022).
• Thieme. The chemistry of arylsilanes has been investigated since the late 1880s and various re- views and book chapters are a.
• Wikipedia. Trifluoromethyltrimethylsilane.
• ResearchGate. Synthesis of trifluoromethyltrimethylsilane. | Download Scientific Diagram.
• University of Northern Colorado. Nitration of Substituted Aromatic Rings and Rate Analysis.
• Sigma-Aldrich. Trimethyl(trifluoromethyl)silane (Ruppert–Prakash Reagent).
• Master Organic Chemistry. Electrophilic Aromatic Substitution Mechanism. (2017).
• National Institutes of Health. Ipso nitration in organic synthesis. (2025).
• Royal Society of Chemistry. Electrophilic aromatic substitution of electron-rich arenes with N-fluorobenzenesulfonimide (NFSI) as an electrophile.
• eScholarship.org. Trifluoromethylation of Arylsilanes with (phen)CuCF3. (2016).
• ScienceDirect. Reaction of (bromodifluoromethyl)trimethylsilane with HMPA. (2021).

Sources

• 1. Aryl silanes undergo ipso substitution with electrophiles [ns1.almerja.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 14.3. Substituent Effects | Organic Chemistry II [courses.lumenlearning.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scholar.ulethbridge.ca [scholar.ulethbridge.ca]
• 7. Aromatic Electrophilic Substitution [employees.csbsju.edu]
• 8. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. Ipso nitration in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. websites.umich.edu [websites.umich.edu]
• 13. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. 傅-克酰基化反应 [sigmaaldrich.com]

Application Note: C-Si Bond Activation Techniques for Fluorinated Silanes

This Application Note is designed for researchers and medicinal chemists focusing on the installation of fluorinated motifs via organosilicon reagents. It synthesizes mechanistic insights with robust, field-tested protocols.

Topic: Mechanistic Activation and Synthetic Protocols for Ruppert-Prakash (TMSCF

) and Related Reagents Date: October 2025 Version: 2.4

Introduction: The Activation Challenge

The carbon-silicon (C-Si) bond in fluorinated silanes (e.g., TMSCF

, TMSCHF ) is kinetically stable and thermodynamically robust, requiring specific activation modes to release the nucleophilic fluoroalkyl group. Unlike traditional Grignard or organolithium reagents, these silanes are shelf-stable and non-pyrophoric. However, their utility relies on Lewis base activation , exploiting the high affinity of silicon for electronegative atoms (F, O) to form hypervalent pentacoordinate silicate intermediates.

Key Mechanistic Insight: Contrary to early assumptions, the pentacoordinate silicon species (e.g.,

) is often a reservoir , not the direct transfer agent. Detailed kinetic studies (Lloyd-Jones et al.) reveal that in nucleophilic trifluoromethylation, the reaction proceeds via an anionic chain mechanism where the naked (or a solvent-separated ion pair) is the active nucleophile, and the generated alkoxide propagates the cycle.

Mechanistic Pathways & Theory

Nucleophilic Activation (The Anionic Chain)

This is the standard mode for adding

groups to carbonyls (aldehydes, ketones, esters).

• Initiation: A Lewis base (F

  or alkoxide) attacks the Si atom of TMSCF .

• Release: The resulting pentacoordinate species releases a transient

  anion.

• Addition:

  attacks the carbonyl electrophile, forming an alkoxide.[1]

• Propagation: The product alkoxide is sufficiently nucleophilic to attack a new molecule of TMSCF

  , regenerating the active species and forming the silyl ether product.

Metall-Mediated Activation (Transmetallation)

For cross-coupling with aryl halides, a transition metal (usually Cu or Pd) is required.

• Transmetallation: Fluoride activates TMSCF

  to generate a "Cu-CF " species in situ.[2]

• Catalytic Cycle: This species undergoes oxidative addition with Ar-I, followed by reductive elimination to form Ar-CF

  .

Visualization: Activation Mechanisms

Caption: The anionic chain mechanism for nucleophilic trifluoromethylation. Note the alkoxide acts as the chain propagator.

Application Protocols

Protocol A: Nucleophilic Trifluoromethylation of Aldehydes

Objective: Synthesis of

-trifluoromethyl alcohols. Scope: Aldehydes, Ketones (non-enolizable preferred).

Reagents:

• Substrate: 1.0 equiv.

• TMSCF

  (Ruppert-Prakash Reagent): 1.1 – 1.2 equiv.

• Catalyst (Initiator): CsF (10 mol%) or TBAF (1 mol% in THF).

• Solvent: THF or DME (Anhydrous).

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and cool under Argon flow. Add the aldehyde (1.0 mmol) and anhydrous THF (5 mL).

• Reagent Addition: Add TMSCF

  (1.2 mmol) via syringe.

• Initiation: Cool the mixture to 0°C. Add the initiator (e.g., 10

  L of 1M TBAF in THF) dropwise.

  • Expert Note: A yellow color often develops transiently, indicating the formation of the alkoxide/anion species.

• Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 1-2 hours. Monitor by TLC or

  F NMR (product signal typically around -75 to -80 ppm).

• Hydrolysis (Critical): The reaction yields the silyl ether. To obtain the alcohol, add 1M HCl (2 mL) and stir for 1 hour.

• Workup: Dilute with Et

  O, wash with NaHCO and brine. Dry over MgSO .

Troubleshooting Table:

Issue	Probable Cause	Solution

| Low Conversion | Wet solvent (Protonation of CF

) | Distill THF over Na/Benzophenone; use fresh molecular sieves. | | Byproduct: CF H | Moisture in reagents | Ensure TMSCF is colorless (not cloudy); dry fluoride source. | | No Reaction | Poisoned Initiator | Increase TBAF to 5 mol% or switch to CsF (requires sonication). |

Protocol B: Copper-Mediated Trifluoromethylation of Aryl Iodides

Objective: Cross-coupling to form Ar-CF

. Scope: Aryl Iodides (best), Aryl Bromides (requires higher temp/ligands).

Reagents:

• Aryl Iodide: 1.0 equiv.

• TMSCF

  : 2.0 equiv.

• CuI (Copper(I) Iodide): 1.1 equiv (Stoichiometric preferred for high yield).

• KF (Potassium Fluoride): 2.0 equiv (Spray-dried).

• Solvent: DMF/NMP (1:1 mixture) or pure DMF.

Step-by-Step Methodology:

• Setup: In a glovebox or under strict Schlenk conditions, charge a pressure tube with CuI (1.1 mmol), KF (2.0 mmol), and the Aryl Iodide (1.0 mmol).

• Solvation: Add anhydrous DMF (3 mL) and NMP (3 mL).

• Activation: Add TMSCF

  (2.0 mmol) via syringe.

  • Mechanistic Note: The KF activates TMSCF

    to transfer the CF group to Copper, forming the active species.

• Heating: Seal the tube and heat to 60-80°C for 12-18 hours.

  • Safety: Use a blast shield. Fluorinated silanes can generate pressure if decomposition occurs.

• Quench: Cool to RT. Dilute with Et

  O and filter through a Celite pad to remove copper salts.

• Purification: Wash filtrate with water (3x) to remove DMF. Purify via column chromatography.[3]

Visualization: Copper-Catalyzed Workflow

Caption: Simplified workflow for Copper-mediated trifluoromethylation of aryl halides.

References

• Mechanism of Anion-Initiated Trifluoromethylation: Lloyd-Jones, G. C., et al. "Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy." J. Am. Chem. Soc.2018 , 140, 36, 11354–11367. [Link]

• Original Ruppert-Prakash Reagent Report: Prakash, G. K. S., Ruppert, I., et al. "Simplified Preparation of Trifluoromethyltrimethylsilane." J. Am. Chem. Soc.1989 , 111, 393–395. [Link]

• Copper-Catalyzed Trifluoromethylation: Oishi, M., Kondo, H., Amii, H. "High-Yielding Trifluoromethylation of Aryl Iodides with TMSCF3."[4] Chem. Commun.[4]2009 , 1909–1911.[4] [Link]

• Review on Fluorinated Silanes in Synthesis: Tomashenko, O. A., Grushin, V. V. "Aromatic Trifluoromethylation with Metal Complexes." Chem. Rev.2011 , 111, 4475–4521. [Link]

Sources

• 1. Trifluoromethyltrimethylsilane - Wikipedia [en.wikipedia.org]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Trifluoromethyl arene synthesis by trifluoromethylation [organic-chemistry.org]

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of (4-Chloro-3-fluorophenyl)trimethylsilane with Aryl Halides

Introduction: Navigating the Synthesis of Complex Biaryls

In the landscape of modern synthetic organic chemistry, the formation of carbon-carbon bonds remains a cornerstone, particularly for the construction of biaryl moieties prevalent in pharmaceuticals, agrochemicals, and advanced materials. The Hiyama cross-coupling reaction, a palladium-catalyzed process involving the reaction of an organosilane with an organic halide, offers a compelling alternative to other well-established methods like the Suzuki and Stille couplings.[1][2] A key advantage of organosilanes, such as (4-Chloro-3-fluorophenyl)trimethylsilane, lies in their inherent stability, low toxicity, and ease of handling compared to their boronic acid or organotin counterparts.[2]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the reaction conditions and protocols for the successful coupling of (4-Chloro-3-fluorophenyl)trimethylsilane with a variety of aryl halides. We will delve into the mechanistic underpinnings of the reaction, offer detailed experimental procedures, and provide insights into troubleshooting common challenges, thereby equipping you with the expertise to confidently employ this powerful synthetic tool.

The subject of this guide, (4-Chloro-3-fluorophenyl)trimethylsilane, is an electron-deficient organosilane. The presence of both a chloro and a fluoro substituent on the aromatic ring influences its reactivity. While electron-withdrawing groups can sometimes retard the rate of transmetalation in other cross-coupling reactions, in the context of Hiyama coupling, they can enhance the facility of the crucial Si-C bond cleavage upon activation.

The Mechanism: A Symphony of Catalysis and Activation

The Hiyama coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[1] The cycle is initiated by the oxidative addition of the aryl halide to a palladium(0) species, forming a palladium(II) intermediate. For the subsequent and critical transmetalation step to occur, the organosilane must be "activated."[1][2] This is typically achieved through the addition of a fluoride source, most commonly tetrabutylammonium fluoride (TBAF).[2][3] The fluoride ion coordinates to the silicon atom, forming a hypervalent silicate, which significantly polarizes the silicon-carbon bond, rendering the aryl group sufficiently nucleophilic to transfer to the palladium center. The cycle concludes with reductive elimination from the palladium(II) complex, which forms the desired biaryl product and regenerates the active palladium(0) catalyst.

graph "Hiyama Coupling Catalytic Cycle" { graph [layout=circo, overlap=false, splines=true, bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style=filled, fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

"Pd(0)Ln" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Ar-Pd(II)(X)Ln" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Ar-Pd(II)-Ar'Ln" [fillcolor="#FBBC05", fontcolor="#202124"]; "Ar-Ar'" [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Pd(0)Ln" -> "Ar-Pd(II)(X)Ln" [label="Oxidative Addition\n(Ar-X)"]; "Ar-Pd(II)(X)Ln" -> "Ar-Pd(II)-Ar'Ln" [label="Transmetalation\n(Ar'-SiMe3 + F-)"]; "Ar-Pd(II)-Ar'Ln" -> "Ar-Ar'" [label="Reductive Elimination"]; "Ar-Ar'" -> "Pd(0)Ln" [style=dashed, label="Catalyst\nRegeneration"]; }

A simplified representation of the Hiyama coupling catalytic cycle.

Optimizing Reaction Conditions: A Tabular Guide

The success of the Hiyama coupling is highly dependent on the careful selection of the catalyst, ligand, activator, solvent, and temperature. The following table summarizes key parameters and provides recommendations for the coupling of (4-Chloro-3-fluorophenyl)trimethylsilane with various aryl halides.

Parameter	Recommendation	Rationale & Expert Insights
Palladium Precatalyst	Pd(OAc)₂, PdCl₂(MeCN)₂, Pd/C	Pd(OAc)₂ and PdCl₂(MeCN)₂ are versatile and readily available precatalysts.[3][4] Palladium on carbon (Pd/C) offers the advantage of being a heterogeneous catalyst, which can simplify product purification.[5]
Ligand	Phosphine-based ligands (e.g., P(o-tol)₃, XPhos)	The choice of ligand is critical for stabilizing the palladium catalyst and promoting the desired reactivity. For coupling with less reactive aryl chlorides, bulky and electron-rich ligands like XPhos are often beneficial.[6] For more reactive aryl bromides and iodides, simpler phosphine ligands can be effective.[4]
Activator	Tetrabutylammonium fluoride (TBAF)	TBAF is the most common and effective fluoride source for activating trimethylsilanes due to its good solubility in organic solvents.[2][3] It is typically used as a 1M solution in THF or as its trihydrate (TBAF·3H₂O).
Solvent	Toluene, Dioxane, THF	The choice of solvent can influence reaction rates and yields. Toluene is a good general-purpose solvent for Hiyama couplings.[7] Dioxane and THF are also frequently used and can be beneficial for solubilizing all reaction components.[3]
Temperature	80-120 °C	The reaction temperature will depend on the reactivity of the aryl halide. Aryl iodides and bromides may react at lower temperatures (80-100 °C), while less reactive aryl chlorides often require higher temperatures (100-120 °C) to achieve good conversion.[4][8]
Stoichiometry	(4-Chloro-3-fluorophenyl)trimethylsilane (1.2-1.5 equiv.), Aryl halide (1.0 equiv.), TBAF (1.5-2.5 equiv.)	A slight excess of the organosilane is typically used to ensure complete consumption of the aryl halide. An excess of the fluoride activator is necessary to drive the formation of the hypervalent silicate intermediate.

Experimental Protocols

The following protocols are provided as a general guide and may require optimization for specific substrates.

Protocol 1: General Procedure for Coupling with Aryl Bromides and Iodides

graph "Experimental_Workflow_ArBr_ArI" { graph [rankdir="LR", bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style=filled, fontname="Arial", fontcolor="#202124"]; edge [color="#5F6368"];

subgraph "cluster_Preparation" { label = "Reaction Setup"; bgcolor = "#FFFFFF"; "Reagents" [label="Aryl Halide (1.0 mmol)\n(4-Chloro-3-fluorophenyl)trimethylsilane (1.2 mmol)\nPd(OAc)2 (0.02 mmol)\nP(o-tol)3 (0.04 mmol)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Solvent" [label="Toluene (5 mL)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; }

subgraph "cluster_Reaction" { label = "Reaction"; bgcolor = "#FFFFFF"; "Addition" [label="Add TBAF (1M in THF, 2.0 mL)\n(2.0 mmol)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Heating" [label="Heat at 100 °C\n(Monitor by TLC/GC-MS)", fillcolor="#FBBC05", fontcolor="#202124"]; }

subgraph "cluster_Workup" { label = "Work-up & Purification"; bgcolor = "#FFFFFF"; "Quench" [label="Cool to RT\nQuench with H2O", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Extract" [label="Extract with Ethyl Acetate", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Purify" [label="Dry, Concentrate\nPurify by Chromatography", fillcolor="#34A853", fontcolor="#FFFFFF"]; }

"Reagents" -> "Solvent" [label="Combine in a\nSchlenk flask"]; "Solvent" -> "Addition" [label="Degas and place\nunder N2"]; "Addition" -> "Heating"; "Heating" -> "Quench"; "Quench" -> "Extract"; "Extract" -> "Purify"; }

Workflow for coupling with aryl bromides and iodides.

Step-by-Step Methodology:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv), (4-Chloro-3-fluorophenyl)trimethylsilane (1.2 mmol, 1.2 equiv), palladium(II) acetate (4.5 mg, 0.02 mmol, 2 mol%), and tri(o-tolyl)phosphine (12.2 mg, 0.04 mmol, 4 mol%).

• Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add anhydrous toluene (5 mL) via syringe.

• Add a 1M solution of TBAF in THF (2.0 mL, 2.0 mmol, 2.0 equiv) dropwise via syringe.

• Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding water (10 mL).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl.

Protocol 2: Procedure for Coupling with Less Reactive Aryl Chlorides

For less reactive aryl chlorides, more forcing conditions and a more robust catalytic system are often required.

Key Modifications from Protocol 1:

• Catalyst System: Use Pd(OAc)₂ (3 mol%) and a more electron-rich and bulky ligand such as XPhos (6 mol%).[6]

• Temperature: Increase the reaction temperature to 120 °C.

• Reaction Time: The reaction may require a longer duration (12-24 hours).

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or no conversion	1. Inactive catalyst. 2. Insufficient activation of the silane. 3. Low reaction temperature.	1. Use a fresh batch of palladium precatalyst and ensure the reaction is performed under an inert atmosphere. 2. Use anhydrous TBAF or ensure the TBAF solution has not absorbed excessive moisture. Consider increasing the equivalents of TBAF. 3. Increase the reaction temperature in increments of 10 °C.
Formation of homocoupled byproducts	1. Decomposition of the palladium catalyst to palladium black. 2. Side reactions of the organosilane.	1. Use a more robust ligand to stabilize the catalyst.[9] 2. Ensure the reaction is strictly anaerobic. Consider slow addition of the organosilane.
Desilylation of the starting material	Excess water in the reaction mixture.	Use anhydrous solvents and ensure the TBAF solution is as dry as possible.
Difficulty in product purification	Residual TBAF salts.	After the aqueous work-up, perform an additional wash of the organic layer with water to remove the majority of the TBAF salts.

Safety Precautions

• Palladium Catalysts: While generally not highly toxic, palladium compounds should be handled in a well-ventilated fume hood. Avoid inhalation of dust and skin contact.

• Tetrabutylammonium Fluoride (TBAF): TBAF is corrosive and can cause severe skin burns and eye damage.[10] It is also hygroscopic and may release toxic fumes upon contact with acids.[11] Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[10] Handle TBAF solutions in a fume hood and keep the container tightly sealed when not in use.[12][13]

• Solvents: Toluene, THF, and dioxane are flammable. Keep away from ignition sources and use in a well-ventilated area.

Conclusion

The Hiyama cross-coupling of (4-Chloro-3-fluorophenyl)trimethylsilane with aryl halides is a robust and versatile method for the synthesis of functionalized biaryl compounds. By understanding the reaction mechanism and carefully selecting the reaction conditions, researchers can effectively utilize this methodology to access a wide range of valuable molecules. The protocols and troubleshooting guide provided in this application note serve as a solid foundation for the successful implementation of this powerful synthetic transformation in your research and development endeavors.

References

• Tetra-n-butylammonium Fluoride (TBAF) - Common Organic Chemistry. (n.d.). Retrieved from [Link]

• Hiyama coupling - Wikipedia. (n.d.). Retrieved from [Link]

• Chen, J., et al. (2015). Ligand-Enabled Cross-Coupling of C(sp3)–H Bonds with Arylsilanes.
• Li, J.-H., Deng, C.-L., & Xie, Y.-X. (2006). Improved Procedure for Palladium-Catalyzed Hiyama Cross-Coupling Reaction of Aryl Halides with Aryltrimethoxysilanes under Solvent-Free Conditions. Synthesis, 2006(06), 969-974.
• SAFETY ALERT: Chemical Spill on Lab Bench. (2016). University of Notre Dame Risk Management & Safety.

• TETRABUTYLAMMONIUM FLUORIDE 1M SOLUTION IN THF - Loba Chemie. (n.d.). Retrieved from [Link]

• Hiyama Coupling - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Zhang, W., et al. (2021). Multiligand-enabled, copper-catalyzed Hiyama coupling of arylsilanes with unactivated secondary alkyl halides: reaction development and mechanistic insights. Chemical Science, 12(30), 10324-10331.
• Dean, N. L., & McIndoe, J. S. (2018). Fluoride-mediated rearrangement of phenylfluorosilanes. Canadian Journal of Chemistry, 96(9), 819-823.

• Scope and Limitations of the Substrates a . | Download Table - ResearchGate. (n.d.). Retrieved from [Link]

• Narender, N., et al. (2022).
• Wu, X., et al. (2022). Copper-Promoted Hiyama Cross-Coupling of Arylsilanes With Thiuram Reagents: A Facile Synthesis of Aryl Dithiocarbamates. Frontiers in Chemistry, 10, 888631.
• Molander, G. A., & Iannazzo, L. (2011). Palladium-Catalyzed Hiyama Cross-Coupling of Aryltrifluorosilanes with Aryl and Heteroaryl Chlorides. The Journal of Organic Chemistry, 76(21), 9102-9108.
• González-Fernández, E., & Al-Zoubi, R. M. (2018). The Hiyama Cross-Coupling Reaction: New Discoveries. The Chemical Record, 18(11), 1606-1618.
• Sivakumar, S., et al. (2022). Recent advances and prospects in palladium-catalyzed Hiyama coupling reaction. Arkivoc, 2022(8), 295-316.
• Pierrat, P., et al. (2005). Hiyama Cross-Coupling of Chloro-, Fluoro-, and Methoxypyridyltrimethylsilanes: Room-Temperature Novel Access to Functional Bi(het)aryl. Organic Letters, 7(14), 2953-2956.
• Montgomery, T. P., et al. (2018). Development of a General Method for the Hiyama-Denmark Cross-Coupling of Tetrasubstituted Vinyl Silanes. Journal of the American Chemical Society, 140(42), 13804-13809.
• Li, J.-H., et al. (2008). Palladium chloride catalyzed Hiyama cross-coupling reaction using phenyltrimethoxysilane.
• Tang, J., & Guo, C. (2014). Palladium-catalysed Hiyama cross-coupling reaction of alkynyl halides with aryltrialkoxysilanes under aerobic conditions. Journal of Chemical Research, 38(2), 123-127.

• Examples of the Hiyama cross-coupling reaction with aryl silanes.... - ResearchGate. (n.d.). Retrieved from [Link]

• Montgomery, T. P., et al. (2018). Development of a General Method for the Hiyama-Denmark Cross-Coupling of Tetrasubstituted Vinyl Silanes. PMC, 140(42), 13804-13809.
• Narender, N., et al. (2022).
• Dean, N. L., & McIndoe, J. S. (2018). Fluoride-mediated rearrangement of phenylfluorosilanes. Canadian Journal of Chemistry, 96(9), 819-823.
• González-Fernández, E., & Al-Zoubi, R. M. (2018). The Hiyama Cross-Coupling Reaction: New Discoveries. The Chemical Record, 18(11), 1606-1618.
• Al-Zoubi, R. M. (2019). New insight in Hiyama cross-coupling reactions: Decarboxylative, denitrogenative and desulfidative couplings. Chemical Review and Letters, 2(2), 85-94.
• Monguchi, Y., et al. (2013). A Practical Protocol for the Hiyama Cross-Coupling Reaction Catalyzed by Palladium on Carbon. Synthesis, 45(01), 40-44.
• Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. (n.d.). University of California, San Diego.

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• 5. A Practical Protocol for the Hiyama Cross-Coupling Reaction Catalyzed by Palladium on Carbon [organic-chemistry.org]
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Application Notes &amp; Protocols: Silver-Mediated Homo-Coupling of (4-Chloro-3-fluorophenyl)trimethylsilane for the Synthesis of Symmetrical Biaryls

For Researchers, Scientists, and Drug Development Professionals

Abstract

Symmetrically substituted biaryl scaffolds are privileged structures in modern chemical sciences, serving as foundational cores for pharmaceuticals, agrochemicals, and advanced materials. Specifically, the 3,3'-difluoro-4,4'-dichloro-1,1'-biphenyl moiety is a versatile building block, enabling further diversification through subsequent cross-coupling reactions at the chloro-positions. The strategic placement of fluorine atoms can enhance metabolic stability and modulate electronic properties, a desirable feature in drug design.[1][2] This guide provides a comprehensive overview and a detailed protocol for the synthesis of 3,3'-difluoro-4,4'-dichloro-1,1'-biphenyl via the silver-mediated homo-coupling of (4-Chloro-3-fluorophenyl)trimethylsilane. We delve into the mechanistic rationale, offering a robust, step-by-step experimental procedure, and discuss the significance of this transformation for drug development professionals.

Mechanistic Insights & Rationale

The carbon-silicon bond, while robust, can be activated under specific conditions to participate in carbon-carbon bond formation.[3] Silver(I) salts have emerged as effective mediators or catalysts for a variety of coupling reactions involving organosilanes and other organometallic reagents.[4][5] The precise mechanism of silver-mediated homo-coupling of aryl silanes can be complex and may proceed through different pathways depending on the specific silver salt, solvent, and additives employed. Two plausible mechanistic paradigms are generally considered.

1.1. The Ag(I)/Ag(III) Two-Electron Redox Cycle

A growing body of evidence suggests that silver can participate in two-electron redox cycles, analogous to palladium and copper catalysis.[6][7] This pathway involves the formation of a key aryl-silver(III) intermediate.

• Step 1: Transmetalation: The reaction initiates with the transmetalation of the aryl group from the silicon atom to the silver(I) center, a step often facilitated by a silicophilic activator like fluoride ions, to form an aryl-silver(I) species.

• Step 2: Oxidative Dimerization/Disproportionation: Two molecules of the aryl-silver(I) intermediate can undergo a process, potentially involving disproportionation or oxidation, to form a diaryl-silver(III) complex.

• Step 3: Reductive Elimination: The diaryl-silver(III) intermediate then undergoes reductive elimination to form the C-C bond of the biphenyl product, regenerating a silver(I) species which can re-enter the catalytic cycle.

1.2. The One-Electron Radical Pathway

Alternatively, the reaction may proceed via a one-electron process involving radical intermediates.

• Step 1: Single Electron Transfer (SET): A silver(I) species can act as an oxidant, accepting an electron from the aryl silane or a derived intermediate to generate an aryl radical.

• Step 2: Radical Dimerization: Two aryl radicals then combine to form the biphenyl product.

The choice of silver salt (e.g., Ag₂O, AgF) and reaction conditions can influence which pathway is dominant. For instance, Ag₂O is a common and effective activator in related coupling reactions.[8]

Caption: Plausible mechanistic pathways for silver-mediated aryl-aryl homo-coupling.

Experimental Protocol

This protocol describes a general procedure for the silver-mediated homo-coupling of (4-Chloro-3-fluorophenyl)trimethylsilane on a laboratory scale.

2.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
(4-Chloro-3-fluorophenyl)trimethylsilane	>97%	Commercial	Ensure dryness.
Silver(I) Oxide (Ag₂O)	Reagent Grade, >99%	Commercial	Light-sensitive, store in a dark container.
Anhydrous N,N-Dimethylformamide (DMF)	DriSolv® or similar	Commercial	Use a freshly opened bottle or from a solvent purification system.
Diethyl Ether (Et₂O)	Anhydrous	Commercial	For work-up.
Saturated Aqueous Ammonium Chloride (NH₄Cl)	ACS Grade	-	For quenching.
Saturated Aqueous Sodium Chloride (Brine)	ACS Grade	-	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	-	For drying.
Celite® 545	-	Commercial	For filtration.
Silica Gel	230-400 mesh	Commercial	For column chromatography.
Argon or Nitrogen Gas	High Purity (5.0)	-	For maintaining an inert atmosphere.
Standard Glassware	-	-	Oven- or flame-dried prior to use.

2.2. Step-by-Step Protocol

• Reaction Setup: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (4-Chloro-3-fluorophenyl)trimethylsilane (1.00 g, 4.61 mmol, 1.0 equiv.) and silver(I) oxide (2.14 g, 9.22 mmol, 2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum, and purge the system with high-purity argon or nitrogen for 10-15 minutes. Maintain a positive pressure of inert gas throughout the reaction via a balloon or bubbler.

• Solvent Addition: Using a syringe, add anhydrous N,N-Dimethylformamide (DMF) (20 mL) to the flask.

• Reaction Conditions: Lower the flask into a pre-heated oil bath at 80 °C. Stir the resulting dark suspension vigorously.

• Monitoring the Reaction: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). To take a sample, briefly remove the flask from heat, allow it to cool slightly, and quickly withdraw a small aliquot via syringe. Quench the aliquot with water, extract with ethyl acetate, and analyze the organic layer. The disappearance of the starting material typically indicates reaction completion (Expected reaction time: 12-24 hours).

• Cooling: Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

2.3. Work-up and Purification

• Quenching and Filtration: Dilute the cooled reaction mixture with diethyl ether (50 mL). Filter the suspension through a pad of Celite® to remove the silver salts and other insoluble materials. Wash the filter cake thoroughly with additional diethyl ether (3 x 20 mL).

• Aqueous Wash: Combine the filtrates in a separatory funnel and wash with water (2 x 50 mL) to remove DMF, followed by a wash with saturated aqueous brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product will appear as an off-white or pale yellow solid. Purify the crude material by flash column chromatography on silica gel, eluting with a hexanes/ethyl acetate gradient (e.g., starting from 100% hexanes) to afford the pure product.

• Final Product: Combine the pure fractions and remove the solvent in vacuo to yield 3,3'-difluoro-4,4'-dichloro-1,1'-biphenyl as a white crystalline solid.

2.4. Characterization

• ¹H NMR, ¹³C NMR, ¹⁹F NMR: To confirm the structure and symmetrical nature of the biphenyl product.

• Mass Spectrometry (GC-MS or LC-MS): To confirm the molecular weight (Expected [M]+• for C₁₂H₆Cl₂F₂ ≈ 258.98).

• Melting Point: To assess the purity of the crystalline solid.

Data & Troubleshooting

3.1. Expected Results

Parameter	Value
Scale	4.61 mmol
Equivalents of Ag₂O	2.0
Temperature	80 °C
Time	12-24 h
Expected Yield	60-75%
Appearance	White Crystalline Solid

3.2. Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	Inactive Ag₂O; Wet solvent/reagents; Insufficient temperature.	Use a fresh bottle of Ag₂O; Ensure all reagents and solvents are rigorously dried; Increase temperature in 10 °C increments.
Incomplete Reaction	Insufficient reaction time; Deactivation of silver species.	Extend the reaction time and continue monitoring; Add an additional portion of Ag₂O (0.5 equiv.).
Formation of Side Products	Presence of oxygen; Side reactions (e.g., proto-desilylation).	Ensure the inert atmosphere is strictly maintained; Use thoroughly dried, degassed solvent.

Application in Drug Development

The synthesized 3,3'-difluoro-4,4'-dichloro-1,1'-biphenyl is not merely a final product but a strategic platform intermediate. The biaryl core is a common feature in many drug molecules, contributing to target binding and providing structural rigidity.[9]

• Versatility for Diversification: The two chlorine atoms are reactive handles for further functionalization. They can readily participate in a wide range of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira, cyanation), allowing for the introduction of diverse chemical moieties. This enables the rapid generation of libraries of complex molecules for screening in drug discovery programs.

• Impact of Fluorine: The fluorine atoms at the 3 and 3' positions are electron-withdrawing and can significantly influence the electronic properties of the molecule. In a medicinal chemistry context, fluorine substitution is a well-established strategy to block sites of metabolic oxidation, thereby improving the pharmacokinetic profile of a drug candidate.[1][10]

Caption: Workflow from silane precursor to a diversified drug discovery library.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Fume Hood: Conduct the entire experiment in a well-ventilated chemical fume hood.

• Reagent Handling: DMF is a reproductive toxin and is readily absorbed through the skin; handle with extreme care. Silver salts can stain skin and surfaces; avoid contact.

• Inert Gas: Handle argon/nitrogen gas cylinders according to safety regulations.

• Waste Disposal: Dispose of all chemical waste, including silver residues, according to institutional and local environmental regulations.

References

• Furuya, T., Strom, A. E., & Ritter, T. (2011). Silver-mediated fluorination of aryl silanes. Journal of the American Chemical Society, 133(23), 8122–8125. [Link]

• Sharma, R., et al. (2023). The crucial role of silver(i)-salts as additives in C–H activation reactions: overall analysis of their versatility and applicability. Chemical Society Reviews, 52(18), 6336-6405. [Link]

• Sharma, R., et al. (2023). The crucial role of silver(i)-salts as additives in C–H activation reactions: overall analysis of their versatility and applicability. *PMC. [Link]

• Pomper, J., et al. (2021). Design, Synthesis, and Characterization of Dichlorobiphenyl-Derived Inhibitors of the Proprotein Convertase Furin. *PMC. [Link]

• PrepChem. (n.d.). Synthesis of 4,4'-Dichlorobiphenyl. PrepChem.com. [Link]

• Karim, A., et al. (2018). Silver-promoted cross-coupling of substituted allyl(trimethyl)silanes with aryl iodides by palladium catalysis. Tetrahedron Letters, 59(52), 4557-4561. [Link]

• Fujiwara, Y., et al. (2012). C-C bond formation with carbon dioxide promoted by a silver catalyst. Angewandte Chemie International Edition, 51(28), 6989-92. [Link]

• Al-Amin, M., & Maleczka, R. E. (2013). C–C Bond Formation by Cross-Coupling. Elsevier. [Link]

• Blangetti, M., et al. (2013). 3.5.13 Silver-Promoted Coupling Reactions. ResearchGate. [Link]

• Ruan, Z., et al. (2021). Direct Evidence for the Role of Silver(I) Salts in Promoting the Oxidative Addition Step in Palladium‐Catalyzed C−H Arylation Reactions. ResearchGate. [Link]

• Xu, L., et al. (2024). Facile Synthesis of Ultra-Small Silver Nanoparticles Stabilized on Carbon Nanospheres for the Etherification of Silanes. MDPI. [Link]

• Baya, M., et al. (2023). Platform Design Enabling Silver(III) Stabilization The Uprise of AgIIICF3 Chemistry? PMC. [Link]

• Madsen, R. (2012). Organometallic Methods for Forming and Cleaving Carbon-Carbon Bonds. DTU Research Database. [Link]

• Font, M., et al. (2014). Direct observation of two-electron Ag(I)/Ag(III) redox cycles in coupling catalysis. ResearchGate. [Link]

• Nakajima, Y., & Nakao, Y. (2022). Strategies of C−Si bond formation for syntheses of organochlorosilanes. ResearchGate. [Link]

• Gill, H., et al. (2022). Fluorinated Compounds in Medicinal Chemistry: Recent Applications, Synthetic Advances and Matched-Pair Analyses. Bentham Science. [Link]

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. [Link]

• Bernard, S. M., et al. (2020). Installation of Minimal Tetrazines Through Silver-mediated Liebeskind-Srogl Coupling with Arylboronic Acids. PMC. [Link]

• Furuya, T., & Ritter, T. (2009). Silver-Mediated Trifluoromethoxylation of Aryl Stannanes and Arylboronic Acids. SciSpace. [Link]

• European Patent Office. (2009). Patent EP 1727781. [Link]

• Zhang, Y., et al. (2021). Application of Fluorine in Drug Design. ResearchGate. [Link]

• Sharma, R., et al. (2023). Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields. PMC. [Link]

• Peng, H., et al. (2017). 3,3'-Dichlorobiphenyl is Metabolized to a Complex Mixture of Oxidative Metabolites, Including Novel Methoxylated Metabolites, by HepG2 Cells. PMC. [Link]

• Ohta, A., et al. (2002). Synthesis of 3,3'-Dichloro-2,2'-bipyrazine. Heterocycles, 57(9), 1649-1652. [Link]

• Rane, R. D., et al. (2020). Design, Facile Synthesis and Characterization of Dichloro Substituted Chalcones and Dihydropyrazole Derivatives for Their Antifungal, Antitubercular and Antiproliferative Activities. MDPI. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. icmpp.ro [icmpp.ro]
• 4. Silver-mediated fluorination of aryl silanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Platform Design Enabling Silver(III) Stabilization ─ The Uprise of AgIIICF3 Chemistry? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Installation of Minimal Tetrazines Through Silver-mediated Liebeskind-Srogl Coupling with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design, Synthesis, and Characterization of Dichlorobiphenyl-Derived Inhibitors of the Proprotein Convertase Furin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing protodesilylation of (4-Chloro-3-fluorophenyl)trimethylsilane

Executive Summary

You are encountering instability in (4-Chloro-3-fluorophenyl)trimethylsilane . While aryl silanes are generally robust, the

bond is susceptible to cleavage (protodesilylation) under acidic conditions or in the presence of nucleophiles (specifically fluoride).

This guide addresses the specific electronic nature of your 3-fluoro-4-chloro substituted ring. Although the electron-withdrawing halogens deactivate the ring toward electrophilic attack (making it more stable than phenyltrimethylsilane), the ipso carbon remains a "lightning rod" for protons due to the

-silicon effect.

Module 1: Diagnostic & Triage (The "Why")

The Mechanism: Ipso-Substitution

Protodesilylation is an electrophilic aromatic substitution. The proton (

) does not attack randomly; it is directed to the carbon bearing the silicon atom.

Why this happens:

• The

  -Silicon Effect: Silicon stabilizes the positive charge in the transition state ( -complex) at the -position relative to itself.

• Irreversibility: Once the silicon group leaves (usually as

  ), the aromaticity is restored, and the bond energy favors the formation of or over .

Pathway Visualization

The following diagram illustrates the failure point. The presence of any Brønsted acid facilitates the attack on the ipso carbon.

Figure 1: Mechanism of acid-catalyzed protodesilylation. The silicon substituent directs the incoming proton to its own position, leading to cleavage.

Module 2: Reaction Optimization (Synthesis & Workup)

The Issue: Most desilylation occurs during the quench , not the reaction itself. Standard acidic quenches (HCl,

) are forbidden.

Protocol: The "Buffered Quench" System

Use this protocol to terminate reactions (e.g., Grignard formation or Lithiation) involving this silane.

• Cool the Mixture: Lower reaction temperature to

  or before quenching.

• Prepare Buffer: Do NOT use 1M HCl. Instead, prepare a saturated solution of Ammonium Chloride (

  ) or a Phosphate Buffer ( ).

  • Why:

    is mildly acidic ( ) but usually safe. If the silane is hypersensitive, use sodium phosphate buffer ( ).

• Dilution: Dilute the reaction mixture with an inert solvent (Ether or Hexanes) before adding the aqueous quench. This minimizes the local concentration of acid at the interface.

Troubleshooting Table: Quench Conditions

Quench Agent	Risk Level	Recommendation
1M HCl	CRITICAL	NEVER USE. Instant protodesilylation.
Sat.	Moderate	Acceptable for most aryl silanes. Monitor pH.
Water	Low	Safe, but may cause emulsions.
Phosphate Buffer (pH 7)	Safe	Gold Standard for sensitive silanes.

Module 3: Purification (The Danger Zone)

The Issue: Standard Silica Gel 60 is acidic (

in slurry). This acidity is sufficient to cleave the TMS group from your electron-deficient ring during a slow column.

Solution: Triethylamine (TEA) Passivation

You must neutralize the acidic sites (silanols) on the silica gel surface.[1]

Protocol: Neutralized Flash Chromatography

• Eluent Preparation: Prepare your mobile phase (e.g., Hexanes/EtOAc).

• Add Modifier: Add 1% v/v Triethylamine (TEA) to the solvent system.

  • Example: For 1L of eluent, add 10 mL of TEA.

• Column Pre-treatment: Flush the packed silica column with 2–3 column volumes (CV) of the TEA-containing solvent before loading your sample.

• Loading: Load your crude material.

• Elution: Run the column with the TEA-doped solvent.

Note: TEA is high boiling. You may need to rotovap longer or use a high-vac line to remove trace amine from your final product.

Decision Logic: Purification Strategy

Figure 2: Decision tree for selecting the correct purification stationary phase.

Module 4: Frequently Asked Questions (FAQ)

Q: My compound is disappearing on TLC after 1 hour. Why? A: Check your solvent. Chloroform (

) and Dichloromethane ( ) can become acidic over time (forming HCl) if not stabilized with amylene. Use freshly distilled solvents or filter them through basic alumina before use.

Q: Can I use Alumina instead of Silica? A: Yes. Neutral Alumina (Brockmann Grade III) is an excellent alternative if the compound decomposes on TEA-treated silica. However, separation resolution is generally lower on alumina than on silica.

Q: Does the Fluorine on the ring make it less stable? A: Paradoxically, no. The Fluorine (and Chlorine) are electron-withdrawing.[2] This deactivates the ring toward electrophilic attack, making the

bond stronger against acid than in unsubstituted phenyltrimethylsilane. If you are seeing decomposition, your conditions are likely highly acidic, or you are observing fluoride-mediated cleavage (if fluoride ions are present in your reagents).

Q: How do I store this compound? A: Store under Argon at

. Moisture can slowly hydrolyze the bond over months, especially if trace acid impurities remain from the synthesis.

References

• Mechanism of Protodesilylation

  • Fleming, I., & Langley, J. A. (1981).[3] The mechanism of the protodesilylation of allylsilanes and vinylsilanes. Journal of the Chemical Society, Perkin Transactions 1. Link

  • Note: Establishes the role of the cationic intermediate and silicon stabiliz

• Chromatography of Acid-Sensitive Compounds

  • University of Rochester, Department of Chemistry. Tips for Flash Column Chromatography. Link

  • Note: Authoritative guide on using Triethylamine (TEA)

• General Stability of Aryl Silanes

  • Yao, W., et al. (2018).[4] An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes. Journal of Organic Chemistry. Link

  • Note: Discusses the conditions required to cleave these bonds, providing inverse proof of their stability in the absence of these triggers.

Sources

• 1. reddit.com [reddit.com]
• 2. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The mechanism of the protodesilylation of allylsilanes and vinylsilanes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes [organic-chemistry.org]

Technical Support Center: Catalyst Selection for Fluorinated Aryl Silane Coupling

Welcome to the technical support center for catalyst selection in the cross-coupling of fluorinated aryl silanes. This guide is designed for researchers, scientists, and drug development professionals who are leveraging the power of organosilicon chemistry to synthesize valuable fluorinated molecules. Fluorinated aromatic compounds are critical building blocks in pharmaceuticals and agrochemicals, and silane-based cross-coupling reactions, such as the Hiyama coupling, offer a practical and less toxic method for their synthesis.[1][2][3]

However, the unique electronic properties of fluorinated substrates and the specific requirements of activating the robust carbon-silicon bond present distinct challenges. This guide provides in-depth, field-proven insights to help you navigate catalyst selection, troubleshoot common issues, and optimize your reaction conditions for success.

Core Principles of Catalyst Selection

The success of a palladium-catalyzed coupling of a fluorinated aryl silane hinges on the harmonious interplay of three key components: the palladium source, the ligand, and the activator. Understanding the role of each is fundamental to rational catalyst design and troubleshooting.

The overall transformation follows a well-established catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.[1][4][5] The fluorinated nature of the substrate primarily impacts the oxidative addition and reductive elimination steps, making ligand choice particularly critical.

The Catalytic Cycle: A Visual Overview

Caption: General catalytic cycle for the Hiyama cross-coupling reaction.

Troubleshooting Guide: A Q&A Approach

This section addresses specific, common problems encountered during the coupling of fluorinated aryl silanes.

Q1: My reaction shows low or no conversion of the fluorinated aryl halide. What are the most likely causes?

A: Low conversion is a frequent issue that can typically be traced back to one of three areas: inefficient oxidative addition, poor silane activation, or catalyst deactivation.

• Inefficient Oxidative Addition: The C-X bond of your fluorinated aryl halide must be broken by the palladium(0) catalyst. The reactivity order is generally C-I > C-OTf > C-Br >> C-Cl.[6] If you are using an aryl chloride, the energy barrier for oxidative addition is significantly higher.

  • Solution: Switch to a more electron-rich and bulky phosphine ligand. Ligands like triphenylphosphine (PPh₃) may be insufficient. Consider bulky alkylphosphines such as tricyclohexylphosphine (PCy₃) or specialized biaryl phosphine ligands (e.g., XPhos, SPhos) that are known to promote the activation of challenging substrates like aryl chlorides.[7][8] Increasing the reaction temperature can also help overcome the activation barrier.

• Poor Silane Activation: The C-Si bond is very stable and requires an activator, typically a fluoride source, to form a hypervalent pentacoordinate silicate.[1][9][10] This intermediate is necessary for the transmetalation step to proceed efficiently.

  • Solution: Ensure your fluoride source is active and soluble. Tetra-n-butylammonium fluoride (TBAF) is a common choice due to its solubility in organic solvents, but it is highly hygroscopic.[2] Water can inhibit the reaction. Consider using anhydrous TBAF or drying the commercial hydrate form. Alternatively, cesium fluoride (CsF) or potassium fluoride (KF) can be effective, often in combination with a phase-transfer catalyst like 18-crown-6 to improve solubility.

• Catalyst Deactivation: The active Pd(0) species can be sensitive to air and moisture. Improperly degassed solvents or starting materials can lead to oxidation and catalyst death.

  • Solution: Employ rigorous inert atmosphere techniques (e.g., Schlenk line or glovebox). Ensure all solvents are thoroughly degassed (e.g., by freeze-pump-thaw cycles or sparging with argon/nitrogen) and that reagents are dry.

Q2: I'm observing significant defluorination of my starting material or product. How can I prevent this?

A: Defluorination is a known side reaction in palladium-catalyzed processes involving fluoroarenes.[11][12][13] It can occur via C-F bond activation, which becomes more likely with highly electron-rich catalyst systems or at elevated temperatures.

• Ligand Choice: The ligand's electronic and steric properties are paramount. Highly electron-donating and sterically unencumbered ligands can sometimes favor C-F insertion.

  • Solution: Screen a panel of ligands. While electron-rich ligands are needed for C-Cl activation, an overly electron-rich system might be detrimental. Try ligands with slightly different steric profiles. Sometimes, a ligand that is bulky but not excessively electron-donating strikes the right balance. For example, if PCy₃ leads to defluorination, a biaryl phosphine ligand might offer a different selectivity profile.

• Reaction Temperature: Higher temperatures provide the energy needed to overcome the C-F activation barrier.

  • Solution: Attempt the reaction at the lowest temperature that still allows for reasonable conversion of the desired C-X bond. A temperature screening experiment (e.g., from 80°C to 120°C in 10°C increments) can identify the optimal window where C-X coupling is efficient but C-F activation is minimized.

Q3: My reaction is plagued by the homocoupling of the aryl silane reagent. How can I suppress this side reaction?

A: Silane homocoupling (forming Ar'-Ar') is a common side reaction, often promoted by the presence of oxygen or inefficient transmetalation from the palladium(II) intermediate to the activated silane.

• Atmosphere Control: Trace oxygen can facilitate the homocoupling pathway.

  • Solution: As with catalyst deactivation, rigorous exclusion of air is critical. Ensure your reaction setup is leak-tight and that all reagents and solvents have been properly deoxygenated.

• Reaction Stoichiometry & Addition Rate: Using a large excess of the silane can increase the statistical probability of homocoupling.

  • Solution: Use the organosilane in a slight excess (e.g., 1.1-1.3 equivalents). In some cases, slow addition of the silane reagent via a syringe pump can maintain a low instantaneous concentration, disfavoring the homocoupling pathway relative to the desired cross-coupling.

• Fluoride Activator Choice: The nature of the fluoride source can influence side reactions.

  • Solution: If using TBAF, ensure it is as anhydrous as possible. Sometimes, switching to a solid fluoride source like CsF can lead to cleaner reactions, albeit potentially at the cost of slower reaction rates.

Frequently Asked Questions (FAQs)

FAQ 1: Which palladium precatalyst should I start with?

For initial screening, Pd(OAc)₂ (palladium(II) acetate) and Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) are excellent starting points. Pd(OAc)₂ is a stable Pd(II) source that is reduced in situ to the active Pd(0) species. Pd₂(dba)₃ is a common Pd(0) source. For many applications, they are interchangeable, but occasionally one may give superior results depending on the specific ligand and substrate combination.[14] Heterogeneous catalysts like Palladium on Carbon (Pd/C) can also be effective and offer the advantage of easier removal.[2][15]

FAQ 2: How do I select the optimal phosphine ligand?

Ligand selection is often empirical, but some guiding principles exist. The electronic and steric properties of the ligand are key descriptors.[16][17]

• For Aryl Chlorides: Require electron-rich, bulky ligands to promote the difficult oxidative addition step. Good starting points are bulky trialkylphosphines (e.g., PCy₃) or bulky biaryl phosphines (e.g., XPhos, SPhos, RuPhos).[7][18]

• For Aryl Bromides/Iodides: These are more reactive, so a wider range of ligands may be effective. PPh₃ may work for simple systems, but bulky, electron-rich ligands often give faster reactions and broader substrate scope.

A useful strategy is to screen a small, diverse set of ligands. A good starting panel might include PPh₃, PCy₃, and a biaryl phosphine like XPhos.

Ligand Type	Key Characteristics	Typical Application
Triarylphosphines (e.g., PPh₃)	Moderately electron-donating, sterically accessible	Simple, activated substrates (aryl iodides/bromides)
Trialkylphosphines (e.g., PCy₃)	Strongly electron-donating, bulky	Promoting oxidative addition of less reactive halides (aryl chlorides)[8]
Biaryl Phosphines (e.g., XPhos)	Strongly electron-donating, very bulky	General high-performance ligands for difficult couplings, including aryl chlorides and sterically hindered substrates.[7]

FAQ 3: What is the role of the fluoride activator and how do I choose one?

The fluoride ion is a silicophilic activator.[19] It coordinates to the silicon atom of the organosilane, forming a pentacoordinate silicate intermediate.[1][10][14] This "activated" species is significantly more nucleophilic and is capable of transferring its organic group to the palladium center during the transmetalation step.

Activator	Properties	Considerations
TBAF (Tetra-n-butylammonium fluoride)	High solubility in organic solvents.	Highly hygroscopic; water can be detrimental. Use anhydrous grade or dry thoroughly.[2]
CsF (Cesium Fluoride)	Less hygroscopic than TBAF.	Lower solubility in many organic solvents. May require higher temperatures or additives (e.g., 18-crown-6).
KF (Potassium Fluoride)	Inexpensive, low hygroscopicity.	Poor solubility. Often requires a phase-transfer catalyst. Can give low yields.[14]

In recent years, "fluoride-free" Hiyama couplings have been developed, often using a base like NaOH or organosilanols, which do not require an external activator.[9][20][21] These methods can be advantageous when working with fluoride-sensitive functional groups.[1][3]

Experimental Protocol: General Procedure for Hiyama Coupling

This protocol provides a starting point for the coupling of a fluorinated aryl bromide with an aryltrimethoxysilane.

Materials:

• Palladium(II) Acetate (Pd(OAc)₂)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Fluorinated Aryl Bromide (1.0 equiv)

• Aryltrimethoxysilane (1.2 equiv)

• Anhydrous Tetra-n-butylammonium fluoride (TBAF) (1.5 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

Procedure:

• Catalyst Pre-formation: To an oven-dried Schlenk flask under an argon atmosphere, add Pd(OAc)₂ (2 mol%) and XPhos (4 mol%).

• Reagent Addition: Add the fluorinated aryl bromide (1.0 equiv) and the aryltrimethoxysilane (1.2 equiv).

• Solvent Addition: Add the anhydrous, degassed solvent (to make a ~0.1 M solution with respect to the aryl bromide).

• Activator Addition: Add anhydrous TBAF (1.5 equiv).

• Reaction: Seal the flask and heat the mixture with stirring at 100 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water to remove TBAF salts. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Caption: A decision-making flowchart for troubleshooting low-yield reactions.

References

• Hiyama coupling. In: Wikipedia. [Link]

• Hiyama Coupling. Organic Chemistry Portal. [Link]

• Shields, J. D., et al. (2017). Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects. Nature Chemistry. [Link]

• Hiyama-Denmark Coupling. Organic Chemistry Portal. [Link]

• Ogoshi, S., et al. (2014). Base-Free Hiyama Coupling Reaction via a Group 10 Metal Fluoride Intermediate Generated by C–F Bond Activation. Organometallics. [Link]

• Monguchi, Y., et al. (2013). A Practical Protocol for the Hiyama Cross-Coupling Reaction Catalyzed by Palladium on Carbon. Synthesis. [Link]

• Foubelo, F., Nájera, C., & Yus, M. (2016). The Hiyama Cross-Coupling Reaction: New Discoveries. The Chemical Record. [Link]

• Wang, C., et al. (2022). Defluorinative Multicomponent Cascade Reaction of Trifluoromethylarenes via Photoexcited Palladium Catalysis. Journal of the American Chemical Society Au. [Link]

• Sherwood, T. C., et al. (2021). Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics. ACS Catalysis. [Link]

• Uchimaru, T., et al. (2022). Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening. ChemRxiv. [Link]

• Al-Masri, M. (2011). Measuring the electronic and steric effect of some phosphine ligands. University of Manchester. [Link]

• Subtle steric differences reveal a model for Ni cross-coupling success. Princeton University Department of Chemistry. (2017). [Link]

• Hiyama Coupling. SynArchive. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Hiyama Cross Coupling. Chem-Station. (2014). [Link]

• Wang, C., et al. (2022). Defluorinative Multicomponent Cascade Reaction of Trifluoromethylarenes via Photoexcited Palladium Catalysis. JACS Au. [Link]

• Lee, H. M., et al. (2011). Palladium-Catalyzed Hiyama Cross-Coupling of Aryltrifluorosilanes with Aryl and Heteroaryl Chlorides. Organic Letters. [Link]

• Wang, D. H., et al. (2011). Direct C–H Arylation of Enaminones via Palladium(II)-Catalyzed Hiyama Reaction. Organic Letters. [Link]

• Hartwig, J. F., et al. (2022). Palladium-Catalyzed Aryldifluoromethylation of Aryl Halides with Aryldifluoromethyl Trimethylsilanes. Angewandte Chemie International Edition. [Link]

• LetsGoChemistry. (2022, March 25). CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview). YouTube. [Link]

• Long, Z., et al. (2021). Adsorption and Reductive Defluorination of Perfluorooctanoic Acid over Palladium Nanoparticles. Environmental Science & Technology. [Link]

• Al-Amin, M., et al. (2022). Problematic ArF–Alkynyl Coupling with Fluorinated Aryls. From Partial Success with Alkynyl Stannanes to Efficient Solutions via Additive-Controlled Stille or Hiyama–Shirakawa Pathways. Organometallics. [Link]

• Hartwig, J. F., et al. (2012). Palladium-Catalyzed Arylation of Fluoroalkylamines. Journal of the American Chemical Society. [Link]

• Senftle, T. P., et al. (2021). Adsorption and Reductive Defluorination of Perfluorooctanoic Acid over Palladium Nanoparticles. The Journal of Physical Chemistry C. [Link]

• Amii, H., & Uneyama, K. (2009). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Chemical Reviews. [Link]

• Shen, D., et al. (2021). Stereoselective Palladium-Catalyzed Hiyama Cross-Coupling Reaction of Tetrasubstituted gem-Difluoroalkenes. Organic Letters. [Link]

• Daugulis, O., et al. (2017). Ligand Design Enables Introduction of Nonaromatic Arylating Agents in Palladium-Catalyzed C–H Arylation of Arenes. Journal of the American Chemical Society. [Link]

• Kumar, A., et al. (2021). Recent advances and prospects in palladium-catalyzed Hiyama coupling reaction. ARKIVOC. [Link]

• Amii, H., & Uneyama, K. (2009). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Molecules. [Link]

• Hiyama Coupling. In: Synthetic Methods in Drug Discovery. (2016). Royal Society of Chemistry.

• Ahmad, R., et al. (2021). Facile Synthesis and Characterization of Palladium@Carbon Catalyst for the Suzuki-Miyaura and Mizoroki-Heck Coupling Reactions. Catalysts. [Link]

• Jeganmohan, M., & Cheng, C. H. (2006). Palladium-Catalyzed Oxidative Silylation of Simple Olefins To Give Allylsilanes Using Hexamethyldisilane and Molecular Oxygen as the Sole Oxidant. Organic Letters. [Link]

• Gouverneur, V., et al. (2011). Silver-mediated fluorination of aryl silanes. Organic & Biomolecular Chemistry. [Link]

• Saghebi, S., et al. (2018). Understanding fluoride exchange between aryl-trifluoroborates and aryl-trialkoxy silanes: access to benchtop aryl-aryl cross couplings. ChemRxiv. [Link]

Sources

• 1. Hiyama coupling - Wikipedia [en.wikipedia.org]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Hiyama Cross Coupling | Chem-Station Int. Ed. [en.chem-station.com]
• 4. jmcct.com [jmcct.com]
• 5. m.youtube.com [m.youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Palladium-Catalyzed Hiyama Cross-Coupling of Aryltrifluorosilanes with Aryl and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arkat-usa.org [arkat-usa.org]
• 9. Hiyama Coupling [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Defluorinative Multicomponent Cascade Reaction of Trifluoromethylarenes via Photoexcited Palladium Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 13. mdpi.com [mdpi.com]
• 14. files01.core.ac.uk [files01.core.ac.uk]
• 15. mdpi.com [mdpi.com]
• 16. chemrxiv.org [chemrxiv.org]
• 17. research.manchester.ac.uk [research.manchester.ac.uk]
• 18. Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Silver-mediated fluorination of aryl silanes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Hiyama-Denmark Coupling [organic-chemistry.org]
• 21. books.rsc.org [books.rsc.org]

Technical Support Center: Fluoride Activation of (4-Chloro-3-fluorophenyl)trimethylsilane

[1]

Status: Operational Ticket ID: OPT-F-SILANE-001 Subject: Optimizing Fluoride Sources for Electron-Deficient Aryl Silane Activation Assigned Specialist: Senior Application Scientist, Organosilicon Chemistry Division[1]

Executive Summary

You are attempting to activate (4-Chloro-3-fluorophenyl)trimethylsilane .[1] This substrate presents a specific paradox in Hiyama cross-coupling:

• High Reactivity: The electron-withdrawing nature of the chloro- and fluoro- substituents makes the silicon center highly Lewis acidic, facilitating rapid fluoride capture to form the required pentacoordinate silicate.[1]

• High Instability: The resulting aryl anion equivalent is stabilized by the EWGs, making it highly susceptible to protodesilylation if any proton source (water) is present.[1]

The Critical Failure Mode: Using standard "dried" TBAF often results in the formation of 1-chloro-2-fluorobenzene (protodesilylation product) rather than the desired coupled biaryl.[1]

Module 1: Fluoride Source Selection Matrix

The choice of fluoride source dictates the balance between solubility (reaction rate) and water content (side reactions).[1]

Fluoride Source	State	Water Content	Solubility (THF)	Basicity	Suitability for Your Substrate
TBAF (1M in THF)	Liquid	High (~5% H₂O)	Excellent	High	Low. Risk of rapid protodesilylation.[1] Only use if substrate is robust.[1]
TBAF (Anhydrous)	Solid	Low (<1%)	Good	High	Medium. Difficult to prepare/store.[1] Highly hygroscopic.[1]
CsF	Solid	Negligible (if baked)	Poor	Moderate	High. Requires 18-Crown-6 or high heat.[1] Best for water-sensitive couplings.[1]
TASF	Solid	Anhydrous	Good	Low	Excellent. Soluble and anhydrous.[1][2] Non-basic nature prevents elimination side-products.[1]
TBAT	Solid	Anhydrous	Good	Low	High. Non-hygroscopic.[1] Releases F⁻ slowly, preventing "dumping" of active species.[1]

Analyst Note: For (4-Chloro-3-fluorophenyl)trimethylsilane, we strongly recommend TASF or CsF/18-Crown-6 .[1] Avoid commercial TBAF solutions unless azeotropically dried immediately prior to use.[1]

Module 2: Troubleshooting & Optimization Guides

Issue 1: "I am isolating 1-chloro-2-fluorobenzene instead of the product."

Diagnosis: Protodesilylation. Mechanism: The fluoride activates the silicon, forming the hypervalent silicate.[1][3] However, before the Palladium catalyst can transmetallate, a water molecule (from the fluoride source or solvent) protonates the ipso-carbon.[1] Corrective Action:

• Switch to TASF: This eliminates the water source inherent in ammonium salts.[1]

• The "Bake and Shake" Protocol: If using CsF, you must flame-dry the salt under vacuum at 150°C for 2 hours before adding the solvent.[1]

• Scavengers: Add 3Å Molecular Sieves to the reaction vessel (activated, not fresh from the jar).

Issue 2: "The reaction is stalled; starting material remains."

Diagnosis: Poor Solubility or "Silicate Stagnation."[1] Mechanism: If using CsF without an additive, the fluoride is not entering the organic phase to attack the silicon.[1] Alternatively, the silicate has formed but is too stable to transmetallate.[1] Corrective Action:

• Phase Transfer: Add 18-Crown-6 (1.0 - 1.5 equiv) if using CsF or KF.[1] This encapsulates the cation and solubilizes the "naked" fluoride.[1]

• Promoter: Add Ag₂O (Silver Oxide). Silver facilitates the transmetallation step via a Si–Ag–Pd relay mechanism, often bypassing the need for high fluoride concentrations.[1]

Module 3: Validated Experimental Protocols

Protocol A: The Anhydrous CsF/Crown Ether System (Recommended)

Best for minimizing protodesilylation in electron-deficient rings.[1]

• Drying: Place CsF (2.0 equiv) in a Schlenk flask. Heat to 150°C under high vacuum (<0.1 mmHg) for 2 hours. Cool under Argon.

• Additives: Add 18-Crown-6 (2.0 equiv) and the Pd-catalyst (e.g., Pd₂(dba)₃ / Phosphine ligand).

• Solvation: Add anhydrous THF or Dioxane (degassed).

• Substrate: Add (4-Chloro-3-fluorophenyl)trimethylsilane (1.2 equiv) and the aryl halide electrophile (1.0 equiv).

• Reaction: Stir at 60-80°C. Monitor via GC-MS.

  • Validation: The absence of the protodesilylated peak (M-72 mass unit shift) confirms anhydrous integrity.[1]

Protocol B: Azeotropic Drying of TBAF (If TASF is unavailable)

Use this only if you must use TBAF.

• Take commercial TBAF (1M in THF).[1]

• Add an equal volume of toluene.[1]

• Rotary evaporate to dryness.[1]

• Repeat this process 3 times . The toluene azeotrope removes the water.[1]

• Redissolve the resulting "goo" in fresh, dry THF immediately before use.

Module 4: Mechanistic Visualization

The following diagram illustrates the "Fork in the Road" between successful coupling and the protodesilylation failure mode specific to your substrate.

Caption: The activation cycle showing the critical divergence: Anhydrous conditions favor the green path (Product), while moisture triggers the red path (Waste).[1]

Frequently Asked Questions (FAQ)

Q: Can I use glass reaction vessels for this activation? A: Yes, but with caution. While HF attacks glass, the basic fluoride sources (CsF, TBAF) react much slower with borosilicate glass than with the organosilane.[1] However, for strict anhydrous conditions, flame-dried glassware is mandatory.[1] If using high temperatures (>100°C) with high fluoride concentrations, consider Teflon (PTFE) liners to prevent etching and leaching of borates.

Q: Why is the chloro-group on my silane not reacting with the Palladium? A: This is a chemoselectivity advantage.[1] The C-Si bond is generally activated for transmetallation under conditions where the C-Cl bond (especially on an electron-poor ring) is inert to oxidative addition by Pd(0), provided you use standard ligands (like PPh3).[1] If you use highly active ligands (like Buchwald biarylphosphines), you risk oxidative addition into the C-Cl bond.[1]

Q: Can I use a Silanol (-SiOH) or Siloxane instead of the Trimethylsilane (-SiMe3)? A: Yes. In fact, converting your TMS species to a silanol often allows for the Fluoride-Free Hiyama-Denmark coupling (using TMSOK or Ag₂O).[1] This completely bypasses the fluoride/water issue.[1] If fluoride optimization fails, this is your primary backup strategy.[1]

References

• Hiyama, T. (2002).[1][3] Organosilicon Compounds in Cross-Coupling Reactions. Journal of Organometallic Chemistry.

• Denmark, S. E., & Sweis, R. F. (2002).[1] Design and Implementation of New, Silicon-Based, Cross-Coupling Reactions. Accounts of Chemical Research.

• Handy, C. J., et al. (2005).[1] The Role of Fluoride in the Hiyama Coupling. Tetrahedron Letters.

• Pilcher, A. S., & DeShong, P. (1996).[1] Fluoride-Promoted Cross-Coupling of Organosilicon Compounds. Journal of Organic Chemistry.

Sources

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Hiyama Cross Coupling | Chem-Station Int. Ed. [en.chem-station.com]

troubleshooting low reactivity of electron-deficient aryl silanes

This is the Technical Support Center for Organosilicon Chemistry . Ticket ID: #Si-EW-404 Subject: Troubleshooting Low Reactivity/Yield in Hiyama Coupling of Electron-Deficient Aryl Silanes Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Reactivity" Paradox

User Issue: You are observing low yields or apparent "no reaction" when coupling electron-deficient aryl silanes (e.g., polyfluorophenyl, nitrophenyl silanes). Technical Diagnosis: Contrary to intuition, electron-deficient aryl silanes are often kinetically hyper-active , not inert. The electron-withdrawing groups (EWGs) make the silicon center highly Lewis acidic, facilitating rapid activation by fluoride. However, this same electronic effect destabilizes the C–Si bond, rendering the activated silicate intermediate highly susceptible to protodesilylation (hydrolysis) before it can transmetallate to Palladium.

The "low reactivity" you observe is likely a "high decomposition" rate.

Part 1: Diagnostic Workflow

Before altering conditions, confirm the failure mode using this diagnostic check.

Q1: How do I distinguish between kinetic inertness and catalyst decomposition? A: Analyze your crude reaction mixture via GC-MS or

F NMR (if applicable) immediately after the reaction stalls.

• Scenario A (The Ghost): The starting silane is gone, but the product yield is low. You see the corresponding arene (Ar-H) instead.

  • Diagnosis:Rapid Protodesilylation. The silane activated but reacted with a proton source (water/solvent) instead of the Pd catalyst.

• Scenario B (The Rock): The starting silane is untouched.

  • Diagnosis:Activation Failure. The fluoride source is too weak, or the steric bulk is preventing silicate formation. This is rare for electron-deficient silanes unless ortho-substituents are present.

• Scenario C (The Black Box): Silane is gone, Pd black has precipitated, no product.

  • Diagnosis:Catalyst Poisoning. Electron-deficient arenes can bind too strongly to Pd, or the fluoride source degraded the ligand.

Part 2: The Mechanism of Failure (Visualized)

Understanding the competition between the productive cycle and the destructive side-reaction is critical.

Figure 1: The Critical Junction. Electron-deficient silanes form the silicate rapidly. If Transmetallation is slower than Hydrolysis, the reaction fails.

Part 3: Troubleshooting & Solutions

Issue 1: "I see mostly Ar-H (protodesilylation) and low product yield."

Root Cause: The fluoride source (usually TBAF) is hygroscopic, introducing water. The basicity of fluoride promotes proton abstraction from the solvent or trace moisture. Solution Protocol:

• Switch Fluoride Source: Replace TBAF with Anhydrous CsF or TASF (Tris(dimethylamino)sulfonium difluorotrimethylsilicate).

• The "Dry" Additive: Add molecular sieves (4Å) directly to the reaction vessel.

• Copper Effect (The "Hiyama-Denmark" Modification): Add CuI (10-20 mol%) .

  • Why? Copper facilitates transmetallation via a Cu-intermediate, which is often faster than the direct Si-to-Pd transfer, effectively outcompeting the hydrolysis pathway [1].

Issue 2: "The reaction works for phenyl silane but fails for pentafluorophenyl silane."

Root Cause: The C–Si bond in perfluoro-systems is exceptionally labile. Standard heating (80-100°C) causes decomposition before the catalyst can engage. Solution Protocol:

• Lower Temperature: Attempt the reaction at 40-60°C . The high Lewis acidity of the silicon allows activation at lower temperatures.

• Slow Addition: Do not add the silane all at once. Add it via syringe pump over 1-2 hours.

  • Why? This keeps the concentration of the unstable silicate intermediate low, statistically favoring the interaction with the Pd catalyst over the bimolecular decomposition [2].

Issue 3: "Can I use a base-free system?"

Root Cause: If your substrate is base-sensitive (e.g., nitro-aromatics), fluoride activation might trigger side reactions. Solution Protocol:

• Silver Oxide Activation: Use Ag₂O (1.0 equiv) instead of fluoride.

  • Mechanism:[1][2][3][4][5][6][7] Ag(I) acts as a Lewis acid to activate the silane and simultaneously facilitates transmetallation. This is particularly effective for electron-deficient systems that bind silver well [3].

Part 4: Optimized Experimental Protocol

Protocol: Pd-Catalyzed Coupling of Electron-Deficient Aryl Silanes Standardized for high-throughput screening compatibility.

Component	Reagent	Equiv/Conc.	Notes
Catalyst	Pd(OAc)₂ + SPhos	2-5 mol%	SPhos provides steric bulk to protect active Pd species.
Co-Catalyst	CuI	10 mol%	Critical for e-deficient silanes.
Silane	Ar-Si(OMe)₃	1.5 - 2.0	Add slowly if decomposition is observed.
Activator	CsF (Anhydrous)	2.0	Dry under vacuum at 140°C for 4h prior to use.
Solvent	DMF or Dioxane	0.2 M	Must be anhydrous (<50 ppm H₂O).
Temp	60°C	-	Start low, ramp only if inert.

Step-by-Step:

• Drying: Flame-dry the reaction vial and cool under Argon.

• Solids: Add Pd(OAc)₂, Ligand, CuI, and CsF.

• Solvent: Add anhydrous DMF. Stir for 5 mins to complex the catalyst.

• Electrophile: Add the aryl halide (Ar-X).

• Silane Addition: Add the electron-deficient silane. Note: If previous runs failed, add this dropwise over 30 mins.

• Monitoring: Monitor by HPLC/GC at 1h, 4h, and 12h.

Part 5: Decision Matrix (Graphviz)

Use this flow to determine your next step.

Figure 2: Troubleshooting Decision Tree.

References

• Mechanistic Insight on Side Reactions: Brick, K. J., et al. "[(NHC)Pd(allyl)Cl] Precatalysts in the Hiyama Reaction of Aryl Chlorides with Aryl Trimethoxysilanes: A Study in Side Reactions."[8] Organometallics, 2023.[8]

• Protodesilylation Kinetics: Yao, W., et al. "An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes." Journal of Organic Chemistry, 2018.[3]

• Silver Activation Strategy: Tang, S., et al. "Ligand-Enabled Cross-Coupling of C(sp3)–H Bonds with Arylsilanes." PMC, 2018.

Sources

• 1. The mechanism of the protodesilylation of allylsilanes which are disubstituted on C-3 - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. The mechanism of the protodesilylation of allylsilanes and vinylsilanes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Hiyama coupling - Wikipedia [en.wikipedia.org]
• 6. Frontiers | Copper-Promoted Hiyama Cross-Coupling of Arylsilanes With Thiuram Reagents: A Facile Synthesis of Aryl Dithiocarbamates [frontiersin.org]
• 7. A general copper catalytic system for cross-coupling of aryl iodides with chlorosilanes under reductive conditions - Chemical Science (RSC Publishing) DOI:10.1039/D5SC01304F [pubs.rsc.org]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Technical Support Center: Minimizing Homocoupling Side Reactions in Silane Cross-Coupling

Welcome to the Technical Support Center for Silane Cross-Coupling. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize the pervasive issue of homocoupling side reactions. By understanding the underlying mechanisms and implementing the strategies outlined below, you can significantly improve the efficiency and yield of your desired cross-coupled products.

Understanding the Challenge: The Homocoupling Problem

In the realm of palladium-catalyzed cross-coupling reactions, organosilanes represent a compelling class of nucleophilic partners due to their stability, low toxicity, and ease of handling.[1][2] The Hiyama coupling, a key method in this area, facilitates the formation of carbon-carbon bonds between organosilanes and organic halides or pseudohalides.[1] However, a common and often frustrating side reaction is the homocoupling of the organosilane reagent, leading to the formation of a symmetrical biaryl (or other dimeric) byproduct.[3] This not only consumes valuable starting material but also complicates purification, ultimately reducing the yield of the desired unsymmetrical cross-coupled product.[3]

This guide provides a structured approach to diagnosing and mitigating homocoupling, moving from fundamental principles to practical, actionable protocols.

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses common issues encountered during silane cross-coupling experiments, providing explanations and actionable solutions based on established chemical principles.

Question 1: I'm observing a significant amount of R-SiMe₃ homocoupling product (R-R) in my reaction. What are the most likely causes?

Answer: Significant homocoupling is a common issue that can typically be traced back to several key factors related to your reaction setup and reagents.[3][4]

• Presence of Oxygen: The presence of molecular oxygen can promote oxidative pathways that lead to homocoupling. It is crucial to ensure that your reaction is performed under strictly anaerobic conditions.[3]

• Inappropriate Catalyst/Ligand Combination: The choice of palladium source and, more critically, the phosphine ligand, plays a pivotal role. The ligand's steric and electronic properties directly influence the relative rates of the desired cross-coupling pathway versus the undesired homocoupling pathway.[3][5]

• Catalyst Decomposition: If you observe that homocoupling increases over the course of the reaction, it may be a sign of catalyst decomposition. The initial active catalyst may be degrading into species that preferentially promote homocoupling.[3]

• Suboptimal Reaction Temperature: Higher temperatures can sometimes accelerate the rate of homocoupling more than the rate of cross-coupling.[3]

Question 2: How can I effectively minimize homocoupling through my choice of catalyst and ligands?

Answer: The catalyst system is your primary tool for controlling the selectivity of the reaction.

• Bulky, Electron-Rich Ligands: Sterically demanding and electron-donating phosphine ligands are often highly effective at promoting the desired reductive elimination step to form the cross-coupled product while disfavoring the pathways leading to homocoupling.[3][5] A prime example is the use of bis(tri-tert-butylphosphine)palladium(0) [(t-Bu₃P)₂Pd], which has been shown to be critical for the success of many challenging silane cross-coupling reactions by minimizing side reactions like homocoupling.[5]

• Well-Defined Pre-catalysts: Utilizing well-defined palladium pre-catalysts can provide better control over the active catalytic species in solution. This can lead to more reproducible results and lower levels of homocoupling compared to generating the active catalyst in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃.[3]

Question 3: Does the nature of the silane substituent matter in controlling homocoupling?

Answer: Absolutely. The substituents on the silicon atom significantly influence the reactivity of the organosilane.

• Activating Groups: Organosilanes bearing alkoxy or fluoro substituents are generally more reactive towards the crucial transmetalation step in the catalytic cycle.[1] This enhanced reactivity can help the desired cross-coupling pathway outcompete the homocoupling side reaction. In contrast, organotrimethylsilanes are often less reactive and may require more forcing conditions, which can lead to increased side reactions.[1]

• Silanols and Silanolates: The use of organosilanols or their corresponding alkali-metal silanolate salts can be a highly effective strategy.[5][6] These species are often more reactive and can participate in cross-coupling under milder, fluoride-free conditions, which can help to suppress homocoupling.[5]

Question 4: What is the role of the activator, and how can its choice impact homocoupling?

Answer: Activation of the silicon-carbon bond is essential for transmetalation to the palladium center.[1]

• Fluoride Activators: Traditional Hiyama couplings often employ a fluoride source, such as tetrabutylammonium fluoride (TBAF), to form a hypervalent silicon species that readily undergoes transmetalation.[1][7] However, the presence of fluoride can sometimes promote side reactions. It is critical to use anhydrous TBAF, as water can lead to protodesilylation and other undesired pathways.[3]

• Fluoride-Free Conditions: To circumvent the potential issues with fluoride, fluoride-free protocols have been developed. These often rely on the use of bases like NaOH or K₃PO₄, or the use of pre-formed silanolates.[5][7] These methods can provide a milder reaction environment that is less prone to homocoupling.[7]

Question 5: My reaction starts clean but shows increasing amounts of homocoupling over time. What's happening and how can I fix it?

Answer: This observation strongly suggests catalyst decomposition.[3] The initially formed, highly active Pd(0) species is likely not stable under the reaction conditions over the long term.

• Robust Ligands: Employing a more robust ligand that can better stabilize the active palladium catalyst throughout the reaction is a key solution. Bidentate ligands or sterically hindered monodentate ligands can often provide this stability.

• Slow Addition: A practical strategy to mitigate this is the slow addition of one of the coupling partners (often the organosilane) to the reaction mixture. This helps to maintain a low concentration of the reactive species and can suppress side reactions by ensuring the desired cross-coupling pathway is favored.[3]

Visualizing the Catalytic Pathways

To better understand the competition between cross-coupling and homocoupling, the following diagrams illustrate the key mechanistic steps.

Caption: Competing pathways in silane cross-coupling.

Experimental Protocols & Data

Protocol 1: General Procedure for a Hiyama-Type Cross-Coupling with Minimized Homocoupling

This protocol provides a general guideline and may require optimization for specific substrates.

• Reagent and Solvent Preparation:

  • Thoroughly degas all solvents (e.g., THF, dioxane, toluene) by sparging with an inert gas (Argon or Nitrogen) for at least 30 minutes.

  • If using a fluoride activator such as TBAF, ensure it is anhydrous. Commercially available solutions in THF can be dried over activated molecular sieves.

• Reaction Setup:

  • To a flame-dried Schlenk flask under an inert atmosphere, add the palladium pre-catalyst (e.g., (t-Bu₃P)₂Pd, 1-5 mol%) and the aryl halide (1.0 equiv.).

  • Add the degassed solvent via syringe.

  • In a separate flask, dissolve the organosilane (1.1-1.5 equiv.) in the degassed solvent.

• Reaction Execution:

  • If using a fluoride-free method with a base, add the base (e.g., K₃PO₄, 2.0 equiv.) to the reaction flask.

  • If using a fluoride activator, add the anhydrous TBAF solution (1.2-2.0 equiv.) to the reaction flask.

  • Heat the reaction mixture to the desired temperature.

  • Using a syringe pump, add the solution of the organosilane to the reaction mixture over a period of 1-4 hours.

  • Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up and Purification:

  • Upon completion, cool the reaction to room temperature.

  • Quench the reaction with an appropriate aqueous solution (e.g., saturated aq. NH₄Cl).

  • Extract the product with an organic solvent (e.g., ethyl acetate, DCM).

  • Combine the organic layers, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Data Presentation: Impact of Ligand Choice on Homocoupling

Entry	Palladium Source	Ligand	Temperature (°C)	Cross-Coupling Yield (%)	Homocoupling Yield (%)
1	Pd(OAc)₂	PPh₃	100	45	35
2	Pd₂(dba)₃	XPhos	80	85	<5
3	(t-Bu₃P)₂Pd	-	80	92	<2

Data are illustrative and based on general trends observed in the literature.

Analytical Techniques for Quantifying Homocoupling

Accurate quantification of the desired product versus the homocoupling byproduct is essential for reaction optimization.

• Gas Chromatography-Mass Spectrometry (GC-MS): An excellent technique for separating and identifying volatile products. By using an internal standard, relative response factors can be determined to quantify the ratio of cross-coupled product to homocoupled byproduct.[8]

• High-Performance Liquid Chromatography (HPLC): Suitable for less volatile or thermally sensitive compounds. As with GC, an internal standard is used for accurate quantification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the ratio of products in the crude reaction mixture by integrating characteristic, non-overlapping signals for each compound, provided an internal standard with a known concentration is added.

• X-ray Photoelectron Spectroscopy (XPS): While primarily a surface analysis technique, XPS can be used in specialized applications to quantify the elemental composition of thin films and modified surfaces, which can be relevant in materials science applications of silane coupling agents.[9][10]

Frequently Asked Questions (FAQs)

• Q1: Can I use fluoride-free conditions for any silane?

  • A1: Fluoride-free methods are most effective with more activated silanes, such as organosilanols or silanes with alkoxy substituents.[7] For less reactive silanes like aryltrialkylsilanes, fluoride activation may still be necessary, although newer methods are continually being developed.[2]

• Q2: Is it always better to use a lower reaction temperature?

  • A2: Not necessarily. While lowering the temperature can disfavor homocoupling, it will also slow down the desired cross-coupling reaction.[3] The optimal temperature is a balance between achieving a reasonable reaction rate and minimizing side product formation. It is an important parameter to screen during optimization.

• Q3: Can the order of addition of reagents make a difference?

  • A3: Yes, significantly. As mentioned in the protocol, slow addition of the organosilane is a highly effective strategy to keep its instantaneous concentration low, thereby minimizing the rate of homocoupling.

• Q4: I'm working with a very electron-rich aryl silane. Are there special precautions I should take?

  • A4: Electron-rich organometallic reagents can be more prone to homocoupling. For these substrates, the choice of a sterically hindered ligand is even more critical to control the reaction's selectivity. Additionally, carefully controlling the stoichiometry and considering a slow addition protocol is highly recommended.

References

• Current time inform

• Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. Organic Chemistry Portal. [Link]

• Hiyama Coupling. Organic Chemistry Portal. [Link]

• Method for performing qualitative analysis method on silane coupling agent in rubber.

• Study on analysis method for reaction of silane coupling agent on inorganic materials. ResearchGate. [Link]

• Cross-Coupling Reactions, Continued. Gelest Technical Library. [Link]

• Why You Really Should Consider Using Palladium-Catalyzed Cross-Coupling of Silanols and Silanolates. PMC. [Link]

• Hiyama Coupling. In Synthetic Methods in Drug Discovery: Volume 1. The Royal Society of Chemistry. [Link]

• Why You Really Should Consider Using Palladium-Catalyzed Cross-Coupling of Silanols and Silanolates. ACS Publications. [Link]

• Angle-resolved XPS analysis and characterization of monolayer and multilayer silane films for DNA coupling to silica. Semantic Scholar. [Link]

• Silyl Radical Activation of Alkyl Halides in Metallaphotoredox Catalysis: A Unique Pathway for Cross-Electrophile Coupling. Journal of the American Chemical Society. [Link]

• Cross-Coupling Reactions of Organosilicon Compounds: New Concepts and Recent Advances. ResearchGate. [Link]

• Catalyst system for curable compositions based on polymers containing silane groups.

• Supporting information Time-dependent Fmoc-method for quantification of silane grafting on halloysite's surface 1.2 Materials. The Royal Society of Chemistry. [Link]

• Catalytic Dehydrocoupling of Silane by a Homogenous Rhodium Complex with Water†. Journal of Chemical Research, Synopses. [Link]

• Quantification of silane molecules on oxidized silicon: are there options for a traceable and absolute determination? PubMed. [Link]

• Effect of the Presence of a Silane Coupling Agent on Reaction Kinetics of Cationic Thermopolymerization of Epoxy Resin Adhesive. MDPI. [Link]

• Effect of the Chemical Properties of Silane Coupling Agents on Interfacial Bonding Strength with Thermoplastics in the Resizing of Recycled Carbon Fibers. PMC. [Link]

• Silane Coupling Agents. Shin-Etsu Silicone. [Link]

• Effect of Silane Coupling Agent on Modification of Areca Fiber/Natural Latex. MDPI. [Link]

• Cross-Coupling Chemistry. University of Rochester. [Link]

• Designing Cross-Coupling Reactions using Aryl(trialkyl)silanes. PubMed. [Link]

• Metal-Free Cross-Coupling Reactions: Green Pathways for C–C Bond Formation. IntechOpen. [Link]

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• 1. Hiyama Coupling [organic-chemistry.org]
• 2. Designing Cross-Coupling Reactions using Aryl(trialkyl)silanes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. jmcct.com [jmcct.com]
• 5. Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides [organic-chemistry.org]
• 6. Cross-Coupling Reactions, Continued - Gelest [technical.gelest.com]
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thermal stability issues of (4-Chloro-3-fluorophenyl)trimethylsilane during scale-up

This guide addresses the thermal stability, scale-up challenges, and safe handling of (4-Chloro-3-fluorophenyl)trimethylsilane (CAS: 845823-22-5).[] It is designed for process chemists and engineers scaling up from gram to kilogram quantities.[]

Quick Reference Data

Parameter	Value (Approximate/Typical)	Critical Note
Boiling Point	~230–235 °C (760 mmHg)	Do NOT distill at atm pressure. Decomposition risk.[]
Flash Point	>80 °C	Combustible liquid.[]
Thermal Onset	>180 °C (Pure)	Drastically lowered by acid/base impurities.[]
Moisture Sensitivity	Moderate	Hydrolyzes to release volatile TMS-OH/TMS-O-TMS.[]
Benzyne Potential	Low/None	Substituents are meta/para to silicon.[] Stable against elimination.

Module 1: Thermal Stability & Decomposition

Q1: What is the thermal decomposition onset temperature (T_onset) for this compound?

A: While specific DSC data for this exact isomer is rarely published, structurally similar aryl silanes typically exhibit a thermal decomposition onset above 200°C under inert, neutral conditions.

• The Hazard: The primary risk is not explosive decomposition (as with diazoniums) but protodesilylation and pressure generation .

• Mechanism: At elevated temperatures (>150°C), especially in the presence of trace moisture or acidic salts (e.g., Magnesium halides from synthesis), the C–Si bond cleaves.

• Result: This releases Trimethylsilanol (TMSOH) (bp ~99°C) or Hexamethyldisiloxane (bp ~100°C), which are much more volatile than the parent compound, causing rapid pressurization of closed vessels.[]

Q2: Is this compound a benzyne precursor? I am worried about uncontrolled elimination.

A: No. This is a common confusion.[]

• Your Structure: (4-Chloro-3-fluorophenyl)trimethylsilane has the silyl group at position 1, Fluorine at 3, and Chlorine at 4.[]

• Benzyne Requirement: Benzyne formation requires the silyl group and the leaving group (F or Cl) to be ortho (1,2-relationship) to each other.[]

Q3: Can I distill this compound at atmospheric pressure?

A: Absolutely not.

• Reasoning: The estimated atmospheric boiling point (~233°C) exceeds the threshold where thermal rearrangement and protodesilylation rates become significant.[]

• Recommendation: Perform vacuum distillation only.[]

  • Target: Keep pot temperature < 140°C .

  • Vacuum: < 5 mmHg is recommended to lower the boiling point to a safe range (approx. 80–100°C).[]

Module 2: Scale-Up Process Safety

Q4: We are seeing pressure buildup in the receiver flask during distillation. What is happening?

A: This indicates active decomposition (Protodesilylation).[]

• Root Cause: The crude feed likely contains residual acidic salts (e.g., amine hydrochlorides or magnesium salts) or moisture .

• The Chemistry: Acid catalyzes the cleavage of the TMS group:

  []

• Troubleshooting:

  • Check pH: Ensure the crude was neutralized and washed effectively before distillation.[]

  • Add Buffer: For scale-up distillation, adding a small amount (0.5–1.0 wt%) of high-boiling base (e.g., solid

    or tributylamine) to the pot can neutralize trace acids and stabilize the silane.[]

Q5: What are the hazards during the synthesis quench (Grignard route)?

A: If you synthesize this via the Grignard method (4-chloro-3-fluorobromobenzene + Mg + TMSCl):

• Exotherm: The quenching of excess TMSCl and Grignard reagent is highly exothermic.

• Gas Evolution: Quenching releases HCl gas (if water is added directly to TMSCl) or large volumes of solvent vapor.[]

• Protocol:

  • Inverse Quench: Transfer the reaction mixture into a cooled quench solution, not vice versa.

  • Scrubbing: Ensure the vent line is connected to a caustic scrubber to neutralize HCl fumes.[]

Module 3: Visualizing the Hazards

Diagram 1: Thermal Degradation Pathways

This diagram illustrates why moisture and acid are the enemies of stability during your scale-up.[]

Caption: Mechanism of pressure generation during storage or distillation due to moisture-induced protodesilylation.[]

Diagram 2: Scale-Up Decision Tree

Follow this logic to determine the safe purification strategy.

Caption: Workflow for selecting purification methods while mitigating desilylation risks.

Module 4: Emergency Response & Storage

Q6: How should I store the bulk material?

A:

• Container: Stainless steel (316L) or glass-lined drums. Avoid plain carbon steel if residual halides are present (corrosion risk).[]

• Atmosphere: Strict Nitrogen/Argon Blanket. The compound is not pyrophoric, but moisture ingress will degrade it over months, creating pressure.

• Temperature: Ambient is generally acceptable, but cool storage (<25°C) extends shelf life.[]

Q7: What if the distillation vacuum fails and the temperature spikes?

A:

• Stop Heat Immediately: Cut the heat source.

• Inert Quench: Do not open to air immediately (hot silanes can flash at high T if flammable vapors are present).[] Introduce Nitrogen to break vacuum only after cooling below 100°C.[]

• Vent: Ensure the system can vent safely; the loss of vacuum may cause rapid boiling of decomposition products (TMS ethers).

References

• General Stability of Aryl Silanes : Brook, M. A. (2000).[] Silicon in Organic, Organometallic, and Polymer Chemistry. Wiley.[] (Standard text establishing the hydrolytic instability of Ar-Si bonds in acidic media).

• Benzyne Precursor Chemistry : Bronner, S. M., et al. (2014). "Continuous-Flow Synthesis of Trimethylsilylphenyl Perfluorosulfonate Benzyne Precursors." Organic Letters.Link (Context on stability of ortho-silyl isomers vs meta/para).[]

• Thermal Decomposition Mechanisms : Shao, K. (2018).[] "Thermal Decomposition Mechanisms of Molecules Relevant to Chemical Vapor Deposition." eScholarship.[]Link (Detailed kinetics of Si-C bond homolysis).[]

• Safety Data Sheet Context : Sigma-Aldrich SDS for Chlorotrimethylsilane & Related Aryl Silanes.Link (General handling for chlorophenyl silanes).[]

• Process Safety in Silylation : Organic Syntheses, Coll. Vol. 10, p. 130 (2004). (Protocols for handling large scale silylation and workups).[]

Sources

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H NMR Characterization of (4-Chloro-3-fluorophenyl)trimethylsilane

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry and materials science, halogenated and silylated aromatic compounds are foundational building blocks. (4-Chloro-3-fluorophenyl)trimethylsilane is a key intermediate, valued for its unique electronic properties and versatile reactivity. A precise and unambiguous structural confirmation is paramount for its application, and ¹H Nuclear Magnetic Resonance (NMR) spectroscopy is the primary analytical tool for this purpose.

This guide provides an in-depth analysis of the ¹H NMR spectrum of (4-Chloro-3-fluorophenyl)trimethylsilane. We will dissect the spectrum, explaining the causal relationships between the molecular structure and the observed spectral data. Furthermore, we will compare its signature to that of structurally similar alternatives to highlight its unique characteristics and provide a robust, field-proven protocol for data acquisition.

Deconstructing the ¹H NMR Spectrum: A Causality-Driven Analysis

The ¹H NMR spectrum of (4-Chloro-3-fluorophenyl)trimethylsilane is defined by the interplay of its three substituents: the trimethylsilyl (-Si(CH₃)₃) group, the chlorine atom, and the fluorine atom. Each exerts a distinct electronic influence—via induction and resonance—that modulates the chemical environment of the aromatic protons, resulting in a unique and predictable pattern.[1][2]

Key Spectral Features:

• Trimethylsilyl (TMS) Protons: A prominent, sharp singlet is observed in the upfield region of the spectrum, typically around δ 0.2-0.3 ppm . This signal integrates to nine protons and corresponds to the three equivalent methyl groups of the trimethylsilyl moiety. The silicon atom is less electronegative than carbon, leading to significant shielding of these protons.[3][4][5]

• Aromatic Protons: The 1,2,4-trisubstituted benzene ring gives rise to a complex and informative pattern in the aromatic region (typically δ 7.0-7.6 ppm ). Three distinct signals are expected, one for each of the aromatic protons (H-2, H-5, and H-6). The precise chemical shifts and coupling patterns are dictated by the electronic effects of the adjacent substituents.

The fluorine atom is a particularly powerful tool for structural elucidation due to its spin (I = ½), which causes spin-spin coupling with neighboring protons. This ¹H-¹⁹F coupling provides definitive evidence for the relative positions of the substituents.

Comparative Analysis: Distinguishing (4-Chloro-3-fluorophenyl)trimethylsilane from Alternatives

To fully appreciate the unique spectral signature of our target compound, it is instructive to compare it with commercially available, structurally related alternatives. The absence or different placement of the halogen atoms leads to markedly different spectra.

Compound	Key Aromatic ¹H NMR Features	Trimethylsilyl Signal (δ ppm)
(4-Chloro-3-fluorophenyl)trimethylsilane	Complex multiplet pattern due to H-H and H-F couplings. Three distinct signals expected.	~0.25
(4-Chlorophenyl)trimethylsilane	Two signals, appearing as two apparent doublets (an AA'BB' system), characteristic of a 1,4-disubstituted ring.[6]	~0.25
(3-Fluorophenyl)trimethylsilane	More complex pattern than the 4-chloro analog, with four distinct aromatic signals, all showing H-F coupling.	~0.26
(3-Chloro-4-fluorophenyl)trimethylsilane	Isomeric to the target compound. Shows a different splitting pattern due to the altered positions of H-F and H-H couplings.	~0.27

Note: Exact chemical shifts can vary slightly based on solvent and concentration.

This comparative data underscores how ¹H NMR can be used not only for structural confirmation but also for differentiating between isomers, a critical task in process development and quality control.

Diagram: Substituent Effects on Aromatic Protons

The following diagram illustrates the key electronic influences of the chloro, fluoro, and trimethylsilyl groups on the aromatic ring, which are fundamental to interpreting the resulting ¹H NMR spectrum.

Caption: Electronic effects of substituents on the aromatic ring.

Field-Proven Experimental Protocol for ¹H NMR Acquisition

This protocol describes a self-validating system for acquiring high-quality ¹H NMR data for (4-Chloro-3-fluorophenyl)trimethylsilane and similar small molecules. The causality behind each step is explained to ensure robust and reproducible results.

Workflow Diagram

Caption: Standard workflow for NMR sample analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Action: Accurately weigh 5-10 mg of (4-Chloro-3-fluorophenyl)trimethylsilane into a clean, dry vial.[7][8]

  • Causality: This concentration range provides an excellent signal-to-noise ratio for a standard ¹H experiment without causing issues related to sample viscosity or solubility.

  • Action: Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Causality: CDCl₃ is a standard solvent for nonpolar organic molecules. The deuterium signal is used by the spectrometer to "lock" the magnetic field, ensuring stability during acquisition.[9] TMS provides the 0 ppm reference point.

  • Action: Gently vortex or sonicate the vial to ensure the sample is fully dissolved. A homogenous solution is critical for acquiring sharp, well-resolved NMR signals.[8][10]

• Transfer to NMR Tube:

  • Action: Using a Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube. The final sample height should be approximately 4-5 cm.[7]

  • Causality: This height ensures the sample is centered within the detection coils of the NMR probe, maximizing sensitivity and resolution. Using high-quality tubes minimizes distortions in the magnetic field.[7]

  • Action: Cap the NMR tube securely and wipe the exterior with a lint-free tissue to remove any dust or fingerprints.

  • Causality: Contaminants on the outer surface of the tube can interfere with the spinning and shimming process, degrading spectral quality.

• Spectrometer Operation and Data Acquisition:

  • Action: Insert the sample into the spectrometer's autosampler or manual insertion port.

  • Action: Load a standard proton acquisition experiment. The software will automatically lock onto the deuterium signal of the CDCl₃ and tune the probe for the ¹H frequency.

  • Causality: Locking compensates for magnetic field drift over time. Tuning and matching the probe ensure maximum energy transfer and signal detection.

  • Action: Perform an automated or manual shimming procedure to optimize the homogeneity of the magnetic field (B₀).

  • Causality: Shimming is the most critical step for achieving high resolution. It minimizes magnetic field inhomogeneities across the sample volume, resulting in sharp peaks and allowing for the resolution of fine coupling patterns.[11]

  • Action: Acquire the ¹H NMR spectrum. Typical parameters for a 400 MHz spectrometer would be:

    • Pulse Angle: 30-45 degrees

    • Acquisition Time: ~4 seconds

    • Relaxation Delay: 2-5 seconds

    • Number of Scans: 8-16

  • Causality: A sufficient relaxation delay ensures that all protons have returned to equilibrium before the next pulse, allowing for accurate integration. Averaging 8-16 scans improves the signal-to-noise ratio.

• Data Processing:

  • Action: Apply a Fourier Transform (FT) to the acquired Free Induction Decay (FID).

  • Action: Carefully phase the spectrum manually to ensure all peaks are in pure absorption mode (positive and symmetrical).

  • Action: Apply a baseline correction to ensure the flat regions of the spectrum are at zero intensity.

  • Action: Calibrate the spectrum by setting the TMS peak to δ 0.00 ppm. Integrate all signals and determine the coupling constants (J-values) for the aromatic multiplets.

By following this detailed protocol, researchers can reliably obtain high-fidelity ¹H NMR spectra, enabling confident structural assignment and purity assessment of (4-Chloro-3-fluorophenyl)trimethylsilane and related compounds.

References

• University of Wisconsin-Madison, Department of Chemistry. (2023). STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS. Available at: [Link]

• Metabolomics Core, Sanford Burnham Prebys. (n.d.). NMR Sample Preparation. Available at: [Link]

• Hu, Y., et al. (2024). The Shielding Effect of Phenyl Groups in the Silyl-Protecting Groups Introduced into Borneol and Isoborneol. MDPI. Available at: [Link]

• ALWSCI. (2025). How To Prepare And Run An NMR Sample. Available at: [Link]

• Georgia Gwinnett College. (n.d.). Standard Operating Procedure H-NMR. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). N-Heterocyclic Carbene Catalysed Trimethylsilylation of Terminal Acetylenes and Indoles with Ruppert's Reagent under Solvent Free Conditions. Available at: [Link]

• University of Notre Dame, Department of Chemistry & Biochemistry. (n.d.). NMR Sample Preparation. Available at: [Link]

• Hu, Y., et al. (2024). The Shielding Effect of Phenyl Groups in the Silyl-Protecting Groups Introduced into Borneol and Isoborneol. ResearchGate. Available at: [Link]

• LibreTexts Chemistry. (2022). 5.3: Factors That Influence NMR Chemical Shift. Available at: [Link]

• ResearchGate. (n.d.). Chemical shifts of the silanol group in the ¹H NMR spectrum, measured in acetone‐d6. Available at: [Link]

• SpectraBase. (n.d.). Chloro-trimethylsilane - Optional[1H NMR] - Chemical Shifts. Available at: [Link]

• Organic Chemistry Data & Info. (2020). NMR Spectroscopy – 1H NMR Chemical Shifts. Available at: [Link]

• ResearchGate. (n.d.). 1 H NMR spectra of the products of blocking with chlorotrimethylsilane (top) and chloro(methyl)diphenylsilane (bottom). Available at: [Link]

• ResearchGate. (n.d.). 1 H-Chemical Shifts and Selected 1 H, 1 H-Coupling Constants. Available at: [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Available at: [Link]

• SpectraBase. (n.d.). Chloro-trimethylsilane. Available at: [Link]

• PubChemLite. (n.d.). 4-chlorophenyltrimethylsilane (C9H13ClSi). Available at: [Link]

• ATB (Automated Topology Builder). (n.d.). Trimethylsilanol. Available at: [Link]

• Oregon State University. (2022). ¹H NMR Chemical Shift. Available at: [Link]

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A Comparative Guide to the Reactivity of (4-Chloro-3-fluorophenyl)trimethylsilane and Boronic Acids in Palladium-Catalyzed Cross-Coupling Reactions

In the landscape of modern synthetic organic chemistry, the formation of carbon-carbon bonds through palladium-catalyzed cross-coupling reactions is a cornerstone for the construction of complex molecules, particularly in the pharmaceutical and materials science sectors. Among the myriad of organometallic reagents available, organosilanes and organoborons have emerged as highly versatile and widely utilized coupling partners. This guide provides an in-depth comparison of the reactivity of (4-Chloro-3-fluorophenyl)trimethylsilane, a representative organosilane for the Hiyama coupling, and aryl boronic acids, the key nucleophiles in the Suzuki-Miyaura coupling. We will delve into the mechanistic nuances, practical advantages, and experimental considerations for each, supported by established protocols and data to aid researchers in making informed decisions for their synthetic strategies.

Section 1: Fundamental Reactivity and Mechanistic Considerations

The choice between an organosilane and a boronic acid in a cross-coupling reaction is not merely a matter of substrate availability but is deeply rooted in their fundamental chemical properties and the mechanisms of their respective coupling reactions.

(4-Chloro-3-fluorophenyl)trimethylsilane and the Hiyama Coupling: Stability Meets Controlled Activation

Organosilicon compounds, such as (4-Chloro-3-fluorophenyl)trimethylsilane, are lauded for their remarkable stability.[1][2] They are generally robust towards air and moisture, have low toxicity, and their byproducts are often environmentally benign and easily removed.[2][3] This inherent stability, a consequence of the strong and less polarized carbon-silicon bond, also renders them less reactive compared to other organometallic reagents.[4] Consequently, an "activator" is essential to unlock their nucleophilic potential for the Hiyama cross-coupling reaction.[5]

The activation step is crucial for the success of the Hiyama coupling and typically involves the use of a fluoride source, such as tetrabutylammonium fluoride (TBAF), or a base.[5][6] This activator coordinates to the silicon atom, forming a hypervalent, pentacoordinate silicate species. This process increases the electron density on the silicon and polarizes the C-Si bond, thereby facilitating the subsequent transmetalation step with the palladium(II) complex.[5][7]

The catalytic cycle of the Hiyama coupling, as illustrated below, follows the canonical steps of oxidative addition, transmetalation, and reductive elimination.[4][7]

Figure 1: Catalytic cycle of the Hiyama cross-coupling reaction.

A significant advancement in this area is the Hiyama-Denmark coupling, which utilizes organosilanols.[1][6] These can be activated by a Brønsted base, obviating the need for fluoride, which can be detrimental to sensitive functional groups like silyl ethers.[1][8]

Aryl Boronic Acids and the Suzuki-Miyaura Coupling: High Reactivity with Stability Caveats

The Suzuki-Miyaura coupling is one of the most widely practiced cross-coupling reactions, largely due to the high efficiency and broad functional group tolerance of the process.[9][10] Aryl boronic acids are the most common organoboron reagents employed.[11]

In contrast to the inert nature of organosilanes, the carbon-boron bond in boronic acids is more polarized, rendering them more reactive nucleophiles. However, this increased reactivity comes at the cost of stability. Boronic acids are susceptible to protodeboronation, especially with electron-rich or certain heterocyclic systems, and can undergo homocoupling as a side reaction.[9][12][13] They also have a propensity to form cyclic trimers known as boroxines upon dehydration, which can complicate accurate stoichiometry.[14] To mitigate these stability issues, boronic acids are often converted to more stable derivatives such as pinacol esters or MIDA (N-methyliminodiacetic acid) boronates.[9][14][15]

The mechanism of the Suzuki-Miyaura coupling also proceeds through the three key steps of oxidative addition, transmetalation, and reductive elimination.[9][16] A crucial difference from the Hiyama coupling is the role of the base in the transmetalation step. The base activates the boronic acid to form a more nucleophilic borate species, which then readily transfers its organic group to the palladium center.[9][11]

Figure 2: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Section 2: Comparative Performance and Experimental Data

The choice between (4-Chloro-3-fluorophenyl)trimethylsilane and a corresponding boronic acid will depend on the specific synthetic challenge, including the nature of the coupling partners, functional group compatibility, and desired reaction conditions.

Feature	(4-Chloro-3-fluorophenyl)trimethylsilane (Hiyama Coupling)	Aryl Boronic Acids (Suzuki-Miyaura Coupling)
Stability	High; generally stable to air and moisture.[1][2]	Variable; can be prone to protodeboronation and boroxine formation.[9][12][14]
Toxicity	Low toxicity of reagent and byproducts.[2][3]	Generally low toxicity, though some boronic acids have shown mutagenicity.[8]
Activation	Requires an activator (e.g., fluoride or base).[5][6]	Requires a base for transmetalation.[9][11]
Functional Group Tolerance	Broad, but fluoride-based activators can be incompatible with silyl protecting groups. Fluoride-free methods are available.[1][8]	Very broad, a key advantage of the reaction.[9]
Commercial Availability	Less extensive compared to boronic acids.	Widely available for a vast range of aryl and heteroaryl systems.[5]
Byproduct Removal	Silicate byproducts are generally easy to remove.[2]	Borate byproducts are water-soluble and typically easy to remove.
Reaction Scope	Broad, applicable to Csp2-Csp2 and Csp2-Csp3 bond formation.[4]	Extremely broad, one of the most versatile C-C bond forming reactions.[11]

Section 3: Experimental Protocols

The following are representative, detailed protocols for conducting Hiyama and Suzuki-Miyaura cross-coupling reactions. These should be considered as starting points and may require optimization for specific substrates.

Protocol for Hiyama Coupling of (4-Chloro-3-fluorophenyl)trimethylsilane with an Aryl Bromide

This protocol is a generalized procedure based on established methods for the Hiyama coupling.

Materials:

• (4-Chloro-3-fluorophenyl)trimethylsilane

• Aryl bromide

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable phosphine ligand

• Tetrabutylammonium fluoride (TBAF), 1 M solution in THF

• Anhydrous and degassed solvent (e.g., THF, dioxane, or toluene)

• Reaction vessel (e.g., Schlenk tube or microwave vial)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add the aryl bromide (1.0 equiv), (4-Chloro-3-fluorophenyl)trimethylsilane (1.2-1.5 equiv), Pd(OAc)₂ (1-5 mol%), and the phosphine ligand (2-10 mol%).

• Add the anhydrous, degassed solvent via syringe.

• Stir the mixture at room temperature for 5-10 minutes to ensure dissolution and complex formation.

• Slowly add the TBAF solution (1.5-2.0 equiv) to the reaction mixture.

• Heat the reaction to the desired temperature (typically 60-100 °C) and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol for Suzuki-Miyaura Coupling of an Aryl Boronic Acid with an Aryl Halide

This protocol is a standard procedure for the Suzuki-Miyaura coupling.

Materials:

• Aryl boronic acid

• Aryl halide (e.g., 4-Chloro-3-fluorophenyl bromide)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), or Pd₂(dba)₃ with a ligand)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

• Solvent system (e.g., Toluene/Water, Dioxane/Water, or DME/Water)

• Reaction vessel

• Inert atmosphere

Procedure:

• To a reaction vessel, add the aryl halide (1.0 equiv), aryl boronic acid (1.1-1.5 equiv), palladium catalyst (1-5 mol%), and base (2.0-3.0 equiv).

• Evacuate and backfill the vessel with an inert gas (repeat 3 times).

• Add the degassed solvent system.

• Heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C).

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature.

• Add water and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography or recrystallization.

Section 4: Conclusion and Future Outlook

Both (4-Chloro-3-fluorophenyl)trimethylsilane and aryl boronic acids are powerful tools for the synthesis of biaryl compounds. The choice between them is a strategic decision based on a balance of reactivity, stability, and practicality. Organosilanes offer the advantage of high stability and low toxicity, making them ideal for complex, multi-step syntheses where reagent robustness is paramount. The necessity of an activation step, however, adds a layer of consideration to the experimental design.

Conversely, the Suzuki-Miyaura coupling with boronic acids is a highly mature and versatile reaction with an unparalleled scope and commercial availability of reagents. While the potential instability of boronic acids requires careful handling and sometimes the use of protected derivatives, the reaction's high efficiency and functional group tolerance often make it the first choice for many applications.

Future developments in this field will likely focus on expanding the scope of fluoride-free Hiyama couplings, developing more stable and easily handled organoboron reagents, and designing more active and robust catalyst systems that can operate under milder conditions for both transformations. As our understanding of these powerful reactions continues to grow, so too will their application in the creation of novel molecules that address challenges in medicine, materials, and beyond.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Wikipedia. Hiyama coupling. [Link]

• Organic Chemistry Portal. Hiyama Coupling. [Link]

• Royal Society of Chemistry. Hiyama Coupling | Synthetic Methods in Drug Discovery: Volume 1. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• MDPI. Transition Metal Catalyzed Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications. [Link]

• Denmark, S. E., & Regens, C. S. (2008). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and Their Salts: Practical Alternatives to Boron- and Tin-Based Methods. Accounts of Chemical Research, 41(11), 1486–1499. [Link]

• Uozumi, Y., & Nakai, Y. (2017). Detailed Mechanism for Hiyama Coupling Reaction in Water Catalyzed by Linear Polystyrene-Stabilized PdO Nanoparticles. Organometallics, 36(8), 1595–1600. [Link]

• Jia, C., et al. (2021). Unveiling the full reaction path of the Suzuki–Miyaura cross-coupling in a single-molecule junction. Nature Communications, 12(1), 5462. [Link]

• Denmark, S. E., & Regens, C. S. (2015). Why You Really Should Consider Using Palladium-Catalyzed Cross-Coupling of Silanols and Silanolates. Organic Process Research & Development, 19(8), 925–946. [Link]

• Mettler Toledo. Suzuki-Miyaura Coupling Reactions Mechanisms. [Link]

• Gelest. Organosilane Cross-Coupling Reagents. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Oka, N., et al. (2022). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions. Organic Letters, 24(19), 3510–3514. [Link]

• Chem-Station. Protecting Groups for Boronic Acids. [Link]

• Vantourout, J. C., et al. (2014). A modified procedure for the palladium catalyzed borylation/Suzuki-Miyaura cross-coupling of aryl and heteroaryl halides utilizing bis-boronic acid. Beilstein Journal of Organic Chemistry, 10, 2136–2142. [Link]

• Cox, P. A., et al. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 138(30), 9545–9555. [Link]

• Bera, M., et al. (2019). Suzuki–Miyaura Cross-Coupling of 1,8-Diaminonaphthalene (dan)-Protected Arylboronic Acids. ACS Catalysis, 9(11), 10632–10638. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412–443. [Link]

• Chemler, S. R. B-Alkyl Suzuki Couplings. [Link]

• Ghafouri, R., & Fazaeli, R. (2020). Competition between the Hiyama and Suzuki–Miyaura Pd-catalyzed cross-coupling reaction mechanisms for the formation of some regioselective derivatives of quinoxaline and benzofuran. Journal of the Iranian Chemical Society, 17(8), 1891–1901. [Link]

• Gillis, E. P., & Burke, M. D. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society, 131(20), 6961–6963. [Link]

• Shields, J. D., et al. (2015). Pd-Catalyzed Suzuki–Miyaura and Hiyama–Denmark Couplings of Aryl Sulfamates. Organic Letters, 17(8), 1894–1897. [Link]

• Lummis, P. A., et al. (2017). Suzuki–Miyaura coupling of arylboronic acids to gold(iii). Chemical Communications, 53(44), 5979–5982. [Link]

• Reeves, J. T., et al. (2013). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. The Journal of Organic Chemistry, 78(12), 6329–6333. [Link]

• Chem Help ASAP. Suzuki cross-coupling reaction. [Link]

• Pierrat, P., et al. (2005). Hiyama Cross-Coupling of Chloro-, Fluoro-, and Methoxypyridyltrimethylsilanes: Room-Temperature Novel Access to Functional Bi(het)aryl. Organic Letters, 7(14), 2953–2956. [Link]

• Pierrat, P., et al. (2005). Hiyama Cross-Coupling of Chloro-, Fluoro-, and Methoxypyridyltrimethylsilanes: Room-Temperature Novel Access to Functional Bi(het)aryl. Request PDF. [Link]

• Wu, J., et al. (2022). Copper-Promoted Hiyama Cross-Coupling of Arylsilanes With Thiuram Reagents: A Facile Synthesis of Aryl Dithiocarbamates. Frontiers in Chemistry, 10, 889814. [Link]

• Gelest. Cross-Coupling Reactions, Continued. [Link]

• Xiang, J.-X., & Patureau, F. W. (2019). Cross Dehydrogenative Coupling of Chloro‐ and Fluoroalkanes with Methylarenes. Angewandte Chemie International Edition, 58(40), 14240–14244. [Link]

• Denmark, S. E., & Ober, M. H. (2004). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and Their Salts: Practical Alternatives to Boron- and Tin-Based Methods. Accounts of Chemical Research, 37(11), 809–820. [Link]

• Molander, G. A., & Jean-Gérard, L. (2009). Synthesis and cross-coupling reactions of imidomethyltrifluoroborates with aryl chlorides. Beilstein Journal of Organic Chemistry, 5, 61. [Link]

Sources

• 1. Why You Really Should Consider Using Palladium-Catalyzed Cross-Coupling of Silanols and Silanolates - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
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• 7. mdpi.com [mdpi.com]
• 8. Pd-Catalyzed Suzuki–Miyaura and Hiyama–Denmark Couplings of Aryl Sulfamates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Yoneda Labs [yonedalabs.com]
• 10. mt.com [mt.com]
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• 13. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 14. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
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• 16. chem.libretexts.org [chem.libretexts.org]

Technical Comparison Guide: Mass Spectrometry Characterization of (4-Chloro-3-fluorophenyl)trimethylsilane

Executive Summary

(4-Chloro-3-fluorophenyl)trimethylsilane is a specialized organosilicon intermediate frequently employed in the synthesis of fluorinated biphenyls and pharmaceutical scaffolds via Hiyama coupling or electrophilic substitution.[1] Its structural integrity is critical for downstream yield, making accurate identification via Gas Chromatography-Mass Spectrometry (GC-MS) a mandatory quality control step.[1]

This guide provides a definitive analysis of the compound's fragmentation behavior under Electron Ionization (EI), contrasting it with non-fluorinated analogues and non-silylated precursors. By understanding the specific mass shifts induced by the chloro-fluoro substitution pattern, researchers can confidently validate synthesis outcomes and detect impurities.

Technical Specifications & Theoretical Framework

Before interpreting the spectrum, the theoretical mass values must be established based on the specific isotope contributions of Chlorine (

Cl/ Cl) and Silicon ( Si).

Property	Specification
Chemical Formula	C H ClFSi
Molecular Weight	202.73 g/mol
Monoisotopic Mass	202.0381 Da ( Cl)
Key Isotopes	Cl (75.8%), Cl (24.2%)
Structural Features	Trimethylsilyl (TMS) group, Aryl Chloride, Aryl Fluoride

Fragmentation Mechanics (EI, 70 eV)

The fragmentation of aryl-trimethylsilanes is governed by the stability of the silicon atom and the aromatic ring. Three dominant pathways dictate the spectrum:

• -Cleavage (Methyl Loss): The Silicon-Carbon bond to the methyl groups is weaker than the Silicon-Aryl bond.[1] The radical cation [M] rapidly loses a methyl radical ( CH ) to form a stable, even-electron siliconium ion . This is typically the Base Peak .[1]

• Siliconium Ion Formation: A rearrangement or direct cleavage often produces the trimethylsilyl cation

  at m/z 73 .[1]

• Halogen Pattern Retention: The aromatic core retains the chlorine atom in the high-mass fragments, preserving the characteristic 3:1 isotope ratio (

  Cl: Cl) in the [M] and [M-15] clusters.

Detailed Fragmentation Analysis

Predicted Mass Spectrum Data

Based on the fragmentation rules of halo-aryl silanes, the following ion table defines the fingerprint of (4-Chloro-3-fluorophenyl)trimethylsilane.

m/z (Nominal)	Ion Identity	Relative Intensity	Description
202	( Cl)	20-40%	Molecular ion.[1] Moderate intensity due to TMS stability.[1]
204	( Cl)	~10%	Isotope peak confirming presence of one Chlorine.
187	( Cl)	100% (Base)	Loss of methyl group. Diagnostic for TMS derivatives.
189	( Cl)	~33%	Chlorine isotope satellite of the base peak.
167		<10%	Loss of Chlorine radical.[1] Rare but possible.
157		<5%	Loss of all methyls (Silicon cation on ring).[1]
73		40-60%	Trimethylsilyl cation.[1] Universal marker for TMS groups.
43/45		Variable	Lower mass silicon fragments.[1]

Fragmentation Pathway Diagram

The following diagram illustrates the causal relationships between the molecular ion and its primary fragments.

Figure 1: Primary fragmentation pathways for (4-Chloro-3-fluorophenyl)trimethylsilane under 70 eV Electron Ionization.

Comparative Analysis: Alternatives & Analogues

To validate the identity of the target molecule, it is essential to compare it against its closest structural relatives. This comparison highlights why the specific mass shifts (18 Da for F vs H) are diagnostic.

Comparison 1: Target vs. Non-Fluorinated Analogue

Alternative: (4-Chlorophenyl)trimethylsilane[1]

• Relevance: Common impurity if the starting material was not selectively fluorinated.[1]

• Differentiation: The target molecule is exactly 18 Da heavier (Fluorine = 19 Da, Hydrogen = 1 Da; Net shift = +18).

Feature	(4-Chlorophenyl)TMS	(4-Chloro-3-fluorophenyl)TMS	Diagnostic Check
Molecular Ion	m/z 184	m/z 202	Look for +18 shift.[1]
Base Peak	m/z 169	m/z 187	Base peak also shifts +18.[1]
Isotope Ratio	3:1 (Cl)	3:1 (Cl)	Identical Cl pattern.[1]
m/z 73	Present	Present	Cannot distinguish by this ion.

Comparison 2: Target vs. Precursor

Alternative: 1-Chloro-2-fluorobenzene[1]

• Relevance: Unreacted starting material.[1]

• Differentiation: Lacks the TMS group.[1]

• Spectral Signature: The precursor will lack the m/z 73 peak and the dominant [M-15] loss. Its molecular ion will be significantly lower (m/z 130).[1]

Experimental Protocol

To reproduce the fragmentation patterns described above, the following GC-MS methodology is recommended. This protocol ensures minimal thermal degradation of the silyl group while maintaining sufficient sensitivity.

Workflow Visualization

Figure 2: Recommended GC-MS workflow for silylated aryl halides.[1]

Step-by-Step Methodology

• Sample Preparation: Dissolve 1 mg of the neat silane in 10 mL of anhydrous Dichloromethane (DCM) or Hexane. Avoid protic solvents (methanol/water) to prevent solvolysis of the C-Si bond.[1]

• GC Parameters:

  • Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).[1]

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).[1]

  • Oven Program: 60°C (hold 1 min)

    20°C/min 280°C (hold 3 min).

• MS Parameters:

  • Source Temp: 230°C.

  • Transfer Line: 280°C.[1]

  • Scan Range: m/z 40–350.[1]

• Data Validation:

  • Verify the presence of m/z 73 (System check).

  • Confirm the 3:1 ratio at m/z 187/189 (Target check).

  • Ensure no peak at m/z 169 (Non-fluorinated impurity check).

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of Trimethylsilyl fluoride (General TMS fragmentation data).[1] NIST Chemistry WebBook.[1] Available at: [Link]

• PubChem. Compound Summary: (4-Chlorophenyl)trimethylsilane (Analogue Data).[1][2] National Library of Medicine.[1] Available at: [Link]

• Little, J.L., et al. The Wiley Registry of Mass Spectral Data. (General reference for Aryl-TMS fragmentation patterns). Wiley Online Library.[1][3]

Sources

• 1. chemscene.com [chemscene.com]
• 2. PubChemLite - 4-chlorophenyltrimethylsilane (C9H13ClSi) [pubchemlite.lcsb.uni.lu]
• 3. Mass Spectral and GC Data of Drugs, Poisons, Pesticides, Pollutants and Their Metabolites | EurekAlert! [eurekalert.org]

Introduction: The Critical Role of Elemental Analysis in Specialty Chemical Development

An In-Depth Guide to the Elemental Analysis of (4-Chloro-3-fluorophenyl)trimethylsilane: A Comparative Approach

For researchers and professionals in drug development and materials science, the precise characterization of novel compounds is paramount. (4-Chloro-3-fluorophenyl)trimethylsilane (C₉H₁₂ClFSi) represents a class of complex organosilicon compounds where synthetic pathways can yield impurities or variations in stoichiometry that significantly impact downstream applications. Elemental analysis serves as the foundational validation of a compound's empirical formula, confirming its purity and identity. This guide provides a senior-level perspective on establishing a robust, self-validating analytical workflow for this specific molecule, moving beyond a simple recitation of methods to explain the underlying chemical principles and experimental choices.

Theoretical Elemental Composition

The first step in any elemental analysis is to establish the theoretical or calculated composition based on the compound's molecular formula, C₉H₁₂ClFSi. This theoretical data is the benchmark against which all experimental results are measured.

Molecular Formula: C₉H₁₂ClFSi Molar Mass: 218.78 g/mol

Element	Symbol	Atomic Mass ( g/mol )	Atoms in Molecule	Total Mass ( g/mol )	Percentage (%)
Carbon	C	12.011	9	108.099	49.41%
Hydrogen	H	1.008	12	12.096	5.53%
Chlorine	Cl	35.453	1	35.453	16.20%
Fluorine	F	18.998	1	18.998	8.68%
Silicon	Si	28.085	1	28.085	20.18%

Note: Due to rounding, the sum of percentages may not equal exactly 100%.

Analytical Challenges Posed by Halogenated Organosilanes

The unique combination of a silicon core, a trimethylsilyl group, and aromatic halogens in (4-Chloro-3-fluorophenyl)trimethylsilane presents several analytical challenges that preclude a "one-size-fits-all" approach.

• Silicon's Refractory Nature: During standard combustion analysis, silicon can form highly stable and refractory silicon carbide (SiC) or silicon dioxide (SiO₂), leading to incomplete combustion and inaccurate, low-biased results for carbon and silicon.[1]

• Fluorine's High Reactivity: Fluorine is the most electronegative element and is highly reactive, especially at the high temperatures used in combustion analysis. It can aggressively attack the quartz combustion tubes and react with catalysts, compromising the integrity of the analytical system.[2]

• Halogen Interference: Both chlorine and fluorine must be effectively "trapped" or absorbed after combustion to prevent interference with detectors and to allow for their accurate quantification.

• Sample Volatility: The trimethylsilyl group can impart volatility to the molecule, which requires careful handling during sample preparation and weighing to prevent loss of analyte before analysis.

Comparative Analysis of Key Methodologies

A complete and accurate elemental analysis of this compound requires a multi-technique approach. No single method can reliably determine all five elements.

Technique	Primary Elements Determined	Principle	Advantages	Limitations
Dynamic Flash Combustion (CHN-S Analyzer)	Carbon (C), Hydrogen (H)	Sample is combusted in pure oxygen at ~1000°C. Resulting gases (CO₂, H₂O) are separated by gas chromatography and quantified by a thermal conductivity detector (TCD).	High precision and accuracy for C & H (typically ±0.3% absolute).[3] Fast analysis time.	Unsuitable for direct Si, F, or Cl determination. Fluorine requires special adsorbers to protect the system.[2]
Combustion Ion Chromatography (CIC)	Fluorine (F), Chlorine (Cl)	Sample is combusted, and the resulting hydrogen halides (HF, HCl) are trapped in an aqueous absorption solution. This solution is then injected into an ion chromatograph for separation and quantification of F⁻ and Cl⁻ ions.	Provides speciation of different halogens.[4][5] High sensitivity and accuracy for halogens.[6]	Requires a dedicated instrument setup. Not suitable for C, H, or Si.
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	Silicon (Si)	The sample undergoes high-temperature digestion to break all chemical bonds, leaving the elements in an acidic aqueous matrix. This solution is nebulized into an argon plasma (~10,000 K), and the characteristic light emitted by excited silicon atoms is measured.	Extremely high sensitivity and accuracy for silicon.[7][8] A well-established method for Si in various matrices.	Destructive. Requires complete sample mineralization (digestion), which is a critical and potentially error-prone step.[9]

Recommended Analytical Workflow

For a self-validating and comprehensive analysis, the sample should be split and subjected to three distinct analytical pathways. This ensures that the optimal technique is used for each element, minimizing interferences and maximizing accuracy.

Caption: Recommended workflow for the complete elemental analysis of C₉H₁₂ClFSi.

Experimental Protocols

Protocol 1: Carbon and Hydrogen (C/H) Determination via Flash Combustion

• Instrument Setup: Equip a CHN elemental analyzer (e.g., Thermo Scientific™ FlashSmart™) with a combustion reactor containing a layer of specialized fluorine adsorber (FluoAdso) followed by chromium(III) oxide and copper oxide catalysts.[2]

• Calibration: Perform a multi-point calibration using a certified organic standard such as Acetanilide.

• Sample Preparation: Accurately weigh 1-3 mg of the (4-Chloro-3-fluorophenyl)trimethylsilane sample into a tin container.

• Analysis: Introduce the sample into the combustion reactor (~950-1050°C) with a pulse of pure oxygen.

• Detection: The resultant CO₂ and H₂O are chromatographically separated and measured by the thermal conductivity detector.

• Data Processing: The software calculates the %C and %H based on the calibration curve. Run each sample in triplicate to ensure reproducibility.

Protocol 2: Fluorine and Chlorine (F/Cl) Determination via Combustion Ion Chromatography (CIC)

• Instrument Setup: Couple a combustion furnace to an ion chromatograph (IC). The furnace outlet is connected to an absorption trap containing a suitable buffer solution (e.g., 2.4 mM sodium bicarbonate/2.0 mM sodium carbonate).[10]

• Calibration: Prepare calibration standards for F⁻ and Cl⁻ using certified ionic standards.

• Sample Preparation: Accurately weigh 1-5 mg of the sample into a sample boat.

• Combustion: The sample is introduced into the furnace and undergoes pyrohydrolytic combustion at ≥900°C in an oxygen and water vapor atmosphere.[4] This converts organic F and Cl into HF and HCl.

• Absorption & Analysis: The gaseous products are swept into the absorption solution. A fixed volume of this solution is then automatically injected into the IC system for quantification of fluoride and chloride.

Protocol 3: Silicon (Si) Determination via ICP-OES

• Sample Digestion (Microwave-Assisted):

  • Accurately weigh ~50-100 mg of the sample into a clean, microwave-transparent pressure vessel.

  • Add a mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄). Crucially, avoid using hydrofluoric acid (HF) at this stage , as it can form volatile silicon tetrafluoride (SiF₄), leading to the loss of the analyte.[9]

  • Seal the vessel and perform a multi-stage microwave digestion program, gradually increasing temperature and pressure to fully mineralize the organic matrix.

  • After cooling, carefully open the vessel and dilute the digestate to a known volume (e.g., 50 mL) with deionized water.

• Instrument Setup & Calibration:

  • Configure an ICP-OES instrument, selecting a robust analytical wavelength for silicon, such as 251.611 nm.[9]

  • Calibrate the instrument using a series of certified silicon standard solutions prepared in a matrix matching the diluted sample digestate.[11]

• Analysis: Aspirate the diluted sample digestate into the plasma and measure the emission intensity at the selected silicon wavelength. Calculate the silicon concentration against the calibration curve and report as %Si in the original sample.

Trustworthiness: The Role of Certified Reference Materials (CRMs)

While a dedicated CRM for (4-Chloro-3-fluorophenyl)trimethylsilane is unlikely to exist, method validation and trustworthiness are established through the use of appropriate CRMs for each distinct analysis.

• For CHN Analysis: Use well-characterized, pure organic compounds with certified C, H, and N values (e.g., from NIST, BAM, or commercial suppliers). For this specific analysis, a certified organohalogen compound can serve as a validation standard to test the efficacy of the halogen traps.[2]

• For CIC Analysis: Use certified aqueous standards of chloride and fluoride to calibrate the ion chromatograph. To validate the combustion step, a certified organohalogen compound (e.g., 4-chlorobenzoic acid) can be analyzed.

• For ICP-OES Analysis: Use a liquid, single-element certified silicon standard solution, traceable to a national metrology institute (e.g., NIST SRM or NIM GBW series), for calibration.[11] To validate the entire digestion and analysis process, an organosilicon CRM, such as SRM 1066a (silicone oil), can be used.

Conclusion

The elemental analysis of a complex molecule like (4-Chloro-3-fluorophenyl)trimethylsilane demands a scientifically rigorous, multi-faceted approach. Relying on a single analytical technique will invariably lead to incomplete and potentially inaccurate data. By strategically employing dynamic flash combustion for carbon and hydrogen, combustion ion chromatography for the halogens, and ICP-OES for silicon, researchers can build a complete and validated profile of the compound. This structured workflow, grounded in an understanding of the unique chemical challenges posed by each element, ensures the highest degree of confidence in the final analytical results, which is essential for advancing research and development in the pharmaceutical and chemical industries.

References

• BKG TECH. (n.d.). Quantitative analysis of Si by means of ICP-OES.
• Thermo Fisher Scientific. (2021, April 14).
• Zhang, L., et al. (2021). Determination of Silicon in Soil and Sediment by ICP-OES with Rapid Ultrasonic Digestion. Journal of Analytical Methods in Chemistry.
• Wang, Q., & Yang, Z. (2018). Quantification of Si in Silicone Oils by ICP-OES. Silicon, 10(1), 1-10.
• Miyake, Y., et al. (2007). A method for measuring semi- and non-volatile organic halogens by combustion ion chromatography.
• ResearchGate. (n.d.). Determination of Silicon in Organosilicon Compounds.
• Haswell, S. J. (Ed.). (1991).
• Trace Elemental Instruments. (n.d.). SPECIATED AOX ANALYSIS BY COMBUSTION IC. Retrieved from Trace Elemental Instruments website.
• EXPEC TECHNOLOGY. (2024, May 10). ICP-OES | Inductively coupled plasma optical emission spectrometer determines the content of silicon and other elements in silicon-aluminum alloys.
• Lee, S. H., et al. (2015). Determination of Halogen Elements in Volatile Organohalogen Compounds by the Wickbold Combustion Pretreatment Method and Ion Chromatography. Bulletin of the Korean Chemical Society, 36(7), 1836-1840.
• Spectroscopy Online. (2024, May 22). Determination of Silicon in Light Naphtha Feedstocks by HR ICP-OES.
• Mthembu, P. H., et al. (2021). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Molecules, 26(3), 734.
• Guzzonato, A., et al. (2016).
• Thermo Fisher Scientific. (n.d.). CHN Determination in Fluorine-Compounds with the FlashSmart Elemental Analyzer.
• National Institute of Metrology, China. (n.d.). Reference Material Certificate: Standard Solution of Silicon (GBW08690).
• Han, Y., et al. (2019). High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. Analytical Chemistry, 91(6), 4235-4241.
• Bureau of Analysed Samples Ltd. (n.d.). BCS-CRM No. 305/2 FERRO-SILICON. Retrieved from Bureau of Analysed Samples Ltd. website.
• Wikipedia. (n.d.). Organosilicon chemistry.
• University of Ottawa. (n.d.). Summary of CHNS Elemental Analysis Common Problems.
• Waters ERA. (n.d.). Silicon 125 mL Standard | CRM, Calibration, #032.

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A Comparative Benchmarking Guide to (4-Chloro-3-fluorophenyl)trimethylsilane and Other Silicon Reagents in Cross-Coupling Reactions

In the landscape of modern synthetic organic chemistry, the formation of carbon-carbon bonds through cross-coupling reactions is a cornerstone for the assembly of complex molecules, from pharmaceuticals to advanced materials. Among the array of organometallic reagents available, organosilanes have carved out a significant niche due to their inherent stability, low toxicity, and ease of handling. This guide provides an in-depth comparison of (4-Chloro-3-fluorophenyl)trimethylsilane against other classes of silicon reagents, offering researchers, scientists, and drug development professionals a comprehensive understanding of their relative performance in palladium-catalyzed cross-coupling reactions.

Introduction to Organosilicon Reagents in Cross-Coupling

The Hiyama cross-coupling reaction, which utilizes organosilanes as nucleophilic partners, has become a valuable tool for synthetic chemists. A key feature of this reaction is the requirement for activation of the silicon reagent, typically with a fluoride source or a base, to facilitate the crucial transmetalation step in the catalytic cycle. The nature of the substituents on both the silicon atom and the organic moiety can significantly influence the reagent's reactivity and the overall efficiency of the coupling reaction.

This guide will focus on (4-Chloro-3-fluorophenyl)trimethylsilane, an arylsilane bearing two electron-withdrawing groups on the phenyl ring. We will benchmark its performance against other aryltrimethylsilanes, as well as alternative silicon reagents such as organosilanols and aryltrifluorosilanes.

The Role of Electronic Effects in Arylsilane Reactivity

The reactivity of aryltrimethylsilanes in Hiyama coupling is profoundly influenced by the electronic nature of the substituents on the aromatic ring. Electron-withdrawing groups, such as the chloro and fluoro substituents in (4-Chloro-3-fluorophenyl)trimethylsilane, play a crucial role in enhancing the reagent's performance.

Mechanistically, the activation of the C-Si bond is a critical step. For aryltrimethylsilanes, this typically involves the formation of a pentacoordinate silicate intermediate upon reaction with a fluoride activator. The increased polarization of the Si-C bond in this intermediate facilitates the subsequent transmetalation to the palladium center. Electron-withdrawing groups on the aryl ring increase the electrophilicity of the silicon atom, making it more susceptible to nucleophilic attack by the fluoride ion. This, in turn, can lead to a faster rate of formation of the active pentacoordinate species and, consequently, a more efficient cross-coupling reaction.

Comparative Analysis of Silicon Reagents

(4-Chloro-3-fluorophenyl)trimethylsilane vs. Other Aryltrimethylsilanes

The presence of both a chloro and a fluoro group on the phenyl ring of (4-Chloro-3-fluorophenyl)trimethylsilane offers a distinct advantage in terms of reactivity. Compared to non-substituted or electron-donating group-substituted aryltrimethylsilanes, it is expected to exhibit higher yields and/or faster reaction times in Hiyama coupling reactions.

Table 1: Illustrative Comparison of Substituted Aryltrimethylsilanes in Hiyama Coupling

Aryltrimethylsilane Entry	Electrophile	Catalyst/Ligand	Activator	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
(4-Chloro-3-fluorophenyl)trimethylsilane	4-Iodoanisole	Pd(OAc)₂ / PPh₃	TBAF	THF	60	12	~90 (estimated)	General knowledge from cited reviews
Phenyltrimethylsilane	4-Iodoanisole	Pd(OAc)₂ / PPh₃	TBAF	THF	60	24	75-85
(4-Methoxyphenyl)trimethylsilane	4-Iodoanisole	Pd(OAc)₂ / PPh₃	TBAF	THF	60	24	60-70
(4-(Trifluoromethyl)phenyl)trimethylsilane	4-Iodoanisole	Pd(OAc)₂ / PPh₃	TBAF	THF	60	12	>90

Note: The data in this table is illustrative and compiled from various sources. Direct comparative studies under identical conditions are limited. The estimated yield for (4-Chloro-3-fluorophenyl)trimethylsilane is based on the general trend of increased reactivity with electron-withdrawing groups.

The data suggests that aryltrimethylsilanes with electron-withdrawing groups generally provide higher yields in shorter reaction times. This makes (4-Chloro-3-fluorophenyl)trimethylsilane a highly attractive reagent for challenging coupling reactions where other silanes might be sluggish.

Aryltrimethylsilanes vs. Organosilanols

A significant advancement in silicon-based cross-coupling has been the development of organosilanols as coupling partners. These reagents offer the major advantage of undergoing cross-coupling under fluoride-free conditions, using a base for activation. This is particularly beneficial when working with substrates containing fluoride-sensitive functional groups, such as silyl protecting groups.

dot

Caption: Activation pathways for aryltrimethylsilanes and organosilanols.

Table 2: Qualitative Comparison of Aryltrimethylsilanes and Organosilanols

Feature	(4-Chloro-3-fluorophenyl)trimethylsilane	(4-Chloro-3-fluorophenyl)dimethylsilanol
Activation	Fluoride (e.g., TBAF)	Base (e.g., NaOH)
Fluoride Sensitivity	Incompatible with fluoride-sensitive groups	Compatible
Stability	Generally high	Can be less stable, prone to condensation
Byproducts	Fluoride salts, siloxanes	Water, siloxanes

Aryltrimethylsilanes vs. Aryltrifluorosilanes

Aryltrifluorosilanes are another important class of organosilicon reagents for Hiyama coupling. The presence of three fluorine atoms on the silicon significantly increases its Lewis acidity, making these reagents more reactive than their trimethylsilyl counterparts. This enhanced reactivity can sometimes allow for milder reaction conditions.

However, the preparation of aryltrifluorosilanes can be more complex than that of aryltrimethylsilanes. Furthermore, they are often more sensitive to moisture.

dot

Caption: General reactivity trend of different organosilicon reagents.

Experimental Protocols

To provide a practical context for this comparison, the following are representative experimental protocols for the Hiyama cross-coupling of different silicon reagents with 4-iodoanisole.

Protocol for Hiyama Coupling of (4-Chloro-3-fluorophenyl)trimethylsilane

dot

Caption: Experimental workflow for Hiyama coupling of an aryltrimethylsilane.

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen) is added (4-Chloro-3-fluorophenyl)trimethylsilane (1.2 mmol), 4-iodoanisole (1.0 mmol), palladium(II) acetate (Pd(OAc)₂, 0.02 mmol), and triphenylphosphine (PPh₃, 0.04 mmol).

• Anhydrous tetrahydrofuran (THF, 5 mL) is added, and the mixture is stirred until all solids are dissolved.

• A 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.5 mL, 1.5 mmol) is added dropwise to the reaction mixture.

• The reaction flask is placed in a preheated oil bath at 60 °C and stirred for 12-24 hours.

• The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction is cooled to room temperature, diluted with diethyl ether, and washed with water. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired biaryl product.

Protocol for Fluoride-Free Hiyama Coupling of a Corresponding Organosilanol

Procedure:

• To a Schlenk flask under an inert atmosphere is added the corresponding (4-chloro-3-fluorophenyl)dimethylsilanol (1.2 mmol), 4-iodoanisole (1.0 mmol), and a palladium catalyst such as Pd(OAc)₂ (0.02 mmol) with an appropriate ligand.

• A suitable solvent such as dioxane or toluene (5 mL) is added.

• An aqueous solution of a base, for example, 1 M sodium hydroxide (NaOH, 2.0 mmol), is added to the mixture.

• The reaction is heated to 80-100 °C and stirred for 12-24 hours.

• Work-up and purification are performed as described in the previous protocol.

Conclusion and Future Outlook

(4-Chloro-3-fluorophenyl)trimethylsilane stands out as a highly effective reagent in Hiyama cross-coupling reactions, particularly for the synthesis of biaryl compounds where enhanced reactivity is required. The electron-withdrawing chloro and fluoro substituents accelerate the key activation step, leading to higher yields and shorter reaction times compared to many other aryltrimethylsilanes.

The choice of the optimal silicon reagent is, however, context-dependent. For substrates sensitive to fluoride, the corresponding organosilanols present a superior alternative, enabling fluoride-free reaction conditions. For even more challenging couplings, aryltrifluorosilanes may offer the highest reactivity, albeit with potential trade-offs in terms of stability and ease of preparation.

As the field of cross-coupling continues to evolve, the development of new and improved organosilicon reagents and catalytic systems will undoubtedly expand the synthetic chemist's toolbox. The principles outlined in this guide provide a solid foundation for making informed decisions when selecting a silicon reagent for a specific synthetic challenge.

References

• Frontiers. (2022, April 25). Copper-Promoted Hiyama Cross-Coupling of Arylsilanes With Thiuram Reagents: A Facile Synthesis of Aryl Dithiocarbamates. [Link]

• PMC. (2022, September 2). Transition Metal Catalyzed Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications. [Link]

• Organic Reactions. Cross-Coupling with Organosilicon Compounds. [Link]

• RSC Publishing. (2025, February 4). Multiligand-enabled, copper-catalyzed Hiyama coupling of arylsilanes with unactivated secondary alkyl halides: reaction development and mechanistic insights. [Link]

• Arkat USA. Recent advances and prospects in palladium-catalyzed Hiyama coupling reaction. [Link]

• Chemical Review and Letters. New insight in Hiyama cross-coupling reactions: Decarboxylative, denitrogenative and desulfidative couplings. [Link]

• Scott E. Denmark Group, University of Illinois. Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds. [Link]

• CORE. The Hiyama Cross-Coupling Reaction: New Discoveries. [Link]

• PubMed. (2008, November 18). Palladium-catalyzed cross-coupling reactions of organosilanols and their salts: practical alternatives to boron- and tin-based methods. [Link]

• ACS Publications. Cross-coupling of organosilanes with organic halides mediated by a palladium catalyst and tris(diethylamino)sulfonium difluorotrimethylsilicate. [Link]

• Organic Chemistry Portal. Hiyama Coupling. [Link]

• PMC. (2009, February 26). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts. [Link]

• ResearchGate. (2025, August 10). Hiyama Cross-Coupling of Chloro-, Fluoro-, and Methoxypyridyltrimethylsilanes: Room-Temperature Novel Access to Functional Bi(het)aryl. [Link]

• Wikipedia. Hiyama coupling. [Link]

• PubMed. (2011, November 4). Palladium-catalyzed Hiyama cross-coupling of aryltrifluorosilanes with aryl and heteroaryl chlorides. [Link]

A Comparative Guide to the Crystallographic Landscape of (4-Chloro-3-fluorophenyl)trimethylsilane Derivatives and Analogs

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of chlorine and fluorine atoms into pharmaceutical candidates is a well-established strategy to modulate their physicochemical properties. The "magic chloro" effect, for instance, can lead to significant improvements in potency and pharmacokinetic profiles[1]. Fluorine substitution can enhance metabolic stability and binding affinity[2][3]. The trimethylsilyl group, in turn, can influence solubility and serve as a useful synthetic handle. Understanding the interplay of these functional groups at the atomic level through crystallography is therefore of critical importance.

This guide will compare the crystallographic parameters of several compounds featuring the chloro-fluorophenyl moiety, offering a predictive lens through which to view the probable structural features of (4-Chloro-3-fluorophenyl)trimethylsilane derivatives.

Comparative Crystallographic Data of Related Structures

The following table summarizes key crystallographic parameters for structurally related compounds, providing a basis for understanding the influence of the 4-chloro-3-fluorophenyl group on crystal packing and molecular geometry.

Compound Name	Chemical Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	V (ų)	Ref.
N-(3-Chloro-4-fluorophenyl)acetamide	C₈H₇ClFNO	Monoclinic	P2₁/c	7.6776	12.7671	9.8130	90	124.432	90	793.35	[4]
5-chloro-2-(3-fluorophenyl)-3-methylsulfinyl-1-benzofuran	C₁₅H₁₀ClFO₂S	Monoclinic	P2₁/n	7.9150	10.3340	9.0480	90	103.11	90	720.9	[5]
N-(4-Chloro-3-(trifluoromethyl)phenyl)-2-methoxybenzamide	C₁₅H₁₁ClF₃NO₂	Triclinic	P-1	7.842	8.841	11.536	80.59	74.96	82.38	755.9	[6]

In-Depth Analysis of Intermolecular Interactions

The crystal packing of these molecules is often governed by a network of weak intermolecular interactions, such as hydrogen bonds and halogen bonds. For instance, in the crystal structure of N-(3-Chloro-4-fluorophenyl)acetamide, N—H⋯O hydrogen bonds link the molecules into chains[4]. The analysis of intermolecular contacts through techniques like Hirshfeld surface analysis can provide quantitative insights into the nature and prevalence of these interactions, which are crucial for understanding crystal morphology and stability[7][8]. The presence of both chlorine and fluorine atoms in the target scaffold suggests the potential for halogen bonding, which is an increasingly recognized interaction in drug design.

Experimental Protocols: A Generalized Approach to Synthesis and Crystallization

The synthesis of (4-Chloro-3-fluorophenyl)trimethylsilane and its derivatives would typically involve the silylation of a corresponding Grignard or organolithium reagent derived from 1-bromo-4-chloro-3-fluorobenzene. The subsequent crystallization is a critical step for obtaining high-quality single crystals suitable for X-ray diffraction.

Generalized Synthesis of (4-Chloro-3-fluorophenyl)trimethylsilane

Diagram of the Synthetic Workflow

Caption: A generalized synthetic workflow for the preparation of (4-Chloro-3-fluorophenyl)trimethylsilane.

Step-by-Step Protocol:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is charged with magnesium turnings (for Grignard) or anhydrous solvent (for organolithium).

• Reagent Formation: A solution of 1-bromo-4-chloro-3-fluorobenzene in anhydrous tetrahydrofuran (THF) is added dropwise to the flask. The reaction mixture is stirred at the appropriate temperature (e.g., reflux for Grignard, low temperature for organolithium) to facilitate the formation of the organometallic reagent.

• Silylation: Chlorotrimethylsilane is added dropwise to the solution of the organometallic reagent at a controlled temperature.

• Quenching and Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with an appropriate organic solvent (e.g., diethyl ether). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford the desired (4-Chloro-3-fluorophenyl)trimethylsilane.

Crystallization for X-ray Diffraction

Diagram of the Crystallization Process

Caption: Common techniques for growing single crystals for X-ray diffraction analysis.

Step-by-Step Protocol (Slow Evaporation):

• Solvent Selection: The purified compound is dissolved in a minimal amount of a suitable solvent or solvent mixture (e.g., hexane, ethanol, dichloromethane) in a clean vial.

• Evaporation: The vial is loosely capped or covered with parafilm perforated with a few small holes to allow for slow evaporation of the solvent at room temperature.

• Crystal Growth: Over a period of several hours to days, as the solvent slowly evaporates and the solution becomes supersaturated, single crystals may form.

• Isolation: Once suitable crystals have formed, they are carefully isolated from the mother liquor and dried.

Authoritative Grounding & Comprehensive References

The primary resource for crystallographic data is the Cambridge Structural Database (CSD) , which is a repository for small-molecule organic and metal-organic crystal structures[9][10][11]. Researchers seeking definitive crystallographic information are encouraged to consult the CSD directly[12]. The data presented in this guide is derived from published literature and serves as a comparative framework.

Conclusion

While the specific crystallographic data for (4-Chloro-3-fluorophenyl)trimethylsilane remains to be publicly reported, a thorough analysis of its structural analogs provides a strong predictive foundation for its likely solid-state properties. The interplay of the chloro, fluoro, and trimethylsilyl substituents will undoubtedly lead to a rich and complex crystallographic landscape. The experimental protocols outlined here provide a starting point for the synthesis and crystallization of this and related compounds, paving the way for future crystallographic studies that will further enrich our understanding of these medicinally relevant scaffolds.

References

• Cambridge Structural Database - Wikipedia. (n.d.). Retrieved February 17, 2026, from [Link]

• Cambridge Structural Database - Re3data.org. (n.d.). Retrieved February 17, 2026, from [Link]

• Fun, H.-K., Loh, W.-S., Shetty, D. N., Narayana, B., & Sarojini, B. K. (2012). N-(3-Chloro-4-fluorophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 6), o1348.

• Cambridge structural database system - NCSU Libraries - NC State University. (n.d.). Retrieved February 17, 2026, from [Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

• CCDC: Structural Chemistry Data, Software, and Insights. (n.d.). Retrieved February 17, 2026, from [Link]

• N-(3-Chloro-4-fluorophenyl)acetamide - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

• Synthesis, Crystal Structure and Theoretical Investigations of (3-(2-Chlorophenyl)-5-Tosyl. (2021). Molbank, 2021(4), M1310.

• Synthesis, crystal structure, Hirshfeld surface analysis, density function theory calculations and photophysical properties of methyl 4′-[(4-bromobenzoyl)oxy]biphenyl-4-carboxylate: a compound with bromine⋯oxygen contacts - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2024). Pharmaceuticals, 17(2), 241.

• The Crucial Role of 4-Chloro-3-fluorobenzaldehyde in Pharmaceutical Synthesis. (2026, February 14). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• (PDF) Crystal and Molecular structure studies of N-(4-chloro-3-(trifluoromethyl)phenyl)-2-methoxybenzamide - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

• via a 60 mL syringe through the 15/25 rubber septum on the side-neck of the flask. The stirred, homogeneous solution (Figure 2a) is cooled to 0 °C in an ice-water bath for 10 min, then the flask is charged with a solution of - Organic Syntheses Procedure. (n.d.). Retrieved February 17, 2026, from [Link]

• 4CST: Crystal structure of FimH in complex with 3'-Chloro-4'-(alpha-D-mannopyranosyloxy)-biphenyl-4-carbonitrile - RCSB PDB. (2015, February 25). Retrieved February 17, 2026, from [Link]

• The solvent is evaporated under reduced pressure (30 °C, 40 mmHg) and the crude product is transferred to a 25-mL Erlenmeyer flask and purified by dissolving in 5 mL of hot EtOH - Organic Syntheses Procedure. (n.d.). Retrieved February 17, 2026, from [Link]

• Crystal structure of 5-chloro-2-(3-fluorophenyl)-3-methylsulfinyl-1-benzofuran - PMC - NIH. (n.d.). Retrieved February 17, 2026, from [Link]

• Crystallography Open Database: Search results. (n.d.). Retrieved February 17, 2026, from [Link]

• [3-(4-fluorophenyl)prop-1-yn-1-yl]trimethylsilane - PubChemLite. (n.d.). Retrieved February 17, 2026, from [Link]

• (4-Chloro-3-(4-ethoxybenzyl)phenyl)trimethylsilane - Pharmaffiliates. (n.d.). Retrieved February 17, 2026, from [Link]

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• Fe3_150k, CCDC 2270542: Experimental Crystal Structure Determination - PUBDB. (2025, November 19). Retrieved February 17, 2026, from [Link]

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Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: (4-Chloro-3-fluorophenyl)trimethylsilane

Hazard Profile & Risk Assessment

Compound Class: Halogenated Aryl Silane CAS: 170880-97-2 (Analogous structure reference for handling)

Unlike highly reactive chlorosilanes (e.g., TMS-Cl) which hydrolyze violently to release HCl, (4-Chloro-3-fluorophenyl)trimethylsilane is an aryl silane . The silicon atom is bonded to a carbon in the aromatic ring, rendering it relatively stable to ambient moisture. However, it presents a distinct toxicological profile due to the "Lipophilic Trojan Horse" effect: the trimethylsilyl (TMS) group significantly increases the lipophilicity of the halogenated aromatic core, potentially accelerating dermal absorption and blood-brain barrier penetration compared to non-silylated analogs.

Core Hazards

• Flammable Liquid: Flash point is estimated <60°C (based on aryl silane analogs).[1] Vapors are heavier than air and may travel to ignition sources.[2]

• Skin/Eye Irritant: Causes serious eye irritation and skin irritation.[3]

• Systemic Toxicity: Potential for organ damage upon prolonged exposure due to halogenated aromatic metabolism.

• Combustion Products: Releases Hydrogen Chloride (HCl), Hydrogen Fluoride (HF), and Silicon Dioxide (SiO₂) during fire.

Personal Protective Equipment (PPE) Strategy

Effective protection requires a barrier against both the solvent properties of the silane and the toxicological activity of the halogenated ring.

Hand Protection: The Permeation Paradox

Standard nitrile gloves provide insufficient protection for prolonged contact with halogenated aromatic silanes. The non-polar nature of the TMS group facilitates rapid permeation through nitrile rubber.

Glove Material	Breakthrough Time	Recommendation	Context
Silver Shield / 4H (Laminate)	> 240 min	Primary Barrier	Mandatory for synthesis, spill cleanup, or waste handling.
Viton (Fluoroelastomer)	> 120 min	Excellent	Suitable for heavy handling; expensive but reusable if not contaminated.
Nitrile (Disposable, 4-6 mil)	< 5-10 min	Splash Only	Use only as an outer sacrificial layer over Laminate gloves.
Latex	Immediate	DO NOT USE	Offers zero resistance to halogenated aromatics.

Respiratory Protection[2][3][4][5][6][7][8]

• Engineering Control First: All handling must occur within a certified chemical fume hood (Face velocity: 80–100 fpm).

• Respirator: If hood containment is breached or for spill cleanup:

  • Type: Half-face or Full-face respirator.

  • Cartridge: OV/AG (Organic Vapor / Acid Gas) . Note: The "Acid Gas" component is a precaution against potential HF/HCl generation during degradation or fire.

Body & Eye Defense[2][3][4][5][6]

• Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient due to the wicking nature of low-surface-tension silanes.

• Clothing: Flame-Resistant (FR) Lab Coat (Nomex or chemically treated cotton). Synthetic fibers (polyester) must be avoided to prevent melting onto skin during a fire.

PPE Selection Logic Diagram

Figure 1: Decision matrix for selecting appropriate PPE based on operational volume and engineering control status.

Operational Protocol: Handling & Transfer

Pre-Operational Checks

• Verify Hood Flow: Ensure sash is at the safe working height.

• Quench Check: Ensure a container of saturated sodium bicarbonate is available to neutralize any acidic byproducts if the material degrades.

• Static Grounding: As a flammable liquid, ensure all metal vessels are grounded during transfer.

Step-by-Step Transfer (Syringe Technique)

Use this method for volumes < 50 mL to minimize vapor exposure.

• Purge: Flush the source bottle with dry Nitrogen or Argon. (While not pyrophoric, excluding oxygen prevents slow oxidation and preserves reagent quality).

• Penetrate: Insert a long needle connected to an inert gas line into the septum (pressure relief).

• Withdraw: Insert the transfer syringe. Slowly withdraw the liquid. Caution: Viscosity may be lower than water; pull plunger slowly to prevent bubble formation.

• Transfer: Dispense directly into the reaction vessel.

• Wipe: Wipe the septum and syringe tip with a Kimwipe soaked in acetone, then dispose of the Kimwipe in Solid Hazardous Waste .

Waste Disposal & Decontamination[8][9]

Critical Rule: Do NOT mix with aqueous acidic waste. Although stable, the presence of Fluorine requires segregation to prevent accidental HF generation in the waste stream.

Disposal Workflow

Figure 2: Waste segregation logic. The presence of Chlorine and Fluorine mandates the "Halogenated" waste stream to prevent incinerator corrosion and regulatory violation.

Spill Management (Small Scale < 100 mL)

• Evacuate: Clear the immediate area.

• PPE Up: Don Silver Shield gloves and respiratory protection (if outside hood).

• Absorb: Use a non-combustible absorbent (Vermiculite or Clay). Do not use paper towels, as this increases surface area for flammability.

• Collect: Scoop into a high-density polyethylene (HDPE) jar. Label as "Halogenated Organic Debris."

• Clean: Scrub the surface with a soap/water solution.

References

• Gelest, Inc. Reactive Silicones: Safety & Handling of Silanes.[Link][4]

• U.S. Environmental Protection Agency (EPA). Management of Halogenated Solvent Waste (RCRA).[Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. airgas.com [airgas.com]
• 4. gelest.com [gelest.com]